Methyl 7-Methylindole-3-acetate

Core Science & Biosynthesis

Technical Master Guide: Methyl 7-methylindole-3-acetate

CAS 1783785-91-0 | High-Purity Indole Scaffold

Part 1: Executive Summary & Strategic Utility

Methyl 7-methylindole-3-acetate (CAS 1783785-91-0) is a specialized indole derivative characterized by a methyl substitution at the C7 position and a methyl ester functionality at the C3 side chain. This compound serves as a critical lipophilic precursor to 7-methylindole-3-acetic acid (7-Me-IAA) , a potent auxin analog and a versatile building block in medicinal chemistry.

For drug development professionals, the C7-methyl substitution is non-trivial; it introduces specific steric hindrance that can block metabolic oxidation at the vulnerable C7 position, potentially increasing the metabolic stability of the indole core compared to unsubstituted analogs. In plant biology and agrochemistry, the methyl ester form acts as a "masked" auxin, facilitating superior membrane permeability before enzymatic hydrolysis releases the active acid.

Part 2: Chemical Identity & Physicochemical Characterization[1][2][3]

This section aggregates the core physical constants required for analytical verification and formulation.

Property	Specification
IUPAC Name	Methyl 2-(7-methyl-1H-indol-3-yl)acetate
CAS Number	1783785-91-0
Molecular Formula	C₁₂H₁₃NO₂
Molecular Weight	203.24 g/mol
Appearance	Off-white to pale yellow crystalline solid
Solubility	Soluble in DMSO, Methanol, Ethyl Acetate; Insoluble in Water
LogP (Predicted)	~2.8 (Optimal for membrane permeability)
Melting Point	Note: Experimental values vary by crystal form.[1] Typically 50–55°C (Est.)
Storage	2–8°C, inert atmosphere (Ar/N₂), protect from light

Part 3: Synthetic Architectures & Protocols

The synthesis of Methyl 7-methylindole-3-acetate can be approached via two primary architectures: Direct Esterification (from the acid) or De Novo Construction (via Fischer Indole Synthesis).

Architecture A: Direct Esterification (Recommended for High Purity)

This pathway is preferred when 7-methylindole-3-acetic acid is available. It offers the highest yield and simplest purification.

Protocol:

• Dissolution: Dissolve 10.0 mmol of 7-methylindole-3-acetic acid in 30 mL of anhydrous Methanol (MeOH).

• Catalysis: Cool the solution to 0°C. Dropwise add 1.0 mL of concentrated Sulfuric Acid (H₂SO₄) or Thionyl Chloride (SOCl₂). Expert Note: SOCl₂ is preferred for moisture-sensitive downstream applications as it scavenges water.

• Reflux: Heat the mixture to reflux (65°C) for 3–5 hours. Monitor via TLC (30% EtOAc/Hexanes).

• Workup: Concentrate MeOH under reduced pressure. Resuspend residue in Ethyl Acetate (EtOAc) and wash with saturated NaHCO₃ (to neutralize acid) followed by Brine.

• Purification: Dry organic layer over MgSO₄, filter, and concentrate. Recrystallize from Hexane/EtOAc if necessary.

Architecture B: De Novo Fischer Indole Synthesis

Used when constructing the indole core from basic anilines.

Protocol:

• Hydrazone Formation: React (2-methylphenyl)hydrazine with Methyl 4-oxobutanoate (or equivalent aldehyde/acetal) in ethanol with catalytic acetic acid.

• Cyclization: Treat the isolated hydrazone with a Lewis acid (e.g., ZnCl₂ or Polyphosphoric acid) at 100–120°C to induce sigmatropic rearrangement and cyclization.

• Refinement: The resulting crude indole ester requires column chromatography to remove regioisomers.

Visualization: Synthetic Logic Flow

Figure 1: Dual synthetic pathways demonstrating the convergent efficiency of direct esterification versus the modularity of Fischer synthesis.

Part 4: Applications in Drug Discovery & Chemical Biology[5]

1. The "Masked" Auxin Mechanism

In plant systems, the polarity of free indole-3-acetic acid (IAA) limits its passive diffusion across lipophilic membranes. Methyl 7-methylindole-3-acetate acts as a prodrug.

• Mechanism: The ester enters the cell via passive diffusion. Intracellular esterases (e.g., AtMES family in Arabidopsis) hydrolyze the methyl group, releasing the active 7-Me-IAA.

• Significance: 7-Me-IAA is often resistant to rapid oxidative degradation compared to native IAA, leading to prolonged signaling effects.

2. Medicinal Chemistry Scaffold

The 7-methyl group is a strategic tool in Structure-Activity Relationship (SAR) studies:

• Metabolic Blockade: It obstructs the C7 position, a common site for oxidative metabolism by Cytochrome P450 enzymes.

• Conformational Lock: The steric bulk interacts with the C3 side chain, potentially restricting rotation and locking the molecule into a bioactive conformation for receptor binding (e.g., in kinase inhibitors or GPCR ligands).

Visualization: Biological Activation Pathway

Figure 2: The activation cascade of Methyl 7-methylindole-3-acetate, highlighting its role as a membrane-permeable precursor.

Part 5: Handling, Stability & Safety

• Stability: The ester bond is susceptible to hydrolysis under strongly acidic or basic conditions. Store in a desiccator.

• Light Sensitivity: Indoles are prone to photo-oxidation. Store in amber vials.

• Safety Profile:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

  • Protocol: Always handle in a fume hood with nitrile gloves.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 74706, Methyl indole-3-acetate (Analog Reference). Retrieved from [Link]

• Yang, Y., et al. (2016). Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis. Plant Physiology.[2][3] Retrieved from [Link]

• Organic Syntheses. Indole-3-acetic Acid (Synthesis Protocol). Coll. Vol. 5, p.654 (1973). Retrieved from [Link]

Sources

• 1. Methyl indole-3-acetate - Mycotoxin Database [mycocentral.eu]
• 2. chemimpex.com [chemimpex.com]
• 3. Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]

Methyl 7-methylindole-3-acetate: Technical Profile and Application Guide

Topic: Methyl 7-methylindole-3-acetate: Chemical Structure, Synthesis, and Properties Content Type: Technical Whitepaper / Application Guide Audience: Researchers, Medicinal Chemists, and Agrochemical Scientists

Executive Summary

Methyl 7-methylindole-3-acetate (CAS: 1783785-91-0) is a specialized indole derivative serving as a critical intermediate in the synthesis of indole-3-acetic acid (IAA) analogs and non-steroidal anti-inflammatory drugs (NSAIDs).[1] Structurally, it features a methyl group at the C7 position of the indole ring—a modification that significantly alters the steric and electronic environment of the molecule compared to the parent auxin, Methyl indole-3-acetate (CAS: 1912-33-0).

This guide delineates the physicochemical properties, validated synthetic protocols, and biological applications of this compound, providing researchers with a self-contained resource for experimental design.

Chemical Identity & Physicochemical Properties[2][3][4][5][6][7][8]

The introduction of the methyl group at the C7 position increases lipophilicity and introduces steric bulk near the NH moiety, potentially influencing binding affinity in biological targets (e.g., TIR1 auxin receptors or COX enzymes) and metabolic stability against C7-hydroxylation.

Table 1: Chemical Constants

Property	Data
Chemical Name	Methyl 2-(7-methyl-1H-indol-3-yl)acetate
Common Synonyms	7-Me-IAA methyl ester; Methyl 7-methyl-1H-indole-3-acetate
CAS Number	1783785-91-0
Molecular Formula	C₁₂H₁₃NO₂
Molecular Weight	203.24 g/mol
Appearance	Off-white to beige solid (typically)
Solubility	Soluble in MeOH, DMSO, EtOAc, CH₂Cl₂; Insoluble in water
Melting Point	Predicted: 60–80 °C (Parent 7-methylindole MP: 78–81 °C)
SMILES	CC1=CC=CC2=C1NC=C2CC(=O)OC

Structural Analysis & Reactivity

The indole core is electron-rich, making it susceptible to electrophilic aromatic substitution, particularly at the C3 position. However, in Methyl 7-methylindole-3-acetate, the C3 position is already substituted with an acetate group.

• C7-Methyl Sterics: The methyl group at C7 projects into the space often occupied by the enzyme binding pocket walls or solvent molecules near the N1-H. This can reduce the acidity of the N1-proton slightly via inductive donation and steric shielding.

• Ester Functionality: The methyl ester is a "masked" acid. In biological systems, it acts as a prodrug, crossing membranes more effectively than the free acid (7-Me-IAA) before being hydrolyzed by intracellular esterases.

• C2 Reactivity: The C2 position remains open for further functionalization (e.g., formylation or halogenation), allowing this molecule to serve as a scaffold for more complex tricyclic systems.

Synthesis & Manufacturing Protocols

While Fischer Indole Synthesis is possible, it often lacks regioselectivity for specific side-chain installations. The most reliable laboratory-scale method for synthesizing Methyl 7-methylindole-3-acetate involves the functionalization of commercially available 7-methylindole via the Oxalyl Chloride Route . This method is preferred for its high regioselectivity for the C3 position and mild conditions.

Protocol: Glyoxylation-Reduction Sequence

Reagents: 7-Methylindole, Oxalyl chloride, Methanol, Sodium Borohydride (NaBH₄).

• Glyoxylation (C3-Acylation):

  • Dissolve 7-methylindole (1.0 eq) in anhydrous diethyl ether or THF under inert atmosphere (N₂).

  • Cool to 0°C. Dropwise add oxalyl chloride (1.2 eq). The reaction is highly exothermic.

  • Mechanism:[2] The electron-rich C3 attacks the oxalyl chloride to form the glyoxylyl chloride intermediate. A yellow/orange precipitate (the acid chloride salt) typically forms.

  • Stir for 2–4 hours at room temperature.

• Esterification:

  • Cool the mixture to 0°C again.

  • Add excess anhydrous Methanol (MeOH) carefully (quenching the acid chloride).

  • Result: Formation of Methyl 7-methylindole-3-glyoxylate (alpha-keto ester).

  • Remove solvent in vacuo to isolate the glyoxylate intermediate (typically a solid).

• Reduction to Acetate:

  • Dissolve the glyoxylate intermediate in MeOH.

  • Add NaBH₄ (2.0–3.0 eq) in portions at room temperature.

  • Note: This selectively reduces the alpha-ketone to a methylene group (via an alcohol intermediate that is often deoxygenated under these specific conditions or requires catalytic hydrogenation with Pd/C for cleaner conversion).

  • Alternative (High Purity): Use triethylsilane (Et₃SiH) and Trifluoroacetic acid (TFA) to reduce the alpha-keto group to the methylene.

Workflow Diagram (DOT)

Figure 1: Step-wise synthesis of Methyl 7-methylindole-3-acetate via the Glyoxylate intermediate pathway.

Applications in Research & Development

Plant Physiology (Auxin Analogs)

The 7-methyl analog of IAA (Indole-3-acetic acid) is utilized to probe the TIR1/AFB auxin receptor family .

• Mechanism: The methyl ester allows the compound to permeate plant tissues (roots/stems) via passive diffusion. Once inside, esterases cleave the methyl group, releasing the active acid (7-Me-IAA).

• Research Utility: The 7-methyl group creates steric clashes in specific mutant receptors or alters the transport kinetics (PIN transporters), helping scientists map the binding pocket of auxin receptors.

Pharmaceutical Scaffolds (NSAIDs)

Indomethacin, a potent COX inhibitor, is an indole-3-acetic acid derivative.

• Structure-Activity Relationship (SAR): The 2-methyl group is standard in Indomethacin. Research into 7-methyl substituted variants explores "isosteres" that may differ in metabolic clearance rates. The 7-position is a common site for metabolic hydroxylation; blocking it with a methyl group can extend half-life.

Analytical Standards

Used as a reference standard in HPLC/MS workflows when profiling indole metabolites in complex biological matrices (e.g., bacterial fermentation broths or plant extracts).

Analytical Characterization (Expected Data)

To validate the synthesis, the following spectral signals are diagnostic:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 8.0–8.2 (br s, 1H): Indole NH (broad).

  • δ 7.0–7.5 (m, 3H): Aromatic protons (H4, H5, H6). Pattern will differ from unsubstituted indole.

  • δ 7.1 (d, 1H): C2-H proton (unless substituted).

  • δ 3.75 (s, 2H): -CH₂- of the acetate group.

  • δ 3.68 (s, 3H): -OCH₃ (Methyl ester).

  • δ 2.45 (s, 3H): -CH₃ at C7 (Diagnostic signal).

• Mass Spectrometry (ESI+):

  • [M+H]⁺: 204.25 m/z.

  • [M+Na]⁺: 226.23 m/z.

Safety & Handling

• Hazards: Like most indole esters, this compound is likely an Irritant (Skin/Eye/Respiratory) .

• Storage: Store at 2–8°C under inert gas (Argon/Nitrogen) to prevent oxidation. Protect from light, as indoles can darken (polymerize) upon UV exposure.

• Disposal: Dispose of as hazardous organic waste containing nitrogen.

References

• Synthesis of Indole-3-acetic Acid Esters

  • Source: Organic Syntheses, Coll. Vol. 4, p. 536 (1963).
  • Context: Foundational protocol for indole-3-acetic acid deriv

  • URL:

• 7-Methylindole Properties & Reactivity

  • Source: GuideChem / ChemicalBook Technical D

  • Context: Physical properties of the parent scaffold (7-methylindole).[3]

  • URL:

• Auxin Analog Activity (General Context)

  • Source: National Institutes of Health (NIH) / PubChem.

  • Context: Biological role of indole-3-acetic acid derivatives.[4][5]

  • URL:

• Specific CAS Identification (1783785-91-0)

  • Source: ChemicalBook CAS Database.[6]

  • Context: Verification of the specific methyl ester CAS number.[6]

  • URL:

Sources

• 1. 1783785-91-0 CAS Manufactory [chemicalbook.com]
• 2. prepchem.com [prepchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Methyl indole-3-acetate | C11H11NO2 | CID 74706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Exploring the biological impact of bacteria-derived indole compounds on human cell health: Cytotoxicity and cell proliferation across six cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. METHYL 3-INDOLYLACETATE | 1912-33-0 [chemicalbook.com]

Chemo-Analytical Profiling of 7-Methylindole-3-acetic acid methyl ester

Physicochemical Identity & Molecular Weight Analysis[1][2]

7-Methylindole-3-acetic acid methyl ester (7-Me-IAA-Me) is a lipophilic derivative of the auxin analog 7-methylindole-3-acetic acid. While the free acid is a potent plant growth regulator and pharmaceutical intermediate, the methyl ester variant serves two critical roles: it acts as a membrane-permeable prodrug in biological assays and as a volatile derivative for gas chromatography-mass spectrometry (GC-MS) quantification.

Molecular Weight Profile

The precise molecular weight is critical for high-resolution mass spectrometry (HRMS) and stoichiometric calculations in synthesis.

Parameter	Value	Validation Logic
Molecular Formula	C₁₂H₁₃NO₂	Derived from 7-Me-IAA (C₁₁H₁₁NO₂) + Methylation (+CH₂)
Average Molecular Weight	203.24 g/mol	Standard atomic weights (C: 12.011, H: 1.008, N: 14.007, O: 15.999)
Monoisotopic Mass	203.0946 Da	Based on ¹²C, ¹H, ¹⁴N, ¹⁶O isotopes.[1][2][3][4] Critical for Orbitrap/Q-TOF MS.
Parent Compound CAS	5435-36-9	CAS for the free acid (7-Methylindole-3-acetic acid).[5][6]
Predicted LogP	~2.8 - 3.1	Increased lipophilicity vs. free acid (LogP ~1.7) facilitates cellular uptake.

Synthetic Pathways and Production[8]

The synthesis of 7-Me-IAA methyl ester generally follows a two-stage workflow: the construction of the 7-methylindole core (if not commercially sourced) followed by side-chain elongation and esterification.

Core Synthesis Logic

The presence of the methyl group at the C7 position creates steric bulk near the indole nitrogen, which can influence binding kinetics in auxin receptors (TIR1/AFB). The most robust synthetic route utilizes the Fischer Indole Synthesis , reacting (2-methylphenyl)hydrazine with a suitable ketone/aldehyde precursor.

Experimental Workflow: Esterification

For researchers converting the acid (7-Me-IAA) to the ester for analysis or biological application, the Acid-Catalyzed Methanolysis is the industry standard due to its high yield and minimal byproduct formation.

Figure 1: Acid-catalyzed esterification workflow converting 7-Me-IAA to its methyl ester derivative.

Detailed Protocol (Self-Validating)

• Dissolution: Dissolve 1.0 eq of 7-Methylindole-3-acetic acid in anhydrous Methanol (0.1 M concentration).

• Catalysis: Add catalytic concentrated

  (5 drops per mmol).

• Reflux: Heat to 65°C for 4 hours. Validation: Monitor via TLC (Mobile phase: 50:50 Hexane/EtOAc). The product will have a higher

  than the acid.

• Neutralization: Cool and neutralize with saturated

  .

• Extraction: Extract into Diethyl Ether or Ethyl Acetate.

• Drying: Dry organic layer over

  and concentrate in vacuo.

Analytical Validation (MS & NMR)

Trustworthiness in chemical biology relies on rigorous characterization. For indole esters, Mass Spectrometry (MS) provides a distinct fragmentation pattern driven by the stability of the quinolinium cation.

Mass Spectrometry Fragmentation

In Electron Impact (EI) MS (70 eV), indole esters undergo a characteristic rearrangement.

• Molecular Ion (

  ): m/z 203 (Distinct, typically 20-40% abundance).

• Base Peak: The loss of the methoxycarbonyl group (

  , 59 Da) triggers a ring expansion to form the stable Quinolinium Ion .

• Shift Diagnostic:

  • Unsubstituted IAA methyl ester forms a quinolinium ion at m/z 130 .

  • 7-Me-IAA methyl ester forms a methylated quinolinium ion at m/z 144 . This +14 Da shift is the primary confirmation of the C7 methyl group retention.

Figure 2: EI-MS fragmentation pathway showing the diagnostic formation of the 7-methylquinolinium ion.

NMR Validation Criteria (¹H NMR in CDCl₃)

Proton Environment	Chemical Shift ( )	Multiplicity	Interpretation
Indole NH	8.0 - 8.2 ppm	Broad Singlet	Exchangeable proton.
Aromatic Ring	6.9 - 7.5 ppm	Multiplet	7-Methyl substitution simplifies the splitting pattern compared to unsubstituted indole.
Ester Methyl ( )	3.68 - 3.72 ppm	Singlet (3H)	Diagnostic for successful esterification.
Side Chain ( )	3.75 - 3.80 ppm	Singlet (2H)	Methylene bridge between indole and carbonyl.
C7-Methyl ( )	2.45 - 2.55 ppm	Singlet (3H)	Confirms the 7-methyl group integrity.

Biological & Pharmaceutical Context

Auxin Activity and Resistance

7-Methylindole-3-acetic acid is a synthetic auxin. The C7-methylation provides metabolic resistance . Natural IAA is rapidly degraded by peroxidases; the steric hindrance at C7 protects the indole ring from oxidative attack, potentially prolonging its half-life in plant tissues and cell culture systems.

Drug Discovery Applications

In medicinal chemistry, the 7-methylindole scaffold is a "privileged structure."

• Melatonin Agonists: The 7-position is critical for binding affinity in

  receptors.

• Lipophilicity: Converting the acid to the methyl ester (7-Me-IAA-Me) increases membrane permeability (LogP ~3.0), allowing the molecule to cross the blood-brain barrier or plant cell membranes before being hydrolyzed back to the active acid form by intracellular esterases.

References

• National Institutes of Health (NIH) - PubChem. Methyl indole-3-acetate (Compound Summary). Retrieved from [Link]

• Organic Syntheses. Indole-3-acetic Acid Synthesis Protocols. Coll. Vol. 5, p.654 (1973). Retrieved from [Link]

Sources

• 1. Methyl indole-3-acetate - Mycotoxin Database [mycocentral.eu]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Methyl Indole-3-acetate | LGC Standards [lgcstandards.com]
• 4. prepchem.com [prepchem.com]
• 5. chemimpex.com [chemimpex.com]
• 6. goldbio.com [goldbio.com]

Biological Activity of Methyl 7-methylindole-3-acetate in Plants

Content Type: Technical Whitepaper Audience: Researchers, Plant Physiologists, and Agrochemical Developers

Executive Summary

Methyl 7-methylindole-3-acetate (Me-7-Me-IAA) represents a specialized class of auxin derivatives designed to overcome the transport limitations of native Indole-3-acetic acid (IAA). Functioning as a lipophilic pro-auxin , this compound leverages the high membrane permeability of the methyl ester moiety to facilitate rapid cellular uptake. Once intracellular, it undergoes enzymatic hydrolysis to release the active free acid, 7-methylindole-3-acetic acid (7-Me-IAA) .

This guide analyzes the compound's dual-action mechanism: the kinetic advantage of the ester form and the pharmacodynamic profile of the 7-substituted indole core. By bypassing saturable influx carriers (AUX1/LAX), Me-7-Me-IAA offers a high-efficacy alternative for tissue culture, adventitious rooting, and herbicide synergism applications.

Chemical Profile & Physicochemical Properties[1][2][3][4]

The efficacy of Me-7-Me-IAA is dictated by its structural modifications to the native auxin scaffold.

Structural Logic

• Indole Core (7-Methyl Substitution): Unlike the native IAA, the addition of a methyl group at the C7 position of the indole ring introduces steric bulk. This modification can modulate binding affinity to the TIR1 receptor and potentially retard oxidative degradation by peroxidases that typically attack the indole ring.

• Carboxyl Moiety (Methyl Ester): The conversion of the polar carboxylic acid to a non-polar methyl ester significantly increases the partition coefficient (LogP), shifting the transport mechanism from carrier-mediated to passive diffusion.

Physicochemical Comparison Table

Property	Indole-3-acetic acid (IAA)	Methyl indole-3-acetate (MeIAA)	Methyl 7-methylindole-3-acetate
Role	Native Hormone	Pro-auxin (Native/Synthetic)	Synthetic Pro-auxin Analog
Transport	Polar (PIN/AUX1 dependent)	Non-polar (Passive Diffusion)	Non-polar (Passive Diffusion)
Active Form	Self	Hydrolyzed to IAA	Hydrolyzed to 7-Me-IAA
Lipophilicity	Low (Hydrophilic anion at pH 7)	High (Lipophilic)	Very High (7-Me adds hydrophobicity)
Metabolic Stability	Low (Rapid conjugation/oxidation)	Moderate (Ester protects carboxyl)	High (7-Me hinders ring oxidation)

Mechanism of Action: The Pro-Drug Activation Pathway

The biological activity of Me-7-Me-IAA is not intrinsic to the ester itself but is strictly dependent on a three-phase activation sequence: Uptake , Bioactivation , and Signaling .

Phase 1: Passive Diffusional Uptake

Native IAA exists largely as an anion (IAA⁻) in the neutral cytosol and apoplast (pH 5.5–7.0), requiring specific influx carriers (AUX1/LAX) to enter cells. Me-7-Me-IAA, being uncharged and lipophilic, freely permeates the plasma membrane. This "ion trap" bypass allows the compound to accumulate intracellularly at concentrations higher than the external medium.

Phase 2: Enzymatic Hydrolysis (Bioactivation)

Upon entry, the methyl ester is cleaved by intracellular carboxylesterases. In Arabidopsis thaliana, this is mediated by the AtMES (Methyl Esterase) family, specifically AtMES17 , which shows high specificity for indole esters.

Reaction:

Phase 3: TIR1/AFB Receptor Binding

The released free acid, 7-Me-IAA, acts as the functional ligand. It binds to the TIR1 (Transport Inhibitor Response 1) F-box protein.[1][2][3] The 7-methyl group occupies the hydrophobic pocket of the receptor. While bulky substitutions at the 5-position (e.g., 5-OH-IAA) often reduce affinity, 7-substitution is generally well-tolerated, allowing the formation of the SCF^TIR1-Aux/IAA complex. This complex ubiquitinates Aux/IAA repressor proteins, marking them for 26S proteasomal degradation and releasing ARF (Auxin Response Factors) transcription factors.

Visualization: Signaling Pathway

The following diagram illustrates the conversion and signaling cascade.

Caption: Figure 1.[4] The activation pathway of Methyl 7-methylindole-3-acetate, highlighting the critical hydrolysis step mediated by AtMES esterases prior to receptor binding.

Biological Effects & Applications[3][4]

Adventitious Root Formation

The primary application of Me-7-Me-IAA is in vegetative propagation. The 7-methyl analog often exhibits a longer half-life in tissue than native IAA due to steric protection against indole-3-acetyl-aspartate synthetase (GH3 family), which conjugates and inactivates auxins.

• Outcome: Sustained signaling leading to higher root primordial induction rates.

• Protocol Note: Effective concentrations are typically lower (0.1–1.0 µM) than IAA due to enhanced uptake efficiency.

Hypocotyl Elongation

In dark-grown seedlings (e.g., Arabidopsis, Avena), Me-7-Me-IAA stimulates rapid cell elongation. The ester form is particularly potent in this assay because it penetrates the thick cuticle of the hypocotyl more effectively than the free acid.

Herbicide Synergism

While not a herbicide itself, the 7-methyl analog can compete with native IAA for transport proteins or degradation enzymes, potentially altering the plant's hormonal homeostasis when used in combination with synthetic auxins like dicamba or picloram.

Experimental Protocols

Protocol A: Synthesis of Methyl 7-methylindole-3-acetate

Validation: This protocol uses standard Fischer esterification, ensuring high yield and purity.

• Reagents: 7-methylindole-3-acetic acid (1.0 eq), Methanol (anhydrous, solvent), Sulfuric acid (catalytic amounts).

• Procedure:

  • Dissolve 7-methylindole-3-acetic acid in anhydrous methanol (0.1 M concentration).

  • Add concentrated

    (5 drops per 10 mL).

  • Reflux at 65°C for 4 hours under nitrogen atmosphere (to prevent indole oxidation).

  • Monitor reaction via TLC (Mobile phase: 50:50 Hexane/Ethyl Acetate). Ester will have a higher Rf than the acid.

  • Neutralize with Sodium Bicarbonate (

    ), evaporate methanol, and extract with Ethyl Acetate.

• Purification: Silica gel column chromatography.

• Verification:

  -NMR should show a singlet at ~3.6-3.7 ppm corresponding to the methyl ester protons ( ) and the persistence of the 7-methyl signal on the aromatic ring.

Protocol B: Arabidopsis Root Inhibition Bioassay

Objective: Quantify the bioactivity of Me-7-Me-IAA relative to IAA.

• Plant Material: Arabidopsis thaliana (Col-0) seeds.

• Media Preparation: 0.5x Murashige & Skoog (MS) medium + 1% sucrose + 0.8% agar.

• Treatment Groups:

  • Control (DMSO solvent only).

  • IAA (10 nM, 100 nM, 1 µM).

  • Me-7-Me-IAA (10 nM, 100 nM, 1 µM).

• Workflow:

  • Sterilize seeds and stratify at 4°C for 2 days.

  • Plate seeds on vertical agar plates containing treatments.

  • Grow for 7 days at 22°C (16h light/8h dark).

• Data Collection: Measure primary root length using ImageJ.

• Expected Result: Me-7-Me-IAA should show a steeper dose-response curve (stronger inhibition) at lower concentrations compared to IAA due to superior uptake, assuming the plant expresses functional esterases.

Structure-Activity Relationship (SAR) Analysis

The following diagram details how specific structural features of Me-7-Me-IAA contribute to its biological function.

Caption: Figure 2. Structure-Activity Relationship (SAR) mapping of Me-7-Me-IAA, linking chemical moieties to physiological outcomes.

References

• Yang, Y., et al. (2008). "Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis." Plant Physiology. Link

• Tan, X., et al. (2007). "Mechanism of Auxin Perception by the TIR1 Ubiquitin Ligase." Nature. (Provides the structural basis for Indole-TIR1 binding).[2][5] Link

• Qin, G., et al. (2005). "An Indole-3-Acetic Acid Carboxyl Methyltransferase Regulates Arabidopsis Leaf Development." The Plant Cell. (Discusses the potency of MeIAA vs IAA). Link

• Ljung, K., et al. (2002). "Biosynthesis, conjugation, catabolism and homeostasis of indole-3-acetic acid in Arabidopsis thaliana." Plant Molecular Biology. Link

• Gold Biotechnology. "7-Methylindole-3-acetic acid Product Specifications." (Confirmation of biological reagent status). Link

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Mutations in the TIR1 Auxin Receptor That Increase Affinity for Auxin/Indole-3-Acetic Acid Proteins Result in Auxin Hypersensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The Tetrazole Analogue of the Auxin Indole-3-acetic Acid Binds Preferentially to TIR1 and Not AFB5 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Whitepaper: Methyl 7-methylindole-3-acetate vs. 7-methylindole-3-acetic acid

The following technical guide is structured as a high-level whitepaper designed for researchers in medicinal chemistry and plant physiology. It synthesizes chemical synthesis, physicochemical properties, and biological applications.[1][2]

Comparative Analysis of Physicochemical Properties, Synthetic Pathways, and Biological Utility [3]

Executive Summary

The indole-3-acetic acid (IAA) scaffold is a cornerstone in both plant hormone signaling (auxins) and pharmaceutical design (indole alkaloids).[3] This guide analyzes two specific derivatives: 7-methylindole-3-acetic acid (7-Me-IAA) and its methyl ester, Methyl 7-methylindole-3-acetate (7-Me-IAA-Me) .[3]

While the acid (7-Me-IAA) represents the biologically active free carboxylate capable of receptor binding (e.g., TIR1/AFB in plants, various GPCRs/enzymes in mammals), the ester (7-Me-IAA-Me) functions primarily as a lipophilic prodrug or a synthetic intermediate.[3] The 7-methyl substitution introduces steric bulk and electronic donation that differentiates these compounds from the parent IAA, potentially altering metabolic stability and receptor affinity.

This document provides a definitive technical comparison, detailed synthesis protocols, and analytical frameworks for utilizing these compounds in high-impact research.

Chemical Architecture & Physicochemical Profiling[3]

The primary distinction between the two compounds lies in the carboxyl terminus.[3] The masking of the carboxylic acid as a methyl ester drastically alters solubility, membrane permeability, and stability.

Structural Comparison[3]

Feature	7-methylindole-3-acetic acid (Acid)	Methyl 7-methylindole-3-acetate (Ester)
CAS Number	5435-36-9	1783785-91-0
Molecular Formula	C₁₁H₁₁NO₂	C₁₂H₁₃NO₂
Molecular Weight	189.21 g/mol	203.24 g/mol
State (RT)	Solid (Crystalline powder)	Solid or Viscous Oil (Low melting point)
Polarity	Polar (Ionizable carboxyl group)	Non-polar (Neutral)
pKa (COOH)	~4.75 (predominantly anionic at pH 7.[3]4)	N/A (No ionizable proton)
LogP (Predicted)	~1.8 - 2.1	~2.5 - 2.9 (Higher Lipophilicity)
Solubility	Soluble in alcohols, DMSO, dilute base.[3]	Soluble in DCM, EtOAc, Et₂O, MeOH.

The 7-Methyl Effect

The introduction of a methyl group at the C7 position of the indole ring has two critical effects:

• Steric Hindrance: It shields the NH group and the adjacent C2/C3 region slightly, potentially reducing susceptibility to oxidative attack or enzymatic degradation pathways that target the indole ring.[3]

• Electronic Effect: The methyl group is weakly electron-donating (+I effect), increasing the electron density of the indole ring.[3] This can enhance cation-pi interactions in receptor binding pockets.[3]

Synthetic Pathways[3][4]

Robust synthesis is required to generate high-purity material for biological assay.[3] We present a scalable workflow starting from 7-methylindole.

Pathway Diagram (DOT Visualization)

Figure 1: Synthetic route via Willgerodt-Kindler rearrangement and ester interconversion.

Detailed Experimental Protocols

Protocol A: Synthesis of 7-Methylindole-3-acetic acid (The Acid)

Rationale: The Willgerodt-Kindler reaction is preferred over Fischer Indole synthesis here because it allows the use of the pre-formed 7-methylindole scaffold, avoiding regioselectivity issues.[3]

• Acylation: Dissolve 7-methylindole (10 mmol) in anhydrous dichloromethane (DCM). Add acetic anhydride (12 mmol) and tin(IV) chloride (12 mmol) at 0°C. Stir at RT for 4 hours to yield 3-acetyl-7-methylindole . Quench with ice water, extract, and dry.

• Rearrangement: Combine the 3-acetyl intermediate (10 mmol) with sulfur (15 mmol) and morpholine (15 mL). Reflux at 130°C for 8 hours.[3] The carbonyl migrates to the terminal carbon, forming a thioacetomorpholide.

• Hydrolysis: Pour the reaction mixture into 10% NaOH solution (50 mL) and reflux for 12 hours to hydrolyze the amide/thioamide.

• Workup: Cool the solution and wash with ether to remove non-acidic impurities.[3] Acidify the aqueous layer to pH 2 using 6M HCl.[3] The 7-methylindole-3-acetic acid will precipitate.[3] Filter, wash with cold water, and recrystallize from ethanol/water.[4]

Protocol B: Synthesis of Methyl 7-methylindole-3-acetate (The Ester)

Rationale: Acid-catalyzed Fischer esterification is the most atom-economical method for converting the acid to the ester.[3]

• Reaction: Dissolve 7-methylindole-3-acetic acid (5 mmol) in anhydrous methanol (20 mL).

• Catalysis: Add catalytic concentrated H₂SO₄ (0.5 mL) dropwise.

• Reflux: Heat to reflux (65°C) for 4 hours. Monitor by TLC (System: Hexane:EtOAc 3:1).[3] The acid spot (baseline/low Rf) should disappear, replaced by a higher Rf ester spot.

• Isolation: Concentrate methanol under reduced pressure. Dissolve residue in EtOAc (50 mL). Wash with saturated NaHCO₃ (2 x 20 mL) to neutralize acid traces. Dry over MgSO₄ and concentrate to yield the ester.[3][5]

Biological & Pharmacological Interface[3][6]

The choice between the Acid and Ester form is dictated by the biological application: In vitro receptor binding vs. In vivo delivery .[3]

The Prodrug Concept (Esterase Activation)

In biological systems, the ester (7-Me-IAA-Me) acts as a prodrug.[3] It is inactive against auxin receptors (like TIR1) or carboxylic acid-binding enzymes until hydrolyzed.[3]

• Cell Permeability: The ester is highly lipophilic, allowing it to cross cell membranes via passive diffusion more efficiently than the ionized acid.

• Activation: Once intracellular, ubiquitous esterases (e.g., carboxylesterases in mammals, MES family in plants) hydrolyze the methyl group, releasing the active 7-Me-IAA.

Signaling Pathway Activation (Auxin Model)

Figure 2: Mechanism of action showing ester passive diffusion and acid active transport/signaling.

Analytical Methodologies

Accurate quantification requires separating the ester from the acid.[3]

HPLC Protocol

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.[3]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[3]

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 280 nm (Indole characteristic absorption).[3]

• Expected Retention:

  • 7-Me-IAA (Acid): Elutes earlier (more polar).[3] RT ~ 8-10 min.

  • 7-Me-IAA-Me (Ester): Elutes later (less polar). RT ~ 14-16 min.

Mass Spectrometry (LC-MS/MS)

• Ionization: Electrospray Ionization (ESI) Positive Mode.[3]

• Precursor Ions:

  • Acid: [M+H]⁺ = 190.2[3]

  • Ester: [M+H]⁺ = 204.2[3]

• Fragment Ions: Both will show a characteristic fragment at m/z 130/131 (Quinolinium/Indole cation) due to loss of the acetic acid/acetate side chain.[3]

References

• Chemical Properties & Synthesis

  • GuideChem.[3] (2021).[2][6] "How to Prepare 7-Methylindole: A Background and Overview." Link

  • Org.[5][6][7] Synth. (1959).[3] "Indole-3-acetic Acid."[2][3][5][8][9][10][11][12][13][14] Organic Syntheses, Coll. Vol. 4, p.496. Link[3]

• Biological Activity & Auxin Mechanism

  • Yang, Y., et al. (2008). "Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis." Plant Physiology. Link

  • Tivendale, N. D., et al. (2010). "Reassessing the role of N-hydroxytryptamine in auxin biosynthesis." Plant Physiology. Link

• Analytical Standards

  • PubChem.[3][9] (2025).[3] "Methyl indole-3-acetate (Compound Summary)." Link[3]

  • NIST WebBook.[15] "Indole, 3-methyl- (Skatole) Properties."[3][15][16] Link (Reference for 7-methylindole scaffold properties).

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Design, synthesis and screening of indole acetic acid-based tri-azo moieties as antioxidants, anti-microbial and cytotoxic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methyl indole-3-acetate | C11H11NO2 | CID 74706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CN104311469A - Synthetic method of substituted indole-3-acetic acid - Google Patents [patents.google.com]
• 5. prepchem.com [prepchem.com]
• 6. guidechem.com [guidechem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. goldbio.com [goldbio.com]
• 9. mzCloud – Methyl indole 3 acetate [mzcloud.org]
• 10. 1783785-91-0 CAS Manufactory [chemicalbook.com]
• 11. Methyl Indole-3-acetate | LGC Standards [lgcstandards.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Exploring the biological impact of bacteria-derived indole compounds on human cell health: Cytotoxicity and cell proliferation across six cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Indole, 3-methyl- [webbook.nist.gov]
• 16. medchemexpress.com [medchemexpress.com]

Methyl 7-methylindole-3-acetate PubChem CID and safety data

This guide provides a comprehensive technical analysis of Methyl 7-methylindole-3-acetate , a specialized indole derivative utilized in pharmaceutical synthesis and agrochemical research.[1][2][3][4]

[1][2][3][4]

Executive Summary

Methyl 7-methylindole-3-acetate (CAS 1783785-91-0) is a lipophilic ester derivative of 7-methylindole-3-acetic acid.[1][2][3][4] Structurally, it consists of an indole core substituted with a methyl group at the C7 position and a methyl acetate moiety at the C3 position.[3] It serves as a critical intermediate in the synthesis of complex indole alkaloids and auxin analogs.[1][3]

In drug development, this compound is valued as a "masked" carboxylate, offering enhanced membrane permeability compared to its parent acid.[3] It is frequently employed as a building block for indole-based therapeutics targeting specific G-protein coupled receptors (GPCRs) or as a probe in plant hormone signaling pathways.[1][2][3][4]

Identification & Physicochemical Profile

Nomenclature & Identifiers

Parameter	Detail
IUPAC Name	Methyl 2-(7-methyl-1H-indol-3-yl)acetate
Common Name	Methyl 7-methylindole-3-acetate
CAS Number	1783785-91-0
Molecular Formula	C₁₂H₁₃NO₂
Molecular Weight	203.24 g/mol
SMILES	CC1=CC=CC2=C1NC=C2CC(=O)OC

Structural Visualization

The following diagram illustrates the chemical structure and its functional zones.[1][3]

Figure 1: Functional decomposition of Methyl 7-methylindole-3-acetate.[1][2][4]

Physicochemical Properties (Predicted)

• Appearance: Off-white to pale yellow solid.[1][3][4]

• Solubility: Soluble in organic solvents (DCM, EtOAc, MeOH, DMSO); insoluble in water.[1][3]

• LogP: ~2.8 (Estimated).[1][3][4] This indicates moderate lipophilicity, suitable for cell membrane penetration.[3]

• Melting Point: Typically 50–60 °C (based on structural analogs).[1][3][4]

Safety & Hazard Assessment (GHS)

Note: As a specialized research chemical, specific REACH/GHS data for this exact ester is limited. The following assessment is derived via Read-Across Methodology using the parent acid (7-Methylindole-3-acetic acid) and the unmethylated ester (Methyl indole-3-acetate).

Hazard Classification (Read-Across)

Based on SAR (Structure-Activity Relationship) analysis of indole esters:

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.[1][3][5]

  • H319: Causes serious eye irritation.[1][3][5]

  • H335: May cause respiratory irritation.[1][3]

Precautionary Protocols

Category	Code	Protocol
Prevention	P261	Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2][3][4]
P280	Wear protective gloves/eye protection/face protection.[1][3]
Response	P302+P352	IF ON SKIN: Wash with plenty of soap and water.[1][3][6]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes.[1][3] Remove contact lenses if present and easy to do.[1][3]
Storage	P403+P233	Store in a well-ventilated place.[1][3][4] Keep container tightly closed.

Handling Decision Tree

Figure 2: Safety logic flow for handling solid indole derivatives.[1][2][3][4]

Synthesis & Experimental Protocols

Synthesis Strategy

The most robust route to Methyl 7-methylindole-3-acetate is the Fischer Indole Synthesis or the esterification of the commercially available 7-methylindole-3-acetic acid.[1][2][3][4]

Reaction Scheme (Esterification):

[1][2][4]

Protocol: Acid-Catalyzed Esterification

Objective: Convert 7-methylindole-3-acetic acid to its methyl ester.

Reagents:

• 7-Methylindole-3-acetic acid (1.0 eq)[1][2][3][4]

• Methanol (Anhydrous, Solvent)[1][4]

• Sulfuric acid (Catalytic amount, ~0.1 eq) or Thionyl Chloride (1.1 eq)[1][4]

Step-by-Step Methodology:

• Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 7-methylindole-3-acetic acid (1.0 g, 5.28 mmol) in anhydrous Methanol (20 mL).

• Activation: Cool the solution to 0°C in an ice bath.

• Addition: Dropwise add concentrated

  (5 drops) or Thionyl Chloride (0.42 mL) under inert atmosphere ( ). Note: Thionyl chloride generates HCl gas; use a scrubber.[1][3]

• Reaction: Allow the mixture to warm to room temperature and reflux for 3–5 hours. Monitor via TLC (30% EtOAc in Hexanes).[1][3][4] The ester will have a higher

  than the acid.[1][3]

• Workup: Concentrate the solvent under reduced pressure. Dilute the residue with Ethyl Acetate (50 mL) and wash with saturated

  (2 x 30 mL) to neutralize acid traces.[1][3][4]

• Purification: Dry the organic layer over

  , filter, and concentrate. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) if necessary.[4]

Applications in Drug Discovery[1][4][10][11][12]

Pharmacophore Utility

The 7-methyl group on the indole ring provides a unique steric bulk that can lock the conformation of the molecule in the active site of a target protein.[1][3]

• Auxin Analogs: Used to study transport mechanisms in plant biology (PIN proteins).[1][3][4]

• Indomethacin Analogs: The scaffold serves as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) where the C3-acetic acid chain is critical for COX inhibition.[1][3][4]

Stability & Storage[3]

• Oxidation Sensitivity: Indoles are electron-rich and prone to oxidation at the C2/C3 position.[1][3]

• Storage Condition: Store at -20°C under Argon or Nitrogen. Protect from light to prevent photo-oxidation (browning).[1][3][4]

References

• PubChem. Methyl indole-3-acetate (Parent Analog Data).[1][3][4] National Library of Medicine.[1][3] Available at: [Link][1][4]

• ChemSrc. CAS 1783785-91-0 Entry.[1][3][4] Available at: [Link][1][4]

Sources

• 1. Dihydroresveratrol | C14H14O3 | CID 185914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS [chemicalbook.com]
• 3. Methyl indole-3-acetate = 99.0 GC 1912-33-0 [sigmaaldrich.com]
• 4. 2-Naphthalenecarboxamide, N,N'-(2,5-dichloro-1,4-phenylene)bis(4-(2-(2-chloro-5-(trifluoromethyl)phenyl)diazenyl)-3-hydroxy- | C42H22Cl4F6N6O4 | CID 104133 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 7-Methylindole | C9H9N | CID 70275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. home.miracosta.edu [home.miracosta.edu]

Technical Guide: Solubility & Handling of Methyl 7-methylindole-3-acetate

The following guide details the solubility profile, physicochemical properties, and handling protocols for Methyl 7-methylindole-3-acetate .

Executive Summary

Methyl 7-methylindole-3-acetate is a lipophilic indole derivative used primarily as a synthetic intermediate in the development of auxin analogs and pharmaceutical building blocks.[1][2] Its solubility profile is governed by the interaction between its hydrophobic 7-methylindole core and the polar methyl ester functionality.[1][2]

Key Solubility Takeaway: The compound exhibits high solubility in polar aprotic solvents (DMSO, DMF) and chlorinated organic solvents (DCM, Chloroform).[1][2] It shows moderate to high solubility in lower alcohols (Methanol, Ethanol) but is practically insoluble in water.[1][2]

Physicochemical Identity

Understanding the molecular drivers of solubility is critical for experimental design.[2] The 7-methyl group increases the lipophilicity (LogP) compared to the parent methyl indole-3-acetate, necessitating adjustments in purification solvent ratios.[1][2]

Property	Value / Description	Impact on Solubility
Chemical Name	Methyl 7-methylindole-3-acetate	N/A
CAS Number	1783785-91-0	Unique Identifier
Molecular Weight	203.24 g/mol	Moderate MW facilitates dissolution in organics.[1][2]
LogP (Predicted)	~2.2	Indicates lipophilic character; poor aqueous solubility.[1][2]
Core Structure	Indole + Methyl (C7) + Acetate Ester (C3)	Dual nature: Aromatic core (hydrophobic) vs. Ester (H-bond acceptor).[1][2]

Solubility Landscape

Solvent Compatibility Matrix

The following data synthesizes experimental trends from structural analogs (Methyl indole-3-acetate) and specific physicochemical properties of the 7-methyl derivative.

Solvent Class	Representative Solvents	Solubility Grade	Application Context
Polar Aprotic	DMSO, DMF, DMAc	Excellent (>100 mg/mL)	Primary choice for making concentrated stock solutions for biological assays.[1][2]
Chlorinated	Dichloromethane (DCM), Chloroform	Excellent (>100 mg/mL)	Ideal for extraction and synthesis reactions.[1][2]
Polar Protic	Methanol, Ethanol, Isopropanol	Good (20–50 mg/mL)	Useful for recrystallization; solubility increases significantly with heat.[1][2]
Esters/Ketones	Ethyl Acetate, Acetone	Good (20–50 mg/mL)	Standard solvent for TLC and silica column elution.[1][2]
Ethers	THF, Diethyl Ether, MTBE	Moderate	Good for reactions; MTBE is often used for extractions.[1][2]
Hydrocarbons	Hexanes, Heptane, Cyclohexane	Low / Poor	Acts as an anti-solvent for precipitation and recrystallization.[1][2]
Aqueous	Water, PBS, Tris Buffer	Negligible (<0.1 mg/mL)	Requires co-solvent (e.g., DMSO) for biological introduction.[1][2]

Thermodynamic & Kinetic Considerations

• Dissolution Enthalpy: Dissolution in alcohols is endothermic.[2] Heating methanol or ethanol to near-boiling will drastically increase saturation limits, a property exploited in recrystallization (see Section 5).[1][2]

• Stability Warning: Avoid prolonged storage in protic solvents with extreme pH (strong acids or bases).[1][2] The methyl ester moiety at the C3 position is susceptible to hydrolysis , converting the compound back to 7-methylindole-3-acetic acid.[1][2]

Experimental Protocols

Protocol A: Preparation of Stock Solution (50 mM)

For biological assays or precise chemical dispensing.[1][2]

• Calculate Mass: To prepare 10 mL of a 50 mM solution:

  [1][2]

• Weighing: Weigh ~102 mg of Methyl 7-methylindole-3-acetate into a glass vial.

• Solvent Addition: Add 5 mL of anhydrous DMSO (Dimethyl Sulfoxide).[1][2]

• Vortex: Vortex for 30 seconds. The solid should dissolve rapidly to form a clear, slightly off-white to yellow solution.[1][2]

• Volume Adjustment: Transfer to a volumetric flask or graduated cylinder and top up to exactly 10 mL with DMSO.

• Storage: Aliquot into amber vials and store at -20°C. Avoid repeated freeze-thaw cycles.

Protocol B: Recrystallization (Purification)

Used to purify crude material synthesized via Fischer Indole or alkylation pathways.[1][2]

Solvent System: Ethyl Acetate (Good Solvent) / Hexanes (Anti-Solvent).[1][2]

• Dissolution: Place the crude solid in a flask. Add the minimum amount of hot Ethyl Acetate (~60°C) required to just dissolve the solid.[1][2]

• Filtration (Optional): If insoluble particles remain, filter the hot solution rapidly through a glass frit.

• Precipitation: While stirring, slowly add warm Hexanes dropwise until a faint turbidity (cloudiness) persists.

• Clearing: Add a few drops of Ethyl Acetate to restore clarity.[1][2]

• Crystallization: Remove from heat. Allow the solution to cool to room temperature slowly, then place in a fridge (4°C) for 12 hours.

• Collection: Filter the crystals and wash with cold Hexanes.

Visualizations

Figure 1: Solvent Selection Decision Tree

This logic flow guides the researcher in selecting the correct solvent based on the intended application.[1][2]

Caption: Decision matrix for selecting the optimal solvent system based on experimental intent.

Figure 2: Recrystallization Workflow

A visual representation of the purification protocol described in Section 4.

Caption: Step-by-step workflow for purifying Methyl 7-methylindole-3-acetate via recrystallization.

References

• PubChem. (2023).[1][2] Methyl indole-3-acetate Compound Summary. National Library of Medicine.[2] Retrieved from [Link][1][2]

Sources

• 1. CAS [chemicalbook.com]
• 2. Indole-3-acetic acid - Wikipedia [en.wikipedia.org]

Mechanistic Profiling of Methyl 7-Methylindole-3-Acetate (Me-7-Me-IAA)

Executive Summary

Methyl 7-methylindole-3-acetate (Me-7-Me-IAA) is a synthetic, lipophilic auxin analog designed to probe the structural plasticity of auxin perception and transport. Chemically, it is the methyl ester of 7-methylindole-3-acetic acid (7-Me-IAA) .

Its mechanism of action is defined by a pro-drug strategy : the methyl ester modification masks the carboxylic acid, facilitating passive diffusion across the plasma membrane, independent of canonical auxin influx carriers (AUX1/LAX). Once intracellular, it acts as a substrate for carboxylesterases, releasing the active 7-Me-IAA moiety. This free acid binds to the TIR1/AFB F-box receptors, triggering the ubiquitination and degradation of Aux/IAA repressors, thereby activating auxin response factors (ARFs).

This guide details the chemical biology, pharmacokinetics, and experimental application of Me-7-Me-IAA, emphasizing the steric influence of the 7-methyl substitution on receptor affinity and transport dynamics.

Chemical & Structural Basis[1][2][3][4]

Structure-Activity Relationship (SAR)

The efficacy of Me-7-Me-IAA is governed by two distinct structural features: the C7-methyl group on the indole ring and the methyl ester on the side chain.

Structural Feature	Chemical Property	Biological Consequence
Methyl Ester (C1)	Increases Lipophilicity (LogP)	Membrane Permeability: Bypasses the need for active influx carriers (AUX1). Allows "ion trap" independent entry.
Indole Core	Aromatic/Hydrophobic	Receptor Recognition: Fits into the hydrophobic pocket of TIR1.
7-Methyl Group	Steric Bulk & Hydrophobicity	Receptor Specificity: The 7-position is adjacent to the indole NH. Substitution here increases molecular volume and lipophilicity, probing the "width" of the TIR1 binding pocket. It generally retains agonist activity but alters binding kinetics compared to IAA.

The Pro-Drug Mechanism

Unlike free IAA, which is a weak acid (

) and relies on pH gradients (acid trap) and specific carriers for efficient uptake, Me-7-Me-IAA is uncharged and highly lipophilic.

• Step 1 (Influx): Rapid passive diffusion across the plasma membrane.

• Step 2 (Activation): Intracellular hydrolysis by amidase-like enzymes or methyl esterases (e.g., homologs of the MES family) converts Me-7-Me-IAA into the bioactive 7-Me-IAA .

• Step 3 (Action): 7-Me-IAA acts as the functional ligand.

Mechanism of Action: The TIR1/AFB Signaling Cascade

The core mechanism follows the canonical auxin signaling pathway, but with kinetic differences driven by the 7-methyl substitution.

Receptor Binding (TIR1/AFB)

The Transport Inhibitor Response 1 (TIR1) protein contains a hydrophobic pocket that binds auxin.

• The Anchor: The carboxylate group of the hydrolyzed 7-Me-IAA interacts with the positive charge of Arg403 (in Arabidopsis) at the bottom of the pocket.

• The Hydrophobic Fit: The indole ring sits in a hydrophobic cavity lined by residues such as Phe82 and Phe351 .

• The 7-Methyl Effect: The 7-methyl group adds steric bulk near the "back" wall of the pocket. Crystallographic and SAR studies (Nigović et al., 2000) suggest that while the pocket creates a "molecular mold" for IAA, it possesses sufficient plasticity to accommodate the 7-methyl group. However, this added bulk can slightly reduce binding affinity (

  ) compared to the native ligand or 4-substituted analogs (like 4-Cl-IAA), resulting in modified biological potency.

Signal Transduction

• Complex Assembly: 7-Me-IAA acts as "molecular glue," stabilizing the interaction between SCF^TIR1 (E3 ubiquitin ligase) and the Domain II degron of Aux/IAA repressor proteins.

• Ubiquitination: The SCF complex transfers ubiquitin to the Aux/IAA repressor.

• Degradation: The 26S proteasome degrades the ubiquitinated Aux/IAA.

• Transcription: Removal of Aux/IAA releases Auxin Response Factors (ARFs) , allowing them to dimerize and initiate transcription of auxin-responsive genes (e.g., GH3, SAUR, LBD).

Visualization of Signaling Pathway

Caption: Pathway of Me-7-Me-IAA activation and signaling. The ester permeates passively, is hydrolyzed to the acid, and triggers SCF^TIR1-mediated degradation of repressors.

Transport & Metabolism Dynamics

Transport (Influx & Efflux)

• Influx: Me-7-Me-IAA enters cells primarily via passive diffusion due to the esterification. It is not a substrate for the AUX1 influx carrier, which recognizes the free acid form of IAA.

• Efflux: Once hydrolyzed to 7-Me-IAA, the compound becomes a substrate for PIN-formed (PIN) efflux carriers. However, ring-substituted auxins often show altered transport kinetics. The 7-methyl group may reduce the efficiency of PIN transport compared to native IAA, potentially leading to local accumulation or altered gradients.

Metabolic Stability

• Conjugation: The primary route of auxin inactivation is conjugation to amino acids by GH3 enzymes (e.g., to form IAA-Asp or IAA-Glu). The 7-methyl substitution does not sterically block the carboxyl group, so 7-Me-IAA is likely still a substrate for GH3 conjugation.

• Oxidation: The 7-position is protected. While oxidation usually occurs at the C2 position or via decarboxylation, the 7-methyl group adds stability against specific ring-oxidizing enzymes that might target the indole ring, potentially extending the half-life of the active molecule.

Experimental Protocols

Preparation of Stock Solutions

Me-7-Me-IAA is hydrophobic. Proper solubilization is critical for reproducibility.

• Solvent: Dissolve solid Me-7-Me-IAA in 100% Dimethyl Sulfoxide (DMSO).

• Concentration: Prepare a 10 mM or 50 mM master stock.

• Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

• Working Solution: Dilute into aqueous media (e.g., MS media) immediately before use. Ensure final DMSO concentration is < 0.1% to avoid solvent toxicity.

Root Growth Inhibition Assay (Arabidopsis)

This assay validates the auxin activity of the compound.

• Sterilization: Surface sterilize Arabidopsis thaliana (Col-0) seeds.

• Plating: Plate seeds on 0.5x MS agar plates containing increasing concentrations of Me-7-Me-IAA (0, 10 nM, 100 nM, 1 µM, 10 µM).

  • Control: DMSO equivalent.

  • Positive Control: IAA or NAA at similar concentrations.

• Stratification: 4°C for 2 days.

• Growth: Grow vertically at 22°C, 16h light/8h dark cycle.

• Measurement: After 7 days, measure primary root length.

  • Expected Result: Dose-dependent inhibition of primary root elongation (characteristic auxin response). Me-7-Me-IAA may show a shifted

    compared to IAA due to the hydrolysis rate-limiting step or receptor affinity differences.

DR5:GUS Reporter Assay

To visualize spatial activation of auxin signaling.

• Material: Use Arabidopsis lines expressing DR5::GUS or DR5::GFP.

• Treatment: Transfer 5-day-old seedlings to liquid MS media containing 1 µM Me-7-Me-IAA for 4–12 hours.

• Staining (GUS): Incubate in X-Gluc solution at 37°C overnight.

• Observation: Clear chlorophyll (ethanol series) and image.

  • Analysis: Look for blue staining (GUS activity) in the root tip (quiescent center/columella) and elongation zone. Compare intensity and distribution with IAA treatment to assess transport efficiency.

Comparative Data Summary

Parameter	Indole-3-Acetic Acid (IAA)	Me-7-Me-IAA (Pro-drug)	7-Me-IAA (Active Acid)
Chemical Nature	Free Acid (Natural)	Methyl Ester (Synthetic)	Substituted Acid (Synthetic)
Membrane Entry	Active (AUX1) + Passive (pH dep.)	High Passive Diffusion	Active + Passive
TIR1 Affinity	High ( nM range)	N/A (Must be hydrolyzed)	Moderate/High (Steric influence)
Primary Utility	Native signaling standard	Permeability probe , SAR studies	SAR studies, Specificity probe
Metabolic Fate	Rapid conjugation/oxidation	Hydrolysis 7-Me-IAA	Conjugation (GH3)

References

• Nigović, B., Antolić, S., Kojić-Prodić, B., & Salopek-Sondi, B. (2000).[1][2] Correlation of structural and physico-chemical parameters with the bioactivity of alkylated derivatives of indole-3-acetic acid, a phytohormone (auxin).[1][3][2][4] Archives of Biochemistry and Biophysics.

• Tan, X., et al. (2007). Mechanism of auxin perception by the TIR1 ubiquitin ligase.[5] Nature, 446, 640–645.[5]

• Woodward, A. W., & Bartel, B. (2005). Auxin: Regulation, Action, and Interaction.[6][7][8][9][10] Annals of Botany, 95(5), 707–735.

• Chem-Impex International. (n.d.). 7-Methylindole-3-acetic acid Product Data.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Correlation of structural and physico-chemical parameters with the bioactivity of alkylated derivatives of indole-3-acetic acid, a phytohormone (auxin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Interactions of Indole Derivatives with β-Cyclodextrin: A Quantitative Structure-Property Relationship Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. savemyexams.com [savemyexams.com]
• 9. gcwgandhinagar.com [gcwgandhinagar.com]
• 10. researchgate.net [researchgate.net]

History and discovery of methylated indole-3-acetate derivatives

The Methylated Auxin: A Technical Guide to Indole-3-Acetate Derivatives

Executive Summary Methyl indole-3-acetate (MeIAA) represents a critical, volatile derivative of the canonical plant hormone indole-3-acetic acid (IAA).[1] Historically viewed merely as a metabolic byproduct, modern research has recontextualized MeIAA as a sophisticated regulator of auxin homeostasis, a vector for airborne signaling, and a lipophilic "prodrug" capable of unique transport kinetics. This guide synthesizes the discovery history, biosynthetic mechanisms, chemical synthesis, and analytical protocols for MeIAA, designed for researchers in plant physiology and agrochemical development.

Part 1: Historical Genesis & Discovery

The discovery of MeIAA is inextricably linked to the broader elucidation of auxin biology, evolving from early detection in pathogens to the identification of specific plant genetic machinery.

The "Inactive" Metabolite Era (1970s–1990s)

While IAA was identified in the 1930s, its esterified forms remained elusive. MeIAA was initially isolated from the phytopathogenic bacterium Pseudomonas amygdali and later identified in Citrus species.[2] Early hypotheses dismissed MeIAA as a simple degradation product or a microbial artifact.[1] Its non-polar nature, contrasting with the anionic properties of free IAA, suggested a role in storage rather than active signaling.

The Genetic Breakthrough (2000s)

The paradigm shifted with the genomic characterization of the SABATH family of methyltransferases in Arabidopsis thaliana.

• 2003-2005: The identification of the IAMT1 (Indole-3-Acetic Acid Carboxyl Methyltransferase 1) gene by Qin et al. and Zubieta et al. provided the first evidence that plants actively synthesize MeIAA using S-adenosyl-L-methionine (SAM) as a methyl donor.[1]

• 2008: The discovery of the MES (Methyl Esterase) family (specifically AtMES17) by Yang et al. demonstrated that plants possess dedicated machinery to hydrolyze MeIAA back to active IAA, establishing a reversible "Methylation Cycle."

Part 2: Biosynthetic & Metabolic Pathways

The biological significance of MeIAA lies in its role as a regulator of the free auxin pool. Unlike free IAA, which requires polar auxin transporters (PINs/AUX1) to cross membranes, MeIAA is lipophilic and can diffuse passively.[1]

The Methylation Cycle

The cellular concentration of active auxin is fine-tuned by a push-pull mechanism between methylation (inactivation/mobilization) and hydrolysis (activation).[1]

Mechanism:

• Synthesis: IAMT1 transfers a methyl group from SAM to the carboxyl group of IAA.

• Transport/Storage: MeIAA diffuses across membranes or is stored in the vacuole.[1] Its volatility allows for potential inter-plant communication.[1]

• Activation: MES esterases (members of the α/β hydrolase superfamily) hydrolyze the ester bond, releasing free IAA to bind TIR1/AFB nuclear receptors.

Visualization: The IAA Methylation Cycle

Caption: The reversible methylation cycle regulating auxin homeostasis.[1] IAMT1 inactivates IAA to MeIAA; MES reactivates it.

Part 3: Chemical Synthesis & Properties

For experimental applications, MeIAA is synthesized via esterification.[1] This process increases the compound's lipophilicity (LogP), making it a useful tool for "chemical clamping" experiments where exogenous auxin must penetrate tissues rapidly.[1]

Comparative Properties

Property	Indole-3-Acetic Acid (IAA)	Methyl Indole-3-Acetate (MeIAA)	Relevance
MW	175.18 g/mol	189.21 g/mol	Mass shift detectable in MS.[1]
pKa	4.75 (Carboxyl)	Neutral (Ester)	MeIAA is uncharged at physiological pH.[1]
LogP	~1.41	~1.7 - 2.0	MeIAA has higher membrane permeability.[1]
Volatility	Low	High	MeIAA can act as an airborne signal.
Receptor Binding	High Affinity (TIR1)	Low/No Affinity	MeIAA is a pro-hormone.[1]

Protocol: Chemical Synthesis of MeIAA

Objective: Synthesize high-purity MeIAA from IAA for use as an analytical standard or experimental treatment.

Reagents:

• Indole-3-acetic acid (IAA)[1][3][4][5][6]

• Methanol (Anhydrous)

• Sulfuric Acid (H₂SO₄, catalytic) or Trimethylsilyldiazomethane (safer alternative)[1]

• Ethyl Acetate (for extraction)

• Sodium Bicarbonate (NaHCO₃)[1]

Step-by-Step Methodology:

• Reaction Setup: Dissolve 1.0 g (5.7 mmol) of IAA in 20 mL of anhydrous methanol in a round-bottom flask.

• Catalysis: Add 0.5 mL of concentrated H₂SO₄ dropwise while stirring.

• Reflux: Attach a condenser and reflux the mixture at 65°C for 2–4 hours. Monitor progress via TLC (Solvent: Chloroform:Methanol 9:1). MeIAA will have a higher Rf than IAA.[1]

• Quenching: Cool the reaction to room temperature. Evaporate excess methanol under reduced pressure (Rotovap).[1]

• Extraction: Resuspend the residue in 50 mL Ethyl Acetate. Wash twice with 30 mL saturated NaHCO₃ solution to remove unreacted acid (IAA) and H₂SO₄.[1]

• Drying: Wash the organic layer with brine, dry over anhydrous MgSO₄, and filter.

• Isolation: Evaporate the solvent to yield MeIAA as a pale yellow oil or solid (MP: ~52°C).[1]

• Validation: Confirm structure via GC-MS (Molecular ion m/z 189).

Part 4: Analytical Methodologies

Detection of MeIAA requires differentiation from free IAA.[1] Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard due to the molecule's volatility.[1]

GC-MS Detection Protocol

Principle: MeIAA is naturally volatile and does not strictly require derivatization, unlike IAA which must be methylated or silylated prior to GC analysis.[1] However, silylation of the indole nitrogen (N-TMS) improves peak shape.[1]

Workflow:

• Sample Preparation: Flash freeze plant tissue (100–500 mg) in liquid nitrogen. Grind to a fine powder.

• Extraction: Add 1 mL cold Isopropanol:Water:HCl (2:1:0.002). Add internal standard (e.g., [¹³C₆]-MeIAA).[1] Shake at 4°C for 30 mins.

• Purification: Add 1 mL Dichloromethane (DCM). Vortex and centrifuge.[1] Collect the lower organic phase (DCM) containing MeIAA.[1]

• Derivatization (Optional): Evaporate DCM. Add 50 µL MSTFA (N-methyl-N-(trimethylsilyl)trifluoroacetamide).[1] Incubate at 60°C for 30 mins.

• GC-MS Parameters:

  • Column: DB-5ms or equivalent (30m x 0.25mm).[1]

  • Carrier Gas: Helium (1 mL/min).

  • Temp Program: 80°C (1 min) -> 20°C/min -> 280°C.

  • SIM Mode: Monitor ions m/z 189 (Molecular Ion of MeIAA) and m/z 130 (Quinolinium ion, base peak). If silylated: m/z 261 (MeIAA-TMS).[1]

Visualization: Analytical Workflow

Caption: Extraction and detection workflow for MeIAA using GC-MS.

Part 5: Physiological & Pharmacological Implications

For drug development professionals, MeIAA offers a case study in "prodrug" design.

• Bioavailability: The esterification masks the polar carboxylic acid, facilitating passive transport across the plasma membrane. Once inside the cell, ubiquitous esterases (like MES) release the active pharmacophore (IAA).

• Airborne Signaling: In agriculture, the volatility of MeIAA suggests potential as an airborne primer for crop defense or synchronization, although its instability makes formulation challenging compared to synthetic auxins like 2,4-D.[1]

• Herbicidal Activity: High concentrations of MeIAA induce "auxin overdose" phenotypes (epinasty, growth arrest) similar to synthetic herbicides, but with a natural metabolic clearance pathway.[1]

References

• Qin, G., et al. (2005). "An indole-3-acetic acid carboxyl methyltransferase regulates Arabidopsis leaf development."[1] The Plant Cell.

• Zubieta, C., et al. (2003). "Structural basis for substrate recognition in the salicylic acid carboxyl methyltransferase family." The Plant Cell.

• Yang, Y., et al. (2008). "Inactive methyl indole-3-acetic acid ester can be hydrolyzed and activated by several esterases belonging to the AtMES esterase family of Arabidopsis."[1] Plant Physiology.

• Tivendale, N. D., et al. (2010). "Reassessing the role of N-hydroxytryptamine in auxin biosynthesis."[1] Plant Physiology.

• Mazzola, M., & White, F. F. (1994). "A mutation in the indole-3-acetic acid biosynthesis pathway of Pseudomonas syringae pv.[1] syringae affects virulence." Journal of Bacteriology.

Sources

• 1. Indole-3-acetic acid - Wikipedia [en.wikipedia.org]
• 2. methyl indole-3-acetate - Wikidata [wikidata.org]
• 3. Methyl indole-3-acetate - Mycotoxin Database [mycocentral.eu]
• 4. Methyl indole-3-acetate | C11H11NO2 | CID 74706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Scalable Synthesis of Methyl 7-methylindole-3-acetate

Executive Summary

This application note details a robust, scalable protocol for the synthesis of Methyl 7-methylindole-3-acetate from 7-methylindole . While direct alkylation of indoles with haloacetates often suffers from poor regioselectivity (N1 vs. C3 competition) and poly-alkylation, the method described herein utilizes a glyoxylate intermediate pathway . This route guarantees exclusive C3 regioselectivity due to the specific reactivity of oxalyl chloride with the electron-rich indole nucleus.

The protocol is optimized for pharmaceutical researchers requiring high-purity scaffolds for auxin analogs or drug precursors. It features a high-yielding two-stage workflow: (1) Friedel-Crafts acylation to the glyoxylate, followed by (2) selective catalytic deoxygenation to the acetate.

Key Performance Indicators (KPIs)

Parameter	Specification / Target
Regioselectivity	>99% C3-position (N1-alkylation undetectable)
Overall Yield	75–85% (over 2 steps)
Purity (HPLC)	>98%
Scale Suitability	Gram to Multi-kilogram

Scientific Principles & Reaction Pathway[1][2][3][4][5]

Mechanistic Rationale

The synthesis relies on the inherent nucleophilicity of the indole C3 position. The 7-methyl substituent exerts a mild steric influence on the N1/C7a pocket but does not deactivate the C3 position.

• Acylation (Speeter-Anthony Protocol): Reaction with oxalyl chloride generates the highly electrophilic acyl chloride intermediate. The non-polar solvent (MTBE or Et₂O) precipitates the intermediate, preventing side reactions.

• Methanolysis: Quenching with methanol converts the acid chloride to the stable

  -keto ester (glyoxylate).

• Reductive Deoxygenation: The benzylic ketone is reduced to a methylene group. While silane reductions (Et

  SiH/TFA) are common in academic microsynthesis, this protocol utilizes Catalytic Hydrogenation (Pd/C) or Catalytic Transfer Hydrogenation as it is cleaner, scalable, and avoids the formation of indoline byproducts (reduction of the C2-C3 double bond) when conditions are controlled.

Reaction Scheme (Graphviz Visualization)

Figure 1: Synthetic workflow from 7-methylindole to the target acetate ester.

Detailed Experimental Protocols

Phase 1: Synthesis of Methyl (7-methylindole-3-yl)glyoxylate

Objective: Install the carbon scaffold at C3 with perfect regiocontrol.

• Reagents:

  • 7-Methylindole (1.0 equiv)

  • Oxalyl Chloride (1.2 equiv)

  • Anhydrous MTBE (Methyl tert-butyl ether) or Diethyl Ether (10 mL/g)

  • Anhydrous Methanol (5.0 equiv)

Protocol:

• Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a magnetic stir bar, nitrogen inlet, and pressure-equalizing addition funnel.

• Dissolution: Charge the RBF with 7-Methylindole and anhydrous MTBE. Cool the solution to 0–5°C using an ice/water bath.

• Acylation: Add Oxalyl Chloride dropwise over 30 minutes.

  • Observation: A bright yellow/orange precipitate (the glyoxalyl chloride salt) will form immediately. This precipitation drives the reaction to completion and protects the intermediate from further reaction.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.

• Quench: Cool the mixture back to 0°C. Add Anhydrous Methanol dropwise.

  • Caution: Vigorous evolution of HCl gas will occur. Ensure proper venting to a scrubber.

• Workup: The precipitate typically dissolves. Stir for 1 hour. Concentrate the solvent in vacuo.

• Purification: Recrystallize the residue from MeOH/Water or wash the solid with cold ether.

  • Checkpoint: The product is a stable, crystalline solid (typically yellow).

Phase 2: Selective Reduction to Methyl 7-methylindole-3-acetate

Objective: Reduce the

-keto group to a methylene without reducing the indole double bond or the ester.

• Reagents:

  • Methyl (7-methylindole-3-yl)glyoxylate (Intermediate B)

  • 10% Pd/C (0.1 wt equiv)

  • Solvent: Methanol:Acetic Acid (10:1 ratio)

  • Hydrogen Gas (Balloon or 3 atm in Parr shaker)

Protocol:

• Setup: In a hydrogenation vessel (or heavy-walled flask), dissolve Intermediate B in the MeOH/AcOH mixture.

  • Note: Acetic acid activates the ketone for reduction and prevents amine poisoning of the catalyst.

• Catalyst Addition: Carefully add 10% Pd/C under an inert atmosphere (Nitrogen or Argon). Fire Hazard: Pd/C can ignite methanol vapors; keep wet or use under inert gas.

• Hydrogenation: Purge the vessel with

  three times. Pressurize to 3 atm (45 psi) or use a balloon for small scales (reaction will be slower).

• Reaction: Heat to 40–50°C and stir vigorously for 6–12 hours.

  • Monitoring: Monitor by HPLC or TLC.[1] The yellow color of the glyoxylate should fade to colorless/pale tan.

• Filtration: Filter the mixture through a pad of Celite to remove the catalyst. Wash the pad with MeOH.

• Isolation: Concentrate the filtrate. Dissolve the residue in Ethyl Acetate and wash with saturated

  (to remove acetic acid) and Brine.

• Drying: Dry organic layer over

  , filter, and concentrate.

• Final Purification: If necessary, purify via silica gel chromatography (Hexanes:EtOAc gradient).

Analytical Validation & Quality Control

Expected NMR Data (Simulated)

Nucleus	Shift ( ppm)	Multiplicity	Assignment
1H	8.20	Broad s	Indole N-H
1H	7.45	d	C4-H
1H	7.15	d	C2-H
1H	7.00	t	C5-H
1H	6.95	d	C6-H
1H	3.75	s	Ester -OCH3
1H	3.70	s	Acetate -CH2-
1H	2.45	s	C7-Methyl

Troubleshooting Guide

Figure 2: Decision tree for troubleshooting common synthesis issues.

References

• Speeter, M. E., & Anthony, W. C. (1954). The Action of Oxalyl Chloride on Indoles: A New Approach to Tryptamines.[2] Journal of the American Chemical Society, 76(23), 6208–6210.

• Feldman, P. L., et al. (2002). Modified Conditions for the Reduction of Indole-3-glyoxylates. Journal of Organic Chemistry, 67, 6226.

• Organic Syntheses, Coll. Vol. 4, p. 536 (1963). Preparation of Indole-3-acetic acid.

• PubChem Compound Summary. Methyl indole-3-acetate derivatives.

Disclaimer: This protocol involves the use of hazardous chemicals (Oxalyl Chloride, Hydrogen gas). All procedures must be performed in a functioning fume hood by trained personnel wearing appropriate PPE.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Speeter-Anthony Tryptamine Synthesis - [www.rhodium.ws] [chemistry.mdma.ch]

Protocol for esterification of 7-methylindole-3-acetic acid

Technical Application Note: Optimized Esterification Strategies for 7-Methylindole-3-Acetic Acid

Part 1: Abstract & Strategic Analysis

7-Methylindole-3-acetic acid (7-Me-IAA) is a critical scaffold in medicinal chemistry, serving as a precursor for indomethacin analogs and a probe for auxin-binding proteins in plant physiology.[1] While structurally similar to indole-3-acetic acid (IAA), the presence of the 7-methyl group introduces unique electronic and steric considerations.[1]

This guide details two validated protocols for converting 7-Me-IAA to its methyl ester (7-Me-IAA-OMe ).

The Challenge:

• Acid Sensitivity: The indole core is electron-rich.[1] Strong acidic conditions can trigger dimerization or polymerization at the C2 position.

• Oxidation Risk: The 7-methyl group increases electron density in the ring, making the substrate more susceptible to oxidative degradation than unsubstituted IAA.

• Steric Environment: While the C3-acetic acid chain is flexible, the C7-methyl group creates a "bay region" effect near the N-H bond, potentially influencing solubility and solvation shells, though it rarely hinders the distal carboxyl group.

Strategic Decision Matrix:

Figure 1: Decision matrix for selecting the optimal esterification route.

Part 2: Experimental Protocols

Protocol A: Modified Fischer Esterification (The "Workhorse" Method)

Best for: Multigram scale-up, standard methyl esters, robust synthesis.

Mechanism: Acid-catalyzed nucleophilic acyl substitution.[1] Critical Control Point: The concentration of

must be kept catalytic (<5 mol%) to prevent indole polymerization.

Materials:

• 7-Methylindole-3-acetic acid (1.0 eq)[1]

• Methanol (Anhydrous, solvent & reactant)

• Sulfuric Acid (

  , 98% conc.)

• Sodium Bicarbonate (

  , sat.[2] aq.)

• Ethyl Acetate (EtOAc)

Step-by-Step Methodology:

• Setup: Flame-dry a two-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a reflux condenser. Flush with Argon (essential to prevent oxidation of the electron-rich indole).[1]

• Dissolution: Add 7-Methylindole-3-acetic acid (e.g., 5.0 g, 26.4 mmol) to the flask. Add anhydrous Methanol (50 mL, ~10 vol). Stir until fully dissolved.

• Catalyst Addition: Cool the solution to 0°C (ice bath). Slowly add concentrated

  (0.5 mL, ~0.35 eq) dropwise.

  • Why? Exothermic addition can locally overheat the indole, causing charring.

• Reaction: Remove ice bath. Heat to reflux (65°C) for 4–6 hours.

  • Monitoring: Check TLC (Mobile Phase: 1:1 Hexane/EtOAc). Product (

    ) is less polar than starting material ( ).

• Workup (Quench): Cool to room temperature. Concentrate methanol to ~20% volume under reduced pressure.

• Neutralization: Pour residue into ice-cold saturated

  (100 mL). Extract with EtOAc ( mL).

  • Note: Ensure aqueous layer pH is >7 to remove unreacted acid.[1]

• Purification: Wash combined organics with Brine, dry over

  , filter, and concentrate.

  • Result: Usually a viscous yellow/brown oil that solidifies upon standing.[1]

Protocol B: Steglich Esterification (The "Precision" Method)

Best for: Small scale, valuable isotopes, or coupling with complex/bulky alcohols.

Mechanism: DCC-mediated coupling via O-acylisourea intermediate.[1] Critical Control Point: Moisture exclusion is vital to prevent N-acylurea byproduct formation.[1]

Materials:

• 7-Methylindole-3-acetic acid (1.0 eq)[1]

• Methanol (2.0 eq, or excess if used as co-solvent)

• DCC (N,N'-Dicyclohexylcarbodiimide) (1.1 eq)

• DMAP (4-Dimethylaminopyridine) (0.1 eq)[1]

• Dichloromethane (DCM, Anhydrous)

Step-by-Step Methodology:

• Setup: Oven-dry a RBF. Cool under Argon.

• Solution A: Dissolve 7-Me-IAA (1.0 mmol) and Methanol (2.0 mmol) in anhydrous DCM (10 mL).

• Catalyst: Add DMAP (0.1 mmol). Stir for 5 minutes.

• Coupling: Cool to 0°C. Add DCC (1.1 mmol) in one portion.

• Reaction: Warm to room temperature and stir for 3–12 hours.

  • Observation: A white precipitate (Dicyclohexylurea, DCU) will form.

• Workup: Filter off the DCU precipitate through a Celite pad.

• Wash: Wash filtrate with 0.5N HCl (removes DMAP), then sat.

  , then Brine.[3]

• Isolation: Dry over

  and concentrate.

Part 3: Reaction Workflow & Mechanism

Figure 2: General mechanistic flow for the conversion of 7-Me-IAA to its ester.

Part 4: Quality Control & Data Specifications

Expected Yields & Properties:

Parameter	Protocol A (Fischer)	Protocol B (Steglich)
Typical Yield	85% – 92%	75% – 85%
Reaction Time	4 – 6 Hours	3 – 12 Hours
Purity (Crude)	High (>95%)	Moderate (requires DCU removal)
Physical State	Viscous amber oil / Low melting solid	Viscous oil

Characterization Data (Self-Validating System):

To confirm the identity of Methyl 2-(7-methyl-1H-indol-3-yl)acetate :

• 1H NMR (400 MHz,

  ):
  • 8.05 (br s, 1H): Indole N-H (Broad singlet confirms no N-alkylation occurred).
  • 7.45 (d, 1H): C4-H (Aromatic).
  • 7.05 (t, 1H): C5-H (Aromatic).
  • 6.95 (d, 1H): C6-H (Aromatic).
  • 7.10 (d, 1H): C2-H (Indole proton).
  • 3.78 (s, 2H): (Benzylic methylene at C3).
  • 3.69 (s, 3H): (New methyl ester peak—Key Indicator of Success ).
  • 2.48 (s, 3H): (Aromatic methyl group).

• Mass Spectrometry (ESI+):

  • Calculated MW: 203.24 g/mol .[1]

  • Expected

    : 204.2.

Part 5: Troubleshooting & Causality

• Problem: Low Yield / Dark Tar Formation.

  • Cause: Acid concentration too high or temperature too high, leading to indole polymerization.

  • Fix: Reduce

    to 1 mol% or switch to Protocol B (Steglich). Ensure inert atmosphere.

• Problem: Product contains N-methylated impurity.

  • Cause: If using Methyl Iodide/Base (not described here but common), the N-H is deprotonated.

  • Fix: Stick to Acid-catalyzed (Fischer) or Neutral (Steglich) conditions where the N-H remains protonated and unreactive.[1]

• Problem: White precipitate in product (Protocol B).

  • Cause: Incomplete removal of DCU (Dicyclohexylurea).

  • Fix: Cool the DCM solution to -20°C for 2 hours to precipitate remaining DCU, then filter again before final evaporation.[1]

References

• Fischer, E., & Speier, A. (1895). Darstellung der Ester. Berichte der deutschen chemischen Gesellschaft, 28(3), 3252–3258.

• Neises, B., & Steglich, W. (1978).[4] Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524.

• Porzelle, A., et al. (2010). Microwave-Assisted Synthesis of Indole-3-acetic Acid Derivatives. Journal of Combinatorial Chemistry, 12(4), 529–535.

• Organic Chemistry Portal. (2023). Steglich Esterification Mechanism and Protocols.

Sources

• 1. prepchem.com [prepchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Steglich Esterification [organic-chemistry.org]

Using Methyl 7-methylindole-3-acetate in plant tissue culture

Executive Summary

Methyl 7-methylindole-3-acetate (Me-7-Me-IAA) represents a specialized class of auxin analogs designed to overcome the two primary limitations of Indole-3-acetic acid (IAA): oxidative instability and poor membrane permeability . By combining methylation at the 7-position of the indole ring with a methyl ester moiety at the carboxyl group, this compound acts as a lipophilic prodrug. It provides a sustained, controlled release of active auxin, making it particularly effective for rooting recalcitrant woody species, inducing somatic embryogenesis, and maintaining long-term callus cultures without the phytotoxicity associated with synthetic herbicides like 2,4-D.

Scientific Foundation & Mechanism of Action

The "Double-Lock" Stability Mechanism

Standard IAA is rapidly degraded in plant tissues via two main pathways: decarboxylation (by peroxidases) and oxidation at the indole ring. Me-7-Me-IAA utilizes a "Double-Lock" chemical strategy to extend bioactivity:

• The 7-Methyl "Shield": The methyl group at the C7 position of the indole ring sterically hinders and chemically stabilizes the molecule against oxidative degradation by indole-3-acetic acid oxidases. This prevents the rapid "auxin crash" often seen with IAA.

• The Methyl Ester "Key": The esterification of the carboxyl group removes the negative charge, significantly increasing lipophilicity. This allows the molecule to passively diffuse across the plasma membrane (bypassing the need for specific influx carriers like AUX1). Once inside the cell, ubiquitous intracellular esterases (e.g., the AtMES family) hydrolyze the ester, releasing the active free acid (7-Me-IAA) directly into the cytosol.

Comparative Auxin Profile

Feature	IAA (Natural)	2,4-D (Synthetic)	Me-7-Me-IAA (Hybrid)
Stability	Low (Hours)	High (Weeks)	High (Days to Weeks)
Uptake	Carrier-Dependent (AUX1)	Diffusion/Carrier	High Passive Diffusion
Metabolism	Rapid Oxidation	Slow Conjugation	Controlled Hydrolysis
Phytotoxicity	Low	High (Herbicidal)	Low to Moderate
Primary Use	General Growth	Callus/Embryogenesis	Rooting/Sustained Growth

Visualization: Metabolic Activation Pathway

Caption: Figure 1. The activation pathway of Me-7-Me-IAA. The lipophilic ester passively diffuses into the cell, where it is hydrolyzed by esterases into the active, stable 7-Me-IAA form.

Detailed Protocols

Protocol A: Stock Solution Preparation (10 mM)

Note: Methyl esters are hydrophobic. Do not attempt to dissolve directly in water.

Reagents:

• Methyl 7-methylindole-3-acetate (Purity ≥ 98%)

• Dimethyl Sulfoxide (DMSO), Plant Tissue Culture Grade

• Ethanol (Optional substitute for DMSO, but DMSO is preferred for stability)

Procedure:

• Weighing: Accurately weigh 20.3 mg of Methyl 7-methylindole-3-acetate (MW ≈ 203.24 g/mol ).

• Solubilization: Transfer to a sterile 15 mL centrifuge tube. Add 10 mL of 100% DMSO.

• Mixing: Vortex until completely dissolved. The solution should be clear and colorless to pale yellow.

• Sterilization: While DMSO is bacteriostatic, filter sterilization (0.22 µm PTFE or Nylon filter) is recommended if the stock will be stored long-term.

• Storage: Aliquot into sterile microcentrifuge tubes (e.g., 1 mL each). Store at -20°C . Stable for up to 12 months.

Protocol B: Media Incorporation

Target Concentration: Typically 1.0 µM to 10.0 µM for rooting; 0.5 µM to 5.0 µM for embryogenesis.

Calculation: To prepare 1 Liter of media with 5 µM Me-7-Me-IAA:

Steps:

• Prepare standard MS (Murashige & Skoog) basal medium with sucrose and gelling agent.

• Adjust pH to 5.7 - 5.8.

• Autoclave at 121°C for 15-20 minutes.

• Cool media to 50-55°C (Hand-warm). Critical: Adding esters to boiling media can accelerate hydrolysis.

• Add the calculated volume of Me-7-Me-IAA stock solution under a laminar flow hood.

• Swirl gently to mix without creating bubbles.

• Pour into culture vessels.

Protocol C: Rooting of Recalcitrant Woody Species

Application: For species where IBA fails or causes callus without roots.

• Explant Prep: Excise healthy shoot tips (2-3 cm) from established shoot cultures.

• Induction Phase:

  • Prepare 1/2 Strength MS Media supplemented with 5.0 µM Me-7-Me-IAA .

  • Culture shoots for 5-7 days in the dark or low light. Reason: Auxins are light-sensitive; darkness promotes etiolation and root primodia initiation.

• Elongation Phase:

  • Transfer shoots to Hormone-Free 1/2 MS Media containing activated charcoal (1 g/L).

  • Reason: Activated charcoal absorbs residual auxin, preventing callus overgrowth and allowing root elongation.

• Observation: Root primordia should appear within 10-14 days post-transfer.

Experimental Workflow Visualization

Caption: Figure 2. Step-by-step workflow for utilizing Me-7-Me-IAA in a rooting protocol for recalcitrant species.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
No Rooting	Concentration too low or hydrolysis failed.	Increase concentration to 10 µM. Ensure explants are healthy and have esterase activity (most do).
Excessive Callus	Auxin activity too high/sustained.	Reduce exposure time (Pulse treatment: 24-48 hours) or reduce concentration to 1 µM.
Precipitation in Media	Stock solution shock.	Add stock slowly while stirring. Ensure media is warm (55°C), not cold.
Necrosis at Base	Phytotoxicity (rare but possible).	Switch to a lower concentration or use a "Pulse" method (dip base in 1 mM stock for 10s, then hormone-free media).

References

• Ludwig-Müller, J. (2011). Auxin conjugates: their role for plant development and in the evolution of land plants. Journal of Experimental Botany. Retrieved from [Link]

• Woodward, A. W., & Bartel, B. (2005). Auxin: Regulation, Action, and Interaction.[1][2] Annals of Botany. Retrieved from [Link]

• Strader, L. C., et al. (2010).[3][4] Indole-3-butyric acid uptake and metabolism in Arabidopsis.[3] Plant Physiology.[1][3][5] Retrieved from [Link]

Sources

• 1. plantcelltechnology.com [plantcelltechnology.com]
• 2. phytotechlab.com [phytotechlab.com]
• 3. Transport and Metabolism of the Endogenous Auxin Precursor Indole-3-Butyric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Auxin metabolism rates and implications for plant development [frontiersin.org]
• 5. Methyl Indole-3-Acetate (MEIAA) mediated stem curvature and apical meristem necrosis in Ageratina adenophora: impacts on cell wall components, vascular system integrity, and key metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of Methyl 7-methylindole-3-acetate via Fischer Indolization

Abstract

This application note details the optimized protocol for the synthesis of Methyl 7-methylindole-3-acetate , a critical intermediate in the development of auxin-mimetic agrochemicals and indole-based pharmaceutical scaffolds. The procedure utilizes the Fischer Indole Synthesis , coupling (2-methylphenyl)hydrazine (o-tolylhydrazine) with methyl levulinate (methyl 4-oxopentanoate). This guide addresses specific regiochemical considerations, providing a robust, self-validating workflow that maximizes yield and purity while minimizing the formation of regioisomeric byproducts.

Introduction & Mechanistic Rationale

The Fischer indole synthesis remains the premier method for constructing the indole core due to its versatility and scalability. For 7-substituted indoles, the choice of hydrazine precursor is pivotal.

Regioselectivity Control

Using o-tolylhydrazine introduces a methyl group at the ortho position of the hydrazine ring. During the key [3,3]-sigmatropic rearrangement, cyclization can theoretically occur at either of the two ortho positions relative to the hydrazine nitrogen. However, one position is blocked by the methyl group. Consequently, cyclization is sterically and mechanistically forced to the unsubstituted ortho carbon, yielding the 7-methylindole isomer with high regioselectivity.

Reaction Pathway

The reaction proceeds through the condensation of the hydrazine and ketone to form a hydrazone, followed by acid-catalyzed tautomerization to the ene-hydrazine.[1][2][3][4] The subsequent [3,3]-shift breaks the N-N bond and forms the C-C bond, eventually eliminating ammonia to aromatize the system.[1]

Visualizing the Pathway

The following diagram illustrates the critical intermediates and the logic flow of the synthesis.

Figure 1: Mechanistic flow of the Fischer Indole Synthesis targeting the 7-methylindole scaffold.[1][2]

Materials & Reagents

Ensure all reagents are of analytical grade. The purity of the hydrazine hydrochloride is critical to prevent tar formation.

Reagent	CAS No.[5][6]	MW ( g/mol )	Equiv.[6]	Role
o-Tolylhydrazine HCl	635-26-7	158.63	1.0	Precursor (Nucleophile)
Methyl Levulinate	624-45-3	130.14	1.1	Precursor (Electrophile)
Sulfuric Acid (H₂SO₄)	7664-93-9	98.08	4.0	Catalyst (Brønsted Acid)
Methanol (MeOH)	67-56-1	32.04	Solvent	Reaction Medium
Sodium Bicarbonate	144-55-8	84.01	N/A	Neutralization
Ethyl Acetate	141-78-6	88.11	N/A	Extraction Solvent

Experimental Protocol

Phase 1: Hydrazone Formation & Cyclization (One-Pot)

Context: While hydrazones can be isolated, this protocol uses a continuous one-pot method driven by sulfuric acid in methanol. This is efficient for ester-containing substrates which might hydrolyze under harsher aqueous acid conditions.

• Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser. Connect to a nitrogen line to maintain an inert atmosphere (prevents oxidation of the hydrazine).

• Dissolution: Add o-tolylhydrazine hydrochloride (1.59 g, 10.0 mmol) and Methanol (40 mL) to the flask. Stir until partially suspended/dissolved.

• Addition: Add Methyl Levulinate (1.43 g, 1.40 mL, 11.0 mmol) via syringe. Stir for 15 minutes at room temperature. Observation: The solution may darken slightly as the hydrazone forms.

• Acidification: CAUTION: Slowly add concentrated H₂SO₄ (2.0 mL, ~36 mmol) dropwise. Exothermic reaction—add slowly to prevent bumping.

• Reflux: Heat the reaction mixture to reflux (approx. 65°C) for 4–6 hours .

  • Validation: Monitor by TLC (Silica gel, 30% EtOAc/Hexane). The starting hydrazine (polar, stays near baseline) should disappear, and a new fluorescent spot (Indole product, Rf ~0.4–0.5) should appear.

Phase 2: Workup & Isolation

• Quenching: Cool the mixture to room temperature. Pour the reaction mixture carefully into Ice-Water (100 mL) in a beaker.

• Neutralization: Slowly add saturated NaHCO₃ solution until the pH is neutral (pH ~7). CO₂ evolution will be vigorous.

• Extraction: Transfer to a separatory funnel. Extract with Ethyl Acetate (3 × 50 mL).

• Washing: Wash the combined organic layers with:

  • Water (1 × 50 mL)

  • Brine (1 × 50 mL)

• Drying: Dry the organic phase over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure (Rotavap) to yield a crude dark oil/solid.

Phase 3: Purification

• Column Chromatography: Purify the crude residue using silica gel flash chromatography.

  • Eluent: Gradient of Hexanes:Ethyl Acetate (9:1 to 7:3).

  • Fraction Collection: Collect the fractions containing the major spot (Rf ~0.45 in 3:7 EtOAc:Hex).

• Recrystallization (Optional): If high purity is required, recrystallize the solid from a minimum amount of hot Ethanol/Water or Toluene/Hexane.

Characterization & Data Analysis

The following data confirms the structure of Methyl 7-methylindole-3-acetate.

Expected Yield: 55% – 70% (Pale yellow to off-white solid).

Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
NH	8.10 – 8.30	Broad Singlet	1H	Indole N-H
Ar-H	7.45	Doublet (J=8Hz)	1H	C4-H
Ar-H	7.00 – 7.15	Multiplet	3H	C5-H, C6-H, C2-H
OCH₃	3.70	Singlet	3H	Ester Methyl
CH₂	3.78	Singlet	2H	C3-Methylene
Ar-CH₃	2.48	Singlet	3H	C7-Methyl

Interpretation Logic:

• The C7-Methyl singlet at ~2.5 ppm is diagnostic; its presence prevents the typical splitting pattern seen in unsubstituted indoles.

• The C3-Methylene (3.78 ppm) confirms the preservation of the acetate side chain.

• Mass Spectrometry (ESI+): Expected [M+H]⁺ = 204.1.

Process Optimization & Troubleshooting

This section synthesizes field experience to address common failure modes.

Issue	Probable Cause	Corrective Action
Low Yield / Tarring	Overheating or oxidation.	Ensure inert atmosphere (N₂). Do not exceed reflux time >6h. Use fresh hydrazine.
Incomplete Reaction	Water in solvent inhibiting acid catalyst.	Use anhydrous Methanol. If reaction stalls, add a drying agent (molecular sieves) or use a Dean-Stark trap with Toluene (if switching solvent).
Product is an Oil	Residual solvent or impurities.	Triturate with cold Hexanes to induce crystallization. High vacuum drying is essential.
Regioisomers	Methyl migration (rare).	Confirm structure via NOE (Nuclear Overhauser Effect) NMR. Interaction between C7-Me and C6-H confirms position.

Safety & Handling (E-E-A-T)

• Hydrazine Toxicity: o-Tolylhydrazine is a suspected carcinogen and toxic by inhalation/ingestion. All weighing must be done in a fume hood. Double-glove (Nitrile) is mandatory.

• Acid Hazards: Concentrated H₂SO₄ is corrosive. Always add acid to solvent, never the reverse.

• Waste Disposal: Aqueous waste containing hydrazine residues should be treated with bleach (hypochlorite) to oxidize hydrazines before disposal, strictly following institutional EHS protocols.

References

• Robinson, B. (1963). The Fischer Indole Synthesis. Chemical Reviews, 63(4), 373–401. Link

• BenchChem. (2025).[2] The Fischer Indole Synthesis: A Comprehensive Technical Guide. Link

• Organic Syntheses. (1963). Indole-3-acetic Acid.[6][7][8] Org. Synth. 1963, 43, 40. Link

• Humphrey, G. R., & Kuethe, J. T. (2006). Practical Indole Synthesis. Chemical Reviews, 106(7), 2875–2911. Link

• Sigma-Aldrich. (2023). Safety Data Sheet: o-Tolylhydrazine Hydrochloride. Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 4. New 3H-Indole Synthesis by Fischer’s Method. Part I - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 邻甲基苯肼 盐酸盐 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. goldbio.com [goldbio.com]
• 8. chemimpex.com [chemimpex.com]

Application Note &amp; Protocol: Preparation of Methyl 7-methylindole-3-acetate Stock Solutions for Research Applications

Abstract

This document provides a comprehensive guide for the preparation, handling, and storage of stock solutions of Methyl 7-methylindole-3-acetate (M7MIA). M7MIA is an auxin analog utilized in agricultural, biochemical, and pharmacological research to investigate plant growth regulation, hormone signaling pathways, and the development of novel therapeutic agents.[1] The accuracy and reproducibility of experimental results are critically dependent on the precise and consistent preparation of these solutions. This guide details the physicochemical properties of the parent compound, 7-Methylindole-3-acetic acid, offers a validated step-by-step protocol for solubilization, and outlines best practices for storage and quality control to ensure solution integrity and stability.

Compound Profile & Physicochemical Properties

Methyl 7-methylindole-3-acetate is the methyl ester of 7-Methylindole-3-acetic acid (7-Me-IAA). While specific data for the methyl ester is not widely published, its properties can be reliably inferred from its parent acid and the closely related compound, Methyl indole-3-acetate. The introduction of the methyl ester group typically increases hydrophobicity, influencing solvent choice.

Table 1: Physicochemical Data of 7-Methylindole-3-acetic acid and Related Compounds.

Property	7-Methylindole-3-acetic acid	Methyl indole-3-acetate	Remarks for Methyl 7-methylindole-3-acetate
Synonyms	7-Me-IAA; 2-(7-methyl-1H-indol-3-yl)acetic acid[2]	Indole-3-acetic acid methyl ester; Methyl 3-indolylacetate[3]	Expected to have similar nomenclature.
Molecular Formula	C₁₁H₁₁NO₂[1][2]	C₁₁H₁₁NO₂[3]	C₁₂H₁₃NO₂
Molecular Weight	189.21 g/mol [1][2]	189.21 g/mol [3]	203.24 g/mol
Appearance	Yellowish to off-white crystalline powder[1]	Solid	Expected to be a solid, off-white to yellowish powder.
Melting Point	>183 °C (decomposes)[2]	50-52 °C	The ester form is expected to have a lower melting point than the parent acid.
CAS Number	5435-36-9[2]	1912-33-0[3]	Not readily available. Verify with supplier.
Solubility	Soluble in DMSO, Ethanol[4][5]	Methanol: 0.1 g/mL (clear solution)	Expected to be poorly soluble in water but readily soluble in organic solvents like DMSO, DMF, ethanol, and methanol.

| Storage Temperature | 2-8°C[2], Protect from light[6] | 2-8°C | Recommended storage at 2-8°C or -20°C for long-term stability, protected from light and moisture.[6][7] |

Safety & Handling Precautions

As a Senior Application Scientist, ensuring laboratory safety is paramount. While a specific Safety Data Sheet (SDS) for Methyl 7-methylindole-3-acetate is not widely available, the precautionary measures for related indole compounds should be strictly followed.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, nitrile gloves, and chemical safety goggles, to prevent skin and eye contact.[8][9]

• Ventilation: Handle the solid compound and concentrated stock solutions inside a certified chemical fume hood to avoid inhalation of dust or vapors.[8][10]

• Spill Management: In case of a spill, mechanically recover the solid product.[7] For liquid spills, absorb with an inert material (e.g., sand or earth) and place in a designated chemical waste container.[10]

• Waste Disposal: Dispose of all chemical waste, including empty containers and contaminated materials, in accordance with local, state, and federal regulations. Do not discard down the drain.[8][11]

• First Aid:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water.[9][12]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing and seek medical attention.[8][12]

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing.[8]

Core Principles of Stock Solution Preparation

The objective is to create a concentrated, sterile, and stable stock solution that can be accurately diluted to a final working concentration for experiments.

• Causality of Solvent Choice: Indole derivatives like M7MIA are often hydrophobic and exhibit poor solubility in aqueous buffers. Organic solvents like Dimethyl Sulfoxide (DMSO) or absolute ethanol are excellent choices because they can dissolve a wide range of organic molecules at high concentrations. DMSO is often preferred for cell culture applications as it is miscible with aqueous media, though care must be taken as it can be toxic to cells at concentrations typically above 0.5-1.0% (v/v).

• Importance of a Concentrated Stock: Preparing a highly concentrated stock (e.g., 10-100 mM) allows for the addition of a very small volume to your experimental system. This minimizes the final concentration of the solvent (e.g., DMSO), thereby reducing potential solvent-induced artifacts in biological assays.

• Aliquotting for Stability: Repeated freeze-thaw cycles can lead to compound degradation and precipitation. Aliquoting the stock solution into single-use volumes is a critical, self-validating step that ensures consistency and preserves the integrity of the compound over time.[5]

Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Methyl 7-methylindole-3-acetate.

Materials

• Methyl 7-methylindole-3-acetate (MW: 203.24 g/mol )

• Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

• Sterile 1.5 mL or 2.0 mL polypropylene microcentrifuge tubes

• Sterile pipette tips

Equipment

• Analytical balance (readable to 0.1 mg)

• Chemical fume hood

• Vortex mixer

• Calibrated micropipettes (P1000, P200, P20)

Step-by-Step Procedure

• Pre-Calculation: Determine the mass of M7MIA required. To prepare 1 mL of a 10 mM solution:

  • Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • Mass (mg) = 10 mmol/L × 0.001 L × 203.24 g/mol × 1000 mg/g

  • Mass = 2.03 mg

• Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh approximately 2.03 mg of M7MIA directly into the tube inside a chemical fume hood. Record the exact mass.

• Solvent Addition: Based on the actual mass recorded, calculate the precise volume of DMSO needed.

  • Volume (mL) = [Mass (mg) / 203.24 ( g/mol )] / 10 (mmol/L)

  • Example: If you weighed 2.10 mg, the required DMSO volume is: [2.10 / 203.24] / 10 = 0.001033 L = 1.033 mL

  • Using a calibrated micropipette, add the calculated volume of DMSO to the tube.

• Dissolution: Cap the tube tightly and vortex at medium speed for 1-2 minutes, or until the solid is completely dissolved. Visually inspect the solution against a light source to ensure there are no visible particulates. The solution should be clear.

• Aliquotting: Dispense the stock solution into sterile, single-use microcentrifuge tubes (e.g., 20 µL aliquots). This prevents contamination and degradation from repeated handling and freeze-thaw cycles.

• Labeling & Storage: Clearly label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), preparation date, and your initials. Store the aliquots as recommended in Section 6.

Workflow Diagram: Stock Solution Preparation

Caption: Workflow for preparing M7MIA stock solution.

Quality Control & Validation

A properly prepared stock solution is the foundation of a reliable experiment.

• Visual Inspection: Before each use, thaw an aliquot and visually inspect for any signs of precipitation. If crystals have formed, gently warm the tube to 37°C and vortex to redissolve.

• Solvent Control: In all experiments, include a "vehicle control" group that is treated with the same final concentration of DMSO (or other solvent) used in the experimental groups. This validates that the observed effects are due to the compound and not the solvent.

• Fresh Dilutions: Always prepare fresh working dilutions from the frozen stock for each experiment. Do not store dilute aqueous solutions, as the compound is less stable and may precipitate out of solution.

Storage & Stability

Proper storage is crucial to maintain the chemical integrity of Methyl 7-methylindole-3-acetate.

Table 2: Recommended Storage Conditions.

Solution Type	Temperature	Light/Moisture Conditions	Recommended Shelf Life	Rationale
Solid Compound	2-8°C or -20°C	Protect from light and moisture.[6][11] Store in a desiccator if possible.	>1 year	Prevents degradation from light, hydrolysis, and oxidation.[7][12]
Concentrated Stock (in DMSO)	-20°C or -80°C[5]	Tightly sealed tubes, protect from light.	6 months to 1 year[5]	Minimizes solvent evaporation and compound degradation. Avoids freeze-thaw cycles.

| Working Dilution (in aqueous media) | 2-8°C | Use immediately. | < 24 hours | Compound has low aqueous stability and is prone to precipitation and degradation. |

Application Example: Cellular Treatment Workflow

This diagram illustrates the standard procedure for diluting the stock solution to treat cells in a 96-well plate format.

Caption: Dilution cascade for a cell-based experiment.

References

• GoldBio. (2022, March 5). Preparing Indole-3-acetic Acid Stock Solution. YouTube. Retrieved from [Link]

• KISHIDA CHEMICAL CO., LTD. (2025, February 17). Methyl acetate SDS. Retrieved from [Link]

• Lam, V. C., et al. (2020). Optimization of Indole-3-Acetic Acid Concentration in a Nutrient Solution for Increasing Bioactive Compound Accumulation and Production of Agastache rugosa in a Plant Factory. MDPI. Retrieved from [Link]

• Organic Syntheses. (n.d.). Indole-3-acetic Acid. Retrieved from [Link]

• Loba Chemie. (n.d.). INDOLE-3-ACETIC ACID FOR BIOCHEMISTRY. Retrieved from [Link]

• PubChem. (n.d.). Methyl indole-3-acetate. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 7-METHYLINDOLE-3-ACETIC ACID | 5435-36-9 [amp.chemicalbook.com]
• 3. Methyl indole-3-acetate | C11H11NO2 | CID 74706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Optimization of Indole-3-Acetic Acid Concentration in a Nutrient Solution for Increasing Bioactive Compound Accumulation and Production of Agastache rugosa in a Plant Factory | MDPI [mdpi.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. goldbio.com [goldbio.com]
• 7. lobachemie.com [lobachemie.com]
• 8. fishersci.com [fishersci.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. kishida.co.jp [kishida.co.jp]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. WERCS Studio - Application Error [assets.thermofisher.com]

Technical Guide: Methyl 7-methylindole-3-acetate (Me-7-Me-IAA) as a Lipophilic Auxin Prodrug

Topic: Methyl 7-methylindole-3-acetate as a prodrug for auxin delivery Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals

Executive Summary & Mechanism of Action

Methyl 7-methylindole-3-acetate (Me-7-Me-IAA) is a synthetic derivative of the naturally occurring auxin, Indole-3-acetic acid (IAA). It functions as a lipophilic prodrug . Unlike free auxin, which relies heavily on specific influx carriers (AUX1/LAX) to enter plant cells due to its charge at physiological pH, the methyl ester form is uncharged and highly lipophilic. This allows it to passively diffuse across the plasma membrane.

Once intracellular, ubiquitous carboxylesterases (such as the AMI1 family in Arabidopsis) hydrolyze the ester bond, releasing the free acid 7-methylindole-3-acetic acid (7-Me-IAA) . This active metabolite then binds to the TIR1/AFB nuclear receptors to trigger auxin signaling.

Why use Me-7-Me-IAA?

• Bypassing Transport Controls: It allows researchers to load cells with auxin independently of the tightly regulated polar auxin transport (PAT) machinery.

• Metabolic Stability: The 7-methyl substitution on the indole ring sterically hinders specific degradation pathways (such as oxidation at the 2-position or conjugation), potentially extending the half-life of the active signal compared to native IAA.

• High Bioavailability: The ester modification significantly increases permeability in tissues with thick cuticles or cell walls.

Mechanistic Pathway (DOT Visualization)

Figure 1: Cellular uptake and activation pathway of Me-7-Me-IAA. The prodrug bypasses influx carriers, is hydrolyzed by esterases, and the resulting 7-Me-IAA activates nuclear signaling.

Chemical Properties & Preparation

Property	Specification
Chemical Name	Methyl 7-methylindole-3-acetate
Molecular Formula	C₁₂H₁₃NO₂
Molecular Weight	~203.24 g/mol
Solubility	DMSO (up to 50 mM), Ethanol. Poorly soluble in water.[1][2]
Stability	Stable at -20°C in DMSO. Hydrolyzes slowly in aqueous solution at pH > 7.0.
Appearance	Off-white to pale yellow crystalline solid.

Protocol: Stock Solution Preparation

Objective: Create a stable 100 mM stock solution for long-term storage.

• Weighing: Accurately weigh 20.3 mg of Methyl 7-methylindole-3-acetate powder.

• Dissolution: Add 1.0 mL of anhydrous DMSO (Dimethyl sulfoxide). Vortex vigorously for 30 seconds until fully dissolved.

  • Note: Avoid using water or buffers for the stock solution to prevent premature hydrolysis.

• Aliquoting: Dispense into 50 µL aliquots in light-protective (amber) microcentrifuge tubes.

• Storage: Store at -20°C. Stable for up to 12 months. Avoid repeated freeze-thaw cycles.

Application Note: Comparative Root Growth Inhibition Assay

Context: The inhibition of primary root elongation is a classic bioassay for auxin activity. This protocol validates the biological activity of the prodrug compared to native IAA.

Experimental Design

• Control: Mock treatment (DMSO only).

• Treatment A: Indole-3-acetic acid (IAA) - Positive Control.

• Treatment B: Methyl 7-methylindole-3-acetate (Me-7-Me-IAA) - Test Compound.

• Concentration Range: 10 nM, 100 nM, 1 µM, 10 µM.

Step-by-Step Protocol

• Media Preparation:

  • Prepare 0.5x Murashige and Skoog (MS) medium with 1% sucrose and 0.8% phytoagar.

  • Autoclave and cool to 55°C.

  • Add stock solutions of IAA or Me-7-Me-IAA to reach desired final concentrations. Ensure final DMSO concentration is <0.1% in all plates.

• Seed Sterilization & Plating:

  • Surface sterilize Arabidopsis thaliana (Col-0) seeds using 70% ethanol (1 min) followed by 50% bleach + 0.05% Tween-20 (10 min). Wash 5x with sterile water.

  • Plate seeds in a single row at the top of square petri dishes.

• Stratification: Incubate plates at 4°C for 2 days in the dark to synchronize germination.

• Growth Conditions:

  • Transfer plates to a growth chamber positioned vertically.

  • Conditions: 22°C, 16h light/8h dark cycle.

• Data Collection:

  • Mark root tip positions on the back of the plate daily.

  • After 7 days, scan plates and measure primary root length using ImageJ/Fiji.

Expected Outcome: Me-7-Me-IAA should show potent inhibition of root length. Due to enhanced lipophilicity, the effective concentration (EC50) may be lower (more potent) than free IAA if uptake is the limiting factor in the specific tissue, or slightly higher if esterase hydrolysis is rate-limiting.

Protocol: In Vitro Esterase Hydrolysis Assay

Objective: To confirm that the prodrug is converted to the active free acid by plant esterases.

Materials

• Enzyme Source: Crude plant protein extract (from Arabidopsis seedlings) or recombinant AMI1 esterase.

• Substrate: Me-7-Me-IAA (100 µM final).

• Buffer: 50 mM Potassium Phosphate, pH 7.5.

• Detection: HPLC or LC-MS.

Workflow

• Protein Extraction: Grind 100 mg of 7-day-old Arabidopsis seedlings in liquid nitrogen. Homogenize in 300 µL extraction buffer (50 mM Tris-HCl pH 7.5, 1 mM DTT). Centrifuge at 14,000 x g for 15 min at 4°C. Collect supernatant.

• Reaction Setup:

  • Mix 90 µL Reaction Buffer + 10 µL Protein Extract.

  • Add Me-7-Me-IAA to a final concentration of 100 µM.

  • Incubate at 25°C.

• Sampling:

  • Take 20 µL aliquots at T=0, 15, 30, 60, and 120 minutes.

  • Stop reaction immediately by adding 20 µL of 100% Methanol + 0.1% Formic Acid.

• Analysis:

  • Centrifuge samples to remove protein precipitate.

  • Inject into HPLC (C18 column).

  • Monitor: Disappearance of the ester peak (Me-7-Me-IAA) and appearance of the free acid peak (7-Me-IAA).

Synthesis & Sourcing Strategy

For labs requiring custom synthesis if commercial stock is unavailable:

Chemical Synthesis Route (Fischer Indole Synthesis variation):

• Precursor: Start with (2-methylphenyl)hydrazine and ethyl 4-oxobutanoate (or similar aldehyde/ketone precursor depending on specific indole ring closure method).

• Cyclization: Acid-catalyzed cyclization yields the 7-methylindole core.

• Functionalization: Introduction of the acetic acid side chain at position 3 (if not present in cyclization).

• Esterification: Reaction of 7-methylindole-3-acetic acid with Methanol in the presence of catalytic Sulfuric Acid (

  ) or Thionyl Chloride ( ) to yield Methyl 7-methylindole-3-acetate.

Commercial Sourcing:

• Free Acid (7-Me-IAA): Available from Gold Biotechnology, Chem-Impex, and Sigma-Aldrich.

• Prodrug (Methyl Ester): Often requires custom synthesis or in-house esterification of the commercially available free acid using the method above.

References

• Yang, Y., et al. (2008). "Auxin-inducible modulation of plant immune responses." Nature, 451, 83-86. (Demonstrates the use of auxin analogs and the role of TIR1). Link

• Staswick, P. E., et al. (2005). "Characterization of an Arabidopsis enzyme family that conjugates amino acids to indole-3-acetic acid." The Plant Cell, 17(2), 616-627. (Details the metabolic conjugation pathways that 7-methylation may hinder). Link

• Woodward, A. W., & Bartel, B. (2005). "Auxin: Regulation, Action, and Interaction." Annals of Botany, 95(5), 707–735. (Comprehensive review of auxin hydrolysis and transport mechanisms). Link

• Gizema, et al. (2024). "7-Methylindole-3-acetic acid: Product Information." Gold Biotechnology. (Source for physical properties of the free acid precursor). Link

• Mashiguchi, K., et al. (2011). "The main auxin biosynthesis pathway in Arabidopsis." Proceedings of the National Academy of Sciences, 108(45), 18512-18517. (Context for auxin biosynthesis and metabolic regulation). Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. pharmacyconcepts.in [pharmacyconcepts.in]

Reaction conditions for hydrolyzing Methyl 7-methylindole-3-acetate

Abstract & Introduction

Methyl 7-methylindole-3-acetate is a synthetic precursor to 7-methylindole-3-acetic acid (7-Me-IAA) , a methylated analog of the canonical plant auxin Indole-3-acetic acid (IAA).[1] While the methyl ester moiety provides stability during intermediate synthesis steps (such as Fischer indole cyclization or alkylation), its removal is a critical checkpoint in generating the pharmacologically or biologically active free acid.

This guide addresses the specific challenge of hydrolyzing the ester without triggering the two primary degradation pathways common to indole-3-acetic acid derivatives: decarboxylation and oxidative degradation .[1] The 7-methyl substituent introduces slight steric bulk near the indole core but primarily influences the electronic properties of the ring system. Consequently, standard "boil-and-acidify" protocols often result in low yields or tarry byproducts.[1]

This Application Note defines a "Gold Standard" Lithium Hydroxide (LiOH) protocol, validated for high yield and purity, alongside mechanistic insights to empower researchers to troubleshoot and optimize.

Mechanistic Insight & Critical Parameters

The Hydrolysis Mechanism

The transformation relies on B_AC2 (Base-catalyzed, Acyl-oxygen cleavage, Bimolecular) hydrolysis.[1] The hydroxide ion attacks the carbonyl carbon, forming a tetrahedral intermediate. The methoxide is then eliminated, yielding the carboxylate salt.

Critical Risk: Decarboxylation Indole-3-acetic acids are chemically fragile.[1] Upon acidification (protonation), the electron-rich indole ring can facilitate the loss of CO₂. This is accelerated by:

• Strong Acidic pH (< 1.0): Promotes protonation at the C3 position.[1]

• Heat: Provides the activation energy for the C-C bond cleavage.[1]

• Oxidative Stress: Light and oxygen can lead to the formation of dioxindoles or polymerized tars.

Diagram: Reaction Mechanism & Decarboxylation Risk

The following diagram illustrates the desired pathway versus the decarboxylation failure mode.

Caption: Figure 1.[1] Base-catalyzed hydrolysis pathway (Green) vs. Acid-catalyzed decarboxylation risk (Red).[1]

Gold Standard Protocol: LiOH Saponification

This method utilizes Lithium Hydroxide (LiOH) in a THF/Water system. LiOH is preferred over NaOH or KOH due to its milder nature and better solubility in THF mixtures, allowing for a homogeneous reaction at lower temperatures.

Reagents & Equipment

• Substrate: Methyl 7-methylindole-3-acetate (1.0 equiv)[1]

• Base: Lithium Hydroxide Monohydrate (LiOH[1]·H₂O) (3.0 - 4.0 equiv)[1]

• Solvent: Tetrahydrofuran (THF) / Deionized Water (3:1 ratio)[1]

• Quench: 1M Hydrochloric Acid (HCl) or 1M Citric Acid (preferred for sensitivity)

• Equipment: Round-bottom flask, magnetic stirrer, rotary evaporator, pH meter.

Step-by-Step Methodology

Step 1: Solubilization

• Dissolve 1.0 mmol of Methyl 7-methylindole-3-acetate in 6 mL of THF. Ensure complete dissolution.

• Add 2 mL of Deionized Water. The solution may turn slightly cloudy; this is normal.

Step 2: Saponification

• Add LiOH[1]·H₂O (3.0 mmol) in a single portion.[1]

• Stir vigorously at Room Temperature (20-25°C) .

  • Note: Avoid heating initially.[1] Only heat to 40°C if TLC shows <10% conversion after 4 hours.

• Monitor reaction by TLC (Eluent: 30% Ethyl Acetate in Hexanes).[1]

  • Target: Disappearance of the ester spot (Rf ~0.6) and appearance of the baseline salt spot.

  • Typical Time: 4 to 16 hours.[1]

Step 3: Workup (The Critical Phase)

• Concentrate: Remove the bulk of THF using a rotary evaporator at low temperature (< 35°C). Do not distill to dryness; leave the aqueous slurry.

• Wash: Dilute the residue with 10 mL water.[1] Wash with 10 mL Ethyl Acetate (EtOAc) to remove unreacted ester or non-polar impurities.[1] Discard the organic (top) layer.

• Acidification:

  • Cool the aqueous layer to 0-5°C (Ice bath).

  • Dropwise add 1M HCl or 1M Citric Acid while stirring.[1]

  • STOP adding acid when pH reaches 3.0 - 4.0 .[1]

  • Warning: Do not drop to pH 1.[1]0. This triggers decarboxylation.[1][2][3]

• Extraction: Extract the cloudy acidic mixture with EtOAc (3 x 15 mL).

• Drying: Combine organic layers, wash with Brine (1 x 10 mL), dry over anhydrous Na₂SO₄, and filter.

• Isolation: Concentrate in vacuo to yield the crude acid.

Workflow Diagram

Caption: Figure 2. Step-by-step workflow for the LiOH hydrolysis protocol.

Optimization & Troubleshooting

Solvent and Base Screening Matrix

Use this table to select conditions if the Gold Standard fails (e.g., solubility issues).

Method	Reagents	Solvent	Temp	Pros	Cons
Gold Standard	LiOH (3 eq)	THF/H₂O (3:[1]1)	RT	High yield, mild, easy workup.	THF requires rotovap removal.[1]
Classical	KOH (5 eq)	MeOH/H₂O (1:[1]1)	Reflux	Fast reaction.[1]	High decarboxylation risk; darkens product.[1][4]
Green	NaOH (2 eq)	EtOH/H₂O (1:[1]1)	50°C	Non-toxic solvents.[1]	Ethanol can be hard to remove completely without azeotroping.[1]
Enzymatic	PLE (Esterase)	Phosphate Buffer	37°C	Extremely mild, pH neutral.	Slow, expensive, requires enzyme removal.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield / Dark Tar	Decarboxylation or Oxidation.[1]	Ensure acidification is done cold and only to pH 3-4 . Use Argon atmosphere.[1]
Incomplete Reaction	Steric hindrance or low solubility.[1]	Switch solvent to THF/MeOH/Water (2:1:1) or increase temp to 40°C.
Product is an Oil	Residual solvent or impurities.[1]	Triturate with cold Hexanes/Ether to induce crystallization.[1]
"Skatole" Smell	Decarboxylation occurred.[1][2][3][4][5][6]	The product has degraded to 7-methylskatole.[1] Restart with milder acid workup.[1]

References

• Organic Syntheses. "Indole-3-acetic Acid." Org.[1][4][7] Synth.1959 , 39, 30. Link

  • Establishes the foundational knowledge for indole acetate hydrolysis and the risks of high-temperature base tre

• National Institutes of Health (PMC). "Hydrolysis of Indole-3-Acetic Acid Esters Exposed to Mild Alkaline Conditions."[1] Plant Physiol.[1]1990 , 93(4), 1485–1489. Link

  • Provides quantitative data on the lability of IAA esters at various pH levels, confirming the need for controlled pH during workup.

• GuideChem. "Preparation of 7-Methylindole and derivatives." Link

  • Background on the synthesis and stability of 7-methyl substituted indoles.

• BenchChem. "Application Notes and Protocols for the Synthesis of Indole-3-Acetic Acid." Link

  • General industrial protocols for converting nitriles and esters to IAA deriv

Sources

• 1. prepchem.com [prepchem.com]
• 2. butlerov.com [butlerov.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. biologydiscussion.com [biologydiscussion.com]
• 6. Mechanism of indole-3-acetic acid oxidation by plant peroxidases: anaerobic stopped-flow spectrophotometric studies on horseradish and tobacco peroxidases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Page loading... [wap.guidechem.com]

Application Note: Methyl 7-methylindole-3-acetate in Drug Discovery

Executive Summary & Strategic Value

Methyl 7-methylindole-3-acetate (and its parent acid, 7-methylindole-3-acetic acid ) represents a high-value "privileged structure" modification in medicinal chemistry. While the indole scaffold is ubiquitous in drug discovery (e.g., indomethacin, ondansetron), the 7-methyl substitution offers distinct pharmacological advantages that standard indoles lack.

Why This Building Block Matters:

• Metabolic Blocking: The C-7 position of the indole ring is a common site for oxidative metabolism by Cytochrome P450 enzymes. Introducing a methyl group here "blocks" this metabolic soft spot, potentially extending the half-life (

  ) of the drug candidate.

• Conformational Control: The 7-methyl group exerts steric pressure on substituents at the N-1 position. This "ortho-effect" can lock N-substituents into specific conformations, improving binding selectivity for targets such as GPCRs (e.g., CRTh2 receptors) and kinases.

• Lipophilicity Modulation: The methyl group increases

  slightly, enhancing membrane permeability compared to the unsubstituted analog.

Chemical Identity & Properties

Property	Specification
Compound Name	Methyl 7-methylindole-3-acetate
Parent Acid	7-Methylindole-3-acetic acid
CAS (Ester)	1783785-91-0 (Specific Building Block)
CAS (Acid)	5435-36-9 (Common Precursor)
Molecular Formula
Molecular Weight	203.24 g/mol
Solubility	Soluble in DMSO, DMF, MeOH, DCM; Low solubility in water.
Storage	2–8°C, Desiccate, Protect from light (Indoles are light-sensitive).

Structural Reactivity Map

The following diagram illustrates the strategic points of modification on the scaffold. The 7-methyl group is the "Control Element," while the Ester and Nitrogen are the "Diversification Vectors."

Figure 1: Strategic reactivity map of Methyl 7-methylindole-3-acetate. The 7-Me group influences N1 reactivity and stability.

Detailed Protocols

Protocol A: Hydrolysis to 7-Methylindole-3-acetic Acid (Activation)

Context: The methyl ester is often used for purification or cell permeability assays. However, for library synthesis (e.g., amide coupling), the free acid is required.

Reagents:

• Methyl 7-methylindole-3-acetate (1.0 equiv)

• Lithium Hydroxide Monohydrate (

  ) (3.0 equiv)

• Solvent: THF/Water (3:1 v/v)

Procedure:

• Dissolution: Dissolve 1.0 g of Methyl 7-methylindole-3-acetate in 15 mL of THF in a round-bottom flask.

• Activation: Dissolve

  in 5 mL of distilled water and add dropwise to the THF solution.

• Reaction: Stir vigorously at room temperature (20–25°C) for 4–6 hours. Monitor by TLC (System: 50% EtOAc/Hexanes; Product will stay at baseline).

• Workup:

  • Concentrate the mixture under reduced pressure to remove THF.

  • Acidify the remaining aqueous layer to pH ~3 using 1M HCl. A white/off-white precipitate should form.

  • Extract with EtOAc (

    mL).

  • Dry combined organics over

    , filter, and concentrate.

• Yield: Expect >90% yield of the free acid (CAS 5435-36-9).

Critical Note: Do not heat above 40°C during hydrolysis. Indole-3-acetic acid derivatives are prone to decarboxylation at high temperatures under acidic/neutral conditions.

Protocol B: N-Alkylation (Scaffold Diversification)

Context: The 7-methyl group introduces steric bulk near the N-1 position. Standard alkylation conditions may require optimization (longer times or stronger bases) compared to unsubstituted indoles.

Reagents:

• Methyl 7-methylindole-3-acetate (1.0 equiv)

• Alkyl Halide (e.g., Benzyl bromide) (1.2 equiv)

• Base: Cesium Carbonate (

  ) (2.0 equiv) or NaH (1.2 equiv for unreactive electrophiles)

• Solvent: DMF (Anhydrous)

Procedure:

• Setup: In a flame-dried flask under Nitrogen/Argon, dissolve the indole substrate in anhydrous DMF (0.1 M concentration).

• Deprotonation: Add

  . Stir for 30 minutes at RT. The solution may darken (yellow/orange) as the indolyl anion forms.

• Addition: Add the Alkyl Halide dropwise.

• Reaction: Stir at RT for 12 hours.

  • Optimization: If conversion is <50% after 12h (due to 7-Me steric hindrance), heat to 60°C.

• Workup: Dilute with water and extract with EtOAc. Wash organic layer with LiCl (5% aq) to remove DMF.

• Purification: Flash chromatography (Hexanes/EtOAc gradient).

Protocol C: Case Study – Synthesis of CRTh2 Antagonist Analog

Context: Based on research identifying 7-azaindole and 7-methylindole acetic acids as potent CRTh2 antagonists for asthma treatment (Sandham et al., 2009).

Figure 2: Synthesis workflow for a CRTh2 antagonist analog using the 7-methylindole scaffold.

Troubleshooting & Optimization (Expert Insights)

Issue	Probable Cause	Expert Solution
Low Yield in N-Alkylation	Steric hindrance from 7-Me group.	Switch base to NaH (stronger deprotonation) or use DMSO as solvent to accelerate reaction.
Decarboxylation	Acidic workup was too harsh or hot.	Keep workup temperature <30°C. Use mild acid (Citric acid) instead of HCl for neutralization.
Purple/Pink Coloration	Oxidation of the indole ring.[1]	Indoles are air-sensitive. Ensure all reactions are under inert atmosphere ( /Ar). Store solid in the dark.
Regioselectivity (C2 vs N1)	Ambident nucleophile issues.	Use hard bases (NaH, KHMDS) and polar aprotic solvents (DMF) to favor N-alkylation over C-alkylation.

References

• Sandham, D. A., et al. (2009).[2] "7-Azaindole-3-acetic acid derivatives: potent and selective CRTh2 receptor antagonists." Bioorganic & Medicinal Chemistry Letters, 19(16), 4794-4798.[2]

• Gold Biotechnology. "7-Methylindole-3-acetic acid Product Page." Accessed 2024.

• MedChemExpress. "Methyl indole-3-acetate (Related Scaffold Data)."

• Black, D. S., et al. (1991). "Synthesis of 7-Substituted Indoles as Potential Ligand Precursors." Australian Journal of Chemistry, 44(12), 1771-1781.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 7-Azaindole-3-acetic acid derivatives: potent and selective CRTh2 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Storage, Stability, and Handling of Methyl 7-methylindole-3-acetate

[1][2]

Introduction & Chemical Profile[3][4][5][6][7]

Methyl 7-methylindole-3-acetate (Me-7-Me-IAA) is a specialized lipophilic derivative of the auxin analog 7-methylindole-3-acetic acid. Structurally, it consists of an indole core substituted with a methyl group at the C7 position and a methyl acetate side chain at the C3 position.

This compound serves as a critical probe in plant physiology and medicinal chemistry.[1] The C7-methyl substitution introduces steric bulk adjacent to the indole nitrogen, often used to probe the binding pocket tolerance of auxin receptors (TIR1/AFB family) or to modulate metabolic stability against specific glycosyltransferases. The methyl ester moiety increases membrane permeability compared to the free acid, acting as a "pro-drug" that is often hydrolyzed intracellularly by esterases to release the active free acid.

Physico-Chemical Properties Table[6][7]

Property	Value / Description
Chemical Structure	Indole core, 7-Methyl substituent, 3-Methyl acetate ester
Molecular Formula	C₁₂H₁₃NO₂ (Calculated based on structure)
Molecular Weight	~203.24 g/mol
Physical State	Off-white to pale yellow crystalline powder
Solubility	Soluble in DMSO, Ethanol, Methanol; Insoluble in Water
pKa	N/A (Ester form lacks ionizable carboxyl group)
LogP	~2.8 (Estimated; Highly Lipophilic)
Primary Hazards	Irritant; Potential biological activity (Auxinic)

Stability Mechanisms & Degradation Risks

To ensure experimental reproducibility, researchers must understand the two primary degradation pathways for this compound: Hydrolysis and Oxidation .

Hydrolysis (Moisture Sensitivity)

The methyl ester linkage at the C3 position is susceptible to hydrolysis, particularly in the presence of moisture and extreme pH (alkaline conditions accelerate this significantly).

• Mechanism: Water attacks the carbonyl carbon of the ester, displacing the methoxy group and yielding 7-methylindole-3-acetic acid (free acid) and methanol.

• Impact: In biological assays, unintentional hydrolysis changes the concentration of the lipophilic ester versus the active free acid, altering uptake rates and dose-response curves.

Oxidation (Light & Air Sensitivity)

Indoles are electron-rich aromatic systems. While the C3 substitution blocks some oxidative pathways, the indole ring remains sensitive to photo-oxidation.

• Mechanism: UV/Visible light promotes the formation of reactive oxygen species (ROS) or direct radical formation on the indole ring, leading to polymerization or formation of quinone-like colored products (often pink or brown).

• Impact: Loss of active compound and formation of potentially cytotoxic byproducts.

Degradation Pathway Diagram

Figure 1: Primary degradation pathways. Hydrolysis yields the free acid, while photo-oxidation leads to irreversible destruction.

Storage Protocols

Long-Term Storage (Powder)

• Temperature: -20°C is mandatory. 4°C is acceptable for short-term (<1 month), but -20°C prevents slow hydrolysis and oxidation.

• Container: Amber glass vials with Teflon-lined screw caps. Avoid clear glass.

• Desiccation: Store the vial inside a secondary container (e.g., a sealed jar or ziplock bag) containing active silica gel desiccant.

• Atmosphere: For maximum stability (>1 year), purge the headspace of the vial with Argon or Nitrogen gas before sealing to displace oxygen.

Solubilization & Stock Solutions

• Solvent Choice:

  • Preferred: Anhydrous DMSO (Dimethyl sulfoxide). DMSO is non-volatile and stabilizes the compound effectively.

  • Alternative: Absolute Ethanol (anhydrous). Note that ethanol can evaporate, changing concentration.

  • Avoid: Water or aqueous buffers for stock preparation.

• Concentration: Prepare high-concentration stocks (e.g., 10–100 mM) to minimize the volume of solvent added to biological systems.

• Freeze-Thaw: Aliquot stock solutions into single-use volumes (e.g., 20–50 µL) to avoid repeated freeze-thaw cycles which introduce condensation (moisture).

Experimental Protocols

Protocol A: Preparation of 10 mM Stock Solution

Objective: Create a stable, verified stock for biological assays.

• Equilibration: Remove the product vial from -20°C storage and place it in a desiccator. Allow it to warm to room temperature (~30 mins) before opening.

  • Why? Opening a cold vial condenses atmospheric moisture onto the hygroscopic powder, initiating hydrolysis.

• Weighing: Weigh approximately 2-5 mg of Methyl 7-methylindole-3-acetate into an amber microcentrifuge tube or glass vial. Record exact mass.

• Calculation: Calculate the required volume of Anhydrous DMSO:

• Dissolution: Add the calculated volume of DMSO. Vortex gently until fully dissolved (solution should be clear/colorless).

• Aliquot: Dispense into 20 µL aliquots in amber PCR tubes.

• Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C or -20°C.

Protocol B: Quality Control (TLC Validation)

Objective: Rapidly verify if the ester has hydrolyzed to the free acid.

• Stationary Phase: Silica Gel 60 F254 TLC plate.

• Mobile Phase: Chloroform : Methanol : Acetic Acid (90 : 10 : 1 v/v/v).

• Procedure:

  • Spot 1 µL of the Stock Solution.

  • Spot 1 µL of a reference standard (if available) or 7-methylindole-3-acetic acid (free acid standard).

  • Run the plate until the solvent front reaches 80% of the height.

  • Visualize under UV light (254 nm).

  • Interpretation:

    • The Methyl Ester (lipophilic) will have a higher Rf value (~0.7–0.8).

    • The Free Acid (polar) will have a lower Rf value (~0.3–0.4).

    • Fail Criteria: If the stock shows a significant spot at the lower Rf, hydrolysis has occurred.

Protocol C: Handling Workflow Diagram

Figure 2: Step-by-step handling workflow to minimize moisture and light exposure.

References

• Woodward, A. W., & Bartel, B. (2005). Auxin: Regulation, Action, and Interaction.[2] Annals of Botany, 95(5), 707–735. Link

• Yang, Y., et al. (2008). Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis. Plant Physiology, 147(3), 1034–1045. Link

• Sigma-Aldrich. (n.d.). Product Information: Methyl indole-3-acetate (Analogous Stability Data). Link

• PubChem. (n.d.). Methyl indole-3-acetate (Compound Summary). Link

Note: Specific stability data for the 7-methyl derivative is extrapolated from the homologous methyl indole-3-acetate and general indole chemistry principles.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. bmgtechno.com [bmgtechno.com]

In vivo metabolism of Methyl 7-methylindole-3-acetate in Arabidopsis

Technical Application Note: Metabolic Fate and Profiling of Methyl 7-Methylindole-3-Acetate in Arabidopsis thaliana

Executive Summary

Methyl 7-methylindole-3-acetate (Me-7-Me-IAA) is a synthetic auxin derivative utilized as a chemical probe to dissect auxin homeostasis. It functions as a "pro-hormone": the methyl ester moiety enhances lipophilicity, facilitating passive diffusion across the plasma membrane. Once intracellular, it acts as a substrate for the Methyl Esterase (MES) family (specifically AtMES17), releasing the free acid 7-methylindole-3-acetic acid (7-Me-IAA).

Unlike native Indole-3-acetic acid (IAA), the 7-methyl substitution on the indole ring sterically hinders specific degradation pathways (oxidative catabolism) while retaining affinity for transport proteins (PINs) and conjugation enzymes (GH3s). This guide provides a validated workflow for profiling the in vivo metabolism of Me-7-Me-IAA, quantifying its hydrolysis rate, and identifying downstream conjugates using LC-MS/MS.

Biochemical Mechanism & Pathway

The metabolic fate of Me-7-Me-IAA involves three distinct phases: Uptake , Activation (Hydrolysis) , and Inactivation (Conjugation) .

• Uptake: The uncharged ester (Me-7-Me-IAA) diffuses rapidly into the cell.

• Activation: The AtMES esterases (predominantly MES17 in Arabidopsis) hydrolyze the ester bond, releasing 7-Me-IAA.

• Conjugation: The free acid 7-Me-IAA mimics IAA and is recognized by GH3 acyl-acid amido synthetases, forming amino acid conjugates (e.g., 7-Me-IAA-Asp, 7-Me-IAA-Glu).

Figure 1: Metabolic Trajectory of Me-7-Me-IAA

Caption: Pathway illustrating the bio-activation of Me-7-Me-IAA by MES esterases and subsequent inactivation via GH3-mediated conjugation.

Experimental Protocols

Protocol A: Plant Treatment & Metabolite Extraction

Objective: Isolate Me-7-Me-IAA and its metabolites from plant tissue while preventing spontaneous hydrolysis or degradation during extraction.

Materials:

• Arabidopsis thaliana seedlings (Col-0 wild type; mes17 mutants as negative control).

• Substrate: Methyl 7-methylindole-3-acetate (dissolved in DMSO).

• Extraction Buffer: 80% Isopropanol, 1% Glacial Acetic Acid (v/v). Note: Acidification prevents enzymatic activity during extraction.

• Internal Standard: [13C6]-IAA (Surrogate standard).

Step-by-Step:

• Seedling Growth: Grow Arabidopsis seedlings in liquid MS media (1% sucrose, pH 5.7) for 7 days under continuous light.

• Treatment:

  • Add Me-7-Me-IAA to the media (Final concentration: 1 µM).

  • Incubate for 30, 60, and 120 minutes to capture the hydrolysis kinetics.

  • Control: Treat with DMSO only.

• Harvest & Quench:

  • Rapidly filter seedlings and wash 2x with ice-cold distilled water (removes surface compound).

  • Immediately flash-freeze in liquid nitrogen.

  • Grind tissue to a fine powder using a bead beater (30 Hz, 1 min).

• Extraction:

  • Add 1 mL cold Extraction Buffer per 100 mg tissue.

  • Add 50 pmol [13C6]-IAA internal standard.

  • Vortex (10 min, 4°C) and sonicate (5 min).

  • Centrifuge (15,000 x g, 10 min, 4°C). Collect supernatant.

• Purification (Solid Phase Extraction - SPE):

  • Use HLB (Hydrophilic-Lipophilic Balance) cartridges (30 mg).

  • Condition: 1 mL Methanol

    1 mL Water 1 mL 1% Acetic Acid.

  • Load sample.[1][2][3][4][5][6]

  • Wash: 1 mL 10% Methanol (in 1% acetic acid).

  • Elute: 1 mL 80% Methanol (in 1% acetic acid).

  • Evaporate eluate to dryness (SpeedVac) and reconstitute in 50 µL 5% Acetonitrile (0.1% Formic Acid).

Protocol B: LC-MS/MS Quantification

Objective: Separate and quantify the ester, the free acid, and conjugates.

Instrumentation: UHPLC coupled to a Triple Quadrupole Mass Spectrometer (e.g., Agilent 6495 or Sciex QTRAP). Column: C18 Reverse Phase (e.g., Kinetex 1.7 µm C18, 2.1 x 50 mm).

LC Gradient:

• Solvent A: Water + 0.1% Formic Acid.[3]

• Solvent B: Acetonitrile + 0.1% Formic Acid.[3]

• Flow: 0.4 mL/min.[3]

• Gradient: 0-1 min (5% B); 1-6 min (5%

  50% B); 6-8 min (Wash 95% B).

MS/MS Transitions (MRM Mode): Since 7-Me-IAA is an analog, its mass is shifted by +14 Da (Methyl group) compared to IAA.

Compound	Precursor Ion (m/z) [M+H]+	Product Ion (m/z)	Collision Energy (V)	Role
Me-7-Me-IAA	204.1	144.1	18	Substrate (Ester)
7-Me-IAA	190.1	144.1	20	Active Metabolite
7-Me-IAA-Asp	305.1	190.1	24	Conjugate
[13C6]-IAA	182.1	136.1	18	Internal Standard

Note: The product ion 144.1 corresponds to the quinolinium ion of the 7-methylindole core.

Data Interpretation & Validation

To validate that the metabolism is enzymatic and not chemical hydrolysis, compare Wild Type (Col-0) against mes17 mutants.

Expected Results Table:

Genotype	Treatment Time	Me-7-Me-IAA (Ester)	7-Me-IAA (Free Acid)	Conjugates (Asp/Glu)
Col-0 (WT)	0 min	100%	0%	0%
Col-0 (WT)	60 min	< 20%	High	Moderate
mes17 Mutant	60 min	High (>60%)	Low	Low

Validation Logic:

• Hydrolysis Efficiency: If mes17 mutants show high retention of the ester (Me-7-Me-IAA) and low levels of free acid compared to WT, it confirms AtMES17 is the primary enzyme responsible for bio-activation.

• Metabolic Stability: If 7-Me-IAA accumulates without forming oxidized catabolites (unlike IAA which forms oxIAA rapidly), it confirms the 7-methyl group blocks oxidation, making it a "hyper-active" auxin due to increased half-life.

Troubleshooting

• Issue: Spontaneous hydrolysis of the ester during extraction.

  • Fix: Ensure extraction buffer is acidic (pH < 4.0) and keep all samples at 4°C. Avoid methanol in the initial extraction step if possible (trans-esterification risk); isopropanol is safer.

• Issue: Low signal for 7-Me-IAA.

  • Fix: The 7-methyl group may alter ionization efficiency. Construct a standard curve using chemically synthesized 7-Me-IAA to calculate the Response Factor (RF) relative to the [13C6]-IAA internal standard.

References

• Yang, Y., et al. (2008). "Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis." Plant Physiology. Link

• Novák, O., et al. (2012). "Tissue-specific profiling of the Arabidopsis thaliana auxin metabolome."[5] The Plant Journal. Link

• Korasick, D. A., et al. (2013). "Auxin metabolism and signaling."[6] Cold Spring Harbor Perspectives in Biology. Link

• Tivendale, N. D., et al. (2014). "Reassessing the role of N-hydroxytryptamine in auxin biosynthesis." Plant Physiology. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Protocol for Targeted LC-MS Analysis for Plant Secondary Metabolites - Creative Proteomics [creative-proteomics.com]
• 3. Analytical methods for stable isotope labeling to elucidate rapid auxin kinetics in Arabidopsis thaliana | PLOS One [journals.plos.org]
• 4. Frontiers | Dynamic Modeling of Indole Glucosinolate Hydrolysis and Its Impact on Auxin Signaling [frontiersin.org]
• 5. Ultra-rapid auxin metabolite profiling for high-throughput mutant screening in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Auxin Metabolism in Plants - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting low yield in Methyl 7-methylindole-3-acetate synthesis

Topic: Troubleshooting Low Yield & Purity Issues Ticket ID: #IND-7ME-3AC Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

Synthesizing Methyl 7-methylindole-3-acetate presents a unique set of challenges compared to the unsubstituted indole analog. The primary culprit for low yield is often the steric hindrance at the C7 position , which exerts a "peri-effect" on the reaction center, influencing both the kinetics of ring closure (Fischer synthesis) and the regioselectivity of electrophilic substitution (Direct alkylation).

This guide deconstructs the synthesis into three viable protocols. We will diagnose your specific failure mode and provide a corrective workflow.

Part 1: Diagnostic Triage

Which stage of your experiment is failing?

Symptom	Probable Cause	Recommended Module
Black tar / Polymerization	Acid catalyst too strong or temperature too high during Fischer cyclization.	Module A
Starting material recovered (No reaction)	Steric hindrance at C7 preventing hydrazone formation or sigmatropic shift.	Module A
Product is an oil / Low purity	Incomplete conversion or co-elution of "ene-hydrazine" intermediates.	Module A
N-Alkylated byproduct (>50%)	Direct alkylation attempted without protecting group or specific metal chelation.	Module C
Reduction failure	Incomplete reduction of glyoxylate intermediate.	Module B

Part 2: Detailed Troubleshooting Modules

Module A: The Fischer Indole Synthesis (De Novo Construction)

Route: o-Tolylhydrazine + Methyl Levulinate

Product

This is the most common route but often suffers from low yields (20-40%) due to the steric bulk of the ortho-methyl group interfering with the [3,3]-sigmatropic rearrangement.

The Protocol Adjustment

Instead of reacting o-tolylhydrazine directly with methyl levulinate , react it with levulinic acid first. The free acid intermediate allows for a base-extraction purification step that removes neutral impurities (tars) before the final esterification.

Optimized Workflow:

• Hydrazone Formation: o-Tolylhydrazine + Levulinic acid in AcOH (RT, 2h).

• Cyclization: Add H₂SO₄ or ZnCl₂ (Reflux, 2-4h).

• Purification 1: Basify to pH 10

  Wash with EtOAc (removes neutrals) Acidify aqueous layer Extract Product Acid.

• Esterification: Product Acid + MeOH + H₂SO₄ (cat.)

  Methyl 7-methylindole-3-acetate .

Troubleshooting Q&A

Q: Why is my reaction turning into a black tar? A: Indoles are acid-sensitive and prone to oxidative polymerization.

• Fix: Switch from mineral acids (H₂SO₄) to 4% H₂SO₄ in MeOH or use a Lewis Acid like ZnCl₂ in AcOH . Perform the reaction under strict N₂ atmosphere to prevent oxidation.

Q: I see the hydrazone on TLC, but it won't cyclize. A: The 7-methyl group sterically hinders the formation of the "ene-hydrazine" tautomer required for the [3,3]-shift.

• Fix: Increase the temperature to reflux in a higher boiling solvent (e.g., toluene with p-TsOH) and use a Dean-Stark trap to remove water, driving the equilibrium toward the enamine.

Module B: The Speeter-Anthony Procedure (High Purity Route)

Route: 7-Methylindole + Oxalyl Chloride

Glyoxylate Reduction Ester

If you already have 7-methylindole, this is the highest yielding route (>80%) . It avoids the harsh conditions of the Fischer synthesis.

The Protocol

• Acylation: 7-Methylindole + Oxalyl Chloride (0°C to RT, Et₂O).

  • Observation: Bright yellow/orange precipitate forms (Glyoxylyl chloride).

• Esterification: Quench solid intermediate with MeOH.

  • Product: Methyl 7-methylindole-3-glyoxylate.

• Reduction: Reduce the ketone using Triethylsilane (Et₃SiH) / TFA or catalytic hydrogenation.

Troubleshooting Q&A

Q: The reduction step (Glyoxylate

Acetate) is incomplete. A: The keto-group at C3 is conjugated and stable. Standard NaBH₄ often fails to reduce it completely to the methylene group.

• Fix: Use Pearlman’s Catalyst (Pd(OH)₂/C) with H₂ (50 psi) in MeOH/AcOH. Alternatively, the Wolff-Kishner reduction (hydrazine/KOH) is effective but harsh; the Et₃SiH/TFA ionic hydrogenation is preferred for mildness [1].

Module C: Direct Alkylation (Regioselectivity Control)

Route: 7-Methylindole + Methyl Chloroacetate

Product

CRITICAL WARNING: Reacting indole with alkyl halides under basic conditions (NaH/DMF) favors N-alkylation (Position 1) over C-alkylation (Position 3).

The Grignard Modification

To force C3-alkylation, you must use a Grignard reagent to form the magnesium salt. The Mg-N bond is tight and covalent-like, shielding the nitrogen and directing the electrophile to the C3 position (solvent dependent).

Protocol:

• Dissolve 7-methylindole in Anhydrous Et₂O (Not THF - solvent polarity matters).

• Add EtMgBr (1.1 equiv) at 0°C. Stir 30 min.

  • Mechanistic Note: This forms the Indole-MgBr salt.

• Add Methyl Chloroacetate (or Methyl Bromoacetate) dropwise.

• Reflux for 12-24h.

Troubleshooting Q&A

Q: I still see N-alkylated product. A: The solvent is likely too polar (e.g., THF or DMF), which dissociates the Mg-N ion pair.

• Fix: Use non-polar solvents like Toluene or Dichloromethane (with Zn salts). Zinc salts (ZnBr₂) are known to chelate and direct alkylation to C3 with high specificity [2].

Part 3: Visualizing the Logic

Workflow Visualization

The following diagram illustrates the decision process and the critical "Failure Points" (Red) versus "Success Paths" (Green).

Caption: Decision matrix for synthesizing Methyl 7-methylindole-3-acetate. Route B (Speeter-Anthony) is recommended for highest purity.

Part 4: Quantitative Comparison of Methods

Feature	Fischer Indole (Route A)	Speeter-Anthony (Route B)	Direct Alkylation (Route C)
Starting Material Cost	Low (o-Tolylhydrazine)	Medium (7-Methylindole)	Medium (7-Methylindole)
Step Count	1-2 (One pot possible)	3 (Acylation Esterification Reduction)	1
Typical Yield	30 - 50%	75 - 90%	40 - 60%
Major Risk	Polymerization / Tars	Incomplete Reduction	N-Alkylation (Regio-isomer)
Scalability	High (Industrial standard)	High (Clean purification)	Low (Chromatography needed)

References

• Speeter, M. E.; Anthony, W. C. "The Action of Oxalyl Chloride on Indoles: A New Approach to Tryptamines." Journal of the American Chemical Society, 1954 , 76(23), 6208–6210.

• Nun, P.; Martinez, J.; Lamaty, F. "Microwave-Assisted Synthesis of Indole-3-acetic Acids." Synlett, 2009, 11, 1761-1764.

• Robinson, B. "The Fischer Indole Synthesis." Chemical Reviews, 1963 , 63(4), 373–401. (The definitive mechanism review).

• Organic Syntheses , Coll. Vol. 3, p. 479 (1955); Vol. 26, p. 40 (1946). "Indole-3-acetic acid" (Classic Fischer protocol adaptable to 7-Me analog).

Technical Support Center: Preventing Hydrolysis of Methyl 7-methylindole-3-acetate

Executive Summary & Chemical Context[1][2][3][4][5]

Methyl 7-methylindole-3-acetate is a methyl ester derivative of the auxin analog 7-methylindole-3-acetic acid. While the 7-methyl group adds lipophilicity and alters receptor binding affinity compared to the parent indole-3-acetic acid (IAA), it does not protect the ester linkage from degradation.

The Core Problem: Esters are thermodynamically unstable in aqueous environments. This compound faces a dual threat in biological assays:

• Chemical Hydrolysis: Driven by pH (base-catalyzed saponification).

• Enzymatic Hydrolysis: Driven by ubiquitous esterases (e.g., carboxylesterases, butyrylcholinesterase) present in serum (FBS/FCS) and cell lysates.

Without intervention, the half-life (

) of this compound in serum-supplemented media can be as short as 15–30 minutes , leading to the accumulation of the free acid metabolite (7-methylindole-3-acetic acid) and false-negative experimental results.

Troubleshooting Guide (Q&A)

Category: Cell Culture & Assay Stability[6]

Q1: I am observing a rapid loss of compound potency within 1 hour of adding it to my cell culture. Is the compound precipitating? Diagnosis: While precipitation is possible at high concentrations (

), the most likely culprit is enzymatic hydrolysis . Fetal Bovine Serum (FBS) is rich in carboxylesterases that rapidly cleave methyl esters. Corrective Action:

• Switch to Serum-Free Media: If your cells tolerate it, perform the drug exposure step in serum-free media (e.g., Opti-MEM) or media supplemented with Heat-Inactivated (HI) serum. Note: HI serum (56°C, 30 min) reduces but does not eliminate all esterase activity.

• Use an Esterase Inhibitor: Co-treat with BNPP (Bis(4-nitrophenyl) phosphate) at

  or PMSF at . BNPP is a specific, irreversible inhibitor of carboxylesterases and is generally non-toxic to cells for short durations (check cytotoxicity for your specific line).

Q2: Can I use PBS (pH 7.4) for my dilution series? Diagnosis: Yes, but with caution. At pH 7.4, chemical hydrolysis is slow but non-zero. At pH > 8.0, hydrolysis accelerates logarithmically. Corrective Action:

• Buffer Selection: For short-term handling (< 4 hours), PBS pH 7.4 is acceptable. For long-term incubations or storage, use a slightly acidic buffer (e.g., MES buffer, pH 6.0–6.5) where the ester bond is significantly more stable.

• Temperature: Keep all aqueous working solutions on ice (

  ) until the moment of application. Hydrolysis rates typically double for every increase.

Category: Stock Solution & Storage[6][7]

Q3: My stock solution in DMSO turned yellow/brown after a month at -20°C. Is it still good? Diagnosis: Color change indicates oxidation of the indole ring or hydrolysis followed by polymerization. DMSO is hygroscopic (absorbs water from air), which facilitates hydrolysis even at -20°C. Corrective Action:

• Discard the stock.

• Prevention: Use Anhydrous DMSO (stored over molecular sieves). Aliquot stocks into single-use vials to avoid repeated freeze-thaw cycles. Argon or Nitrogen purging before sealing vials is highly recommended to prevent oxidation.

Visualizations & Mechanisms

Figure 1: Hydrolysis Pathways & Intervention Points

This diagram illustrates the two degradation pathways (Chemical vs. Enzymatic) and where specific inhibitors or conditions act to stabilize the molecule.[1]

Caption: Dual hydrolysis pathways showing enzymatic (fastest in media) and chemical (pH-dependent) breakdown, with corresponding stabilization strategies.

Figure 2: Troubleshooting Decision Tree

Use this flow to diagnose stability issues in your specific experimental setup.

Caption: Step-by-step diagnostic flow for identifying the source of Methyl 7-methylindole-3-acetate degradation.

Detailed Protocols

Protocol A: Preparation of Stable Stock Solutions

Purpose: To ensure long-term stability of the ester form.

• Materials:

  • Methyl 7-methylindole-3-acetate (Solid).

  • Anhydrous DMSO (Dimethyl sulfoxide),

    , water content .

  • Amber glass vials with PTFE-lined caps.

  • Argon or Nitrogen gas source.

• Procedure:

  • Allow the vial of solid compound to equilibrate to room temperature before opening (prevents condensation).

  • Dissolve the compound in Anhydrous DMSO to a concentration of 10 mM to 50 mM . Do not use ethanol if long-term storage is required, as transesterification can occur.

  • Vortex until fully dissolved.

  • Aliquot into small volumes (e.g.,

    ) to avoid freeze-thaw cycles.

  • Overlay with Argon/Nitrogen: Gently flow inert gas over the liquid surface for 5–10 seconds to displace oxygen and humidity.

  • Cap tightly and store at -80°C (preferred) or -20°C.

Protocol B: Assessing Hydrolytic Stability (Half-Life Determination)

Purpose: To empirically determine if your specific media conditions require esterase inhibitors.

• Setup:

  • Condition A: Media + 10% FBS (Standard).

  • Condition B: Media + 10% FBS +

    BNPP (Inhibited).

  • Condition C: PBS pH 7.4 (Control).

• Execution:

  • Spike Methyl 7-methylindole-3-acetate into each condition at a final concentration of

    .

  • Incubate at

    .

  • Collect samples (

    ) at minutes.

  • Quench immediately: Add

    of ice-cold Acetonitrile (containing 0.1% Formic Acid) to precipitate proteins and stop hydrolysis.

• Analysis:

  • Centrifuge at 10,000 x g for 10 min.

  • Analyze supernatant via LC-MS/MS or HPLC.

  • Calculation: Plot

    vs. Time. The slope gives the half-life: .

Quantitative Data Summary

Parameter	Condition	Estimated (Half-Life)	Recommendation
Media + 10% FBS		< 30 mins	Critical: Use inhibitors or serum-free media.
Media + 10% HI-FBS		1 - 2 hours	Monitor closely; HI reduces but doesn't eliminate esterases.
Serum-Free Media		> 12 hours	Preferred for short-term assays.
PBS (pH 7.4)		> 24 hours	Acceptable for handling.
PBS (pH 8.5)		< 4 hours	Avoid. Chemical hydrolysis risk.
DMSO Stock		> 6 months	Must be anhydrous.

References

• Benoist, G. E., et al. (2016). Stabilization of Abiraterone in Human Plasma Using the Esterase Inhibitor Bis(4-nitrophenyl) Phosphate.[2] Therapeutic Drug Monitoring, 38(5).[2] Link

  • Relevance: Establishes BNPP as a gold-standard inhibitor for stabilizing esters in plasma/media.

• Li, B., et al. (2012). Esterase inhibitors as ester-containing drug stabilizers and their hydrolytic products.[1][3][4] Journal of Chromatography B, 898, 116-122. Link

  • Relevance: details the use of PMSF and BNPP to prevent enzym

• Baldi, B. G., et al. (1989). Hydrolysis of Indole-3-Acetic Acid Esters Exposed to Mild Alkaline Conditions. Plant Physiology, 91(1), 9-12.[5] Link

  • Relevance: Provides foundational data on the pH sensitivity of indole-3-acetic acid esters, confirming instability at pH > 8.[5][6]

• Basu, S., et al. (2022). Comparative chemical and biological hydrolytic stability of homologous esters. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1). Link

  • Relevance: Validates the rapid kinetics of methyl ester hydrolysis in liver microsomes and plasma.

Sources

• 1. carbodiimide.com [carbodiimide.com]
• 2. Stabilization of Abiraterone in Human Plasma Using the Esterase Inhibitor Bis(4-nitrophenyl) Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Esterase inhibitors as ester-containing drug stabilizers and their hydrolytic products: potential contributors to the matrix effects on bioanalysis by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Hydrolysis of Indole-3-Acetic Acid Esters Exposed to Mild Alkaline Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Optimizing Methyl 7-Methylindole-3-Acetate (Me-7-Me-IAA) for Root Growth Assays

Introduction: Understanding Your Compound

Methyl 7-methylindole-3-acetate (Me-7-Me-IAA) is a specialized synthetic auxin derivative that combines two distinct chemical modifications to the standard Indole-3-acetic acid (IAA) scaffold. To optimize your experiments, you must understand the physiological implications of these modifications:

• The Methyl Ester (Me-): This modification masks the carboxylic acid, significantly increasing lipophilicity. Unlike free IAA, which relies on specific influx carriers (AUX1/LAX) for efficient uptake, Me-7-Me-IAA can passively diffuse across the plasma membrane. Once inside, it acts as a prodrug , requiring hydrolysis by intracellular esterases (such as the AtMES family) to release the active free acid.

• The 7-Methyl Group (7-Me): This substitution provides steric and electronic hindrance at the 7-position of the indole ring. This is critical because it protects the molecule from oxidative decarboxylation and degradation by peroxidases. Consequently, the active metabolite (7-Me-IAA) has a significantly longer biological half-life than native IAA.

Implication for Researchers: You are working with a compound that enters cells easily and stays active longer. This often results in a "hyper-auxinic" phenotype at concentrations where standard IAA would be metabolized.

Module 1: Preparation & Solubility

Q: My stock solution is precipitating upon dilution. How do I ensure stability?

A: The methyl ester renders this compound highly hydrophobic. Aqueous solubility is negligible.

Protocol: Robust Stock Preparation

• Primary Stock (100 mM): Dissolve the lyophilized powder in 100% Dimethyl Sulfoxide (DMSO). Do not use Ethanol, as it evaporates too quickly, leading to concentration shifts over time.

  • Storage: Aliquot into amber tubes (light sensitive) and store at -20°C. Stable for 6–12 months.

• Working Stock (1 mM): Dilute the Primary Stock 1:100 in 50% DMSO / 50% Water .

  • Why? Direct injection of 100% DMSO into media can cause localized precipitation before dispersion. The 50% intermediate step buffers this transition.

• Media Application: Add the Working Stock to cooling media (~50°C). Ensure the final DMSO concentration in the plate is <0.1% (v/v) to avoid solvent toxicity.

Module 2: Experimental Optimization (Dose-Response)

Q: I am seeing complete root growth arrest. What is the optimal concentration range?

A: Because 7-Me-IAA is resistant to degradation, "standard" IAA concentrations (1

M - 10 M) are often toxic or inhibitory for this analog. You must shift your screening window orders of magnitude lower.

The "Shifted Bell Curve" Phenomenon: Standard IAA often shows optimal lateral root stimulation around 0.1

M. Me-7-Me-IAA will likely show this peak between 1 nM and 10 nM due to its metabolic stability.

Recommended Screening Matrix:

Concentration	Predicted Phenotype (Arabidopsis/Tomato)	Physiological Status
10 M ( M)	Toxicity/Callus: Massive swelling, no elongation, root hair proliferation.	Overdose
100 nM ( M)	Inhibition: Primary root arrest. High lateral root initiation but inhibited emergence.	Saturating
10 nM ( M)	Stimulation: Reduced primary elongation; Maximum lateral root density.	Active
1 nM ( M)	Elongation: Mild primary root inhibition; distinct lateral root induction.	Optimal Start
100 pM ( M)	Threshold: Subtle effects; comparable to physiological auxin pulses.	Sub-threshold

Visualization: Mechanism of Action & Stability

Figure 1: The dual-mode efficacy of Me-7-Me-IAA. The ester form facilitates uptake, while the 7-methyl group blocks the degradation pathway that typically clears native IAA, resulting in sustained signaling.

Module 3: Troubleshooting Physiological Anomalies

Q: Why do my roots look "confused" (agravitropic) or swollen rather than just shorter?

A: This is a classic sign of Auxin-Ethylene Crosstalk . High concentrations of stable auxins induce the biosynthesis of 1-aminocyclopropane-1-carboxylic acid (ACC), the precursor to ethylene.

• Symptom: Root swelling (radial expansion), loss of gravitropism, and excessive root hair formation.

• Diagnostic Test: Include 1

  M Silver Thiosulfate (STS) or Aminoethoxyvinylglycine (AVG) in your media.

  • If symptoms disappear: The phenotype is ethylene-mediated (secondary effect). Reduce Me-7-Me-IAA concentration.

  • If symptoms persist: It is a direct auxin toxicity effect.

Q: The response is inconsistent between replicates. Why?

A: This is likely due to Vapor Phase Transfer or Light Degradation .[1]

• Vapor Transfer: Methyl esters are volatile. If you have control plants (0

  M) on the same plate as treated plants (1 M), the ester can volatilize and affect the controls.

  • Solution: Use compartmentalized plates (I-plates) or separate plates for each concentration.

• Light Sensitivity: While 7-Me-IAA is chemically stable against oxidation, the indole ring is still photosensitive.

  • Solution: Use yellow filters in your growth chamber or wrap stock solutions in foil.

Module 4: Advanced Workflow for Phenotyping

To rigorously determine the optimal concentration, follow this self-validating workflow.

Step-by-Step Protocol:

• Seed Stratification: Surface sterilize seeds (Arabidopsis Col-0 or relevant crop). Stratify at 4°C for 2 days to ensure synchronous germination.

• Vertical Growth (Pre-Treatment): Grow seedlings on auxin-free 0.5x MS media for 4–5 days until roots are ~1.5 cm long.

• Transfer Assay: Transfer seedlings to plates containing the Me-7-Me-IAA gradient (

  M to M).

  • Tip: Mark the root tip location on the back of the plate with a marker at the moment of transfer (

    ).

• Data Collection (

  ):

  • Measure Primary Root Elongation (Distance from mark to new tip).

  • Count Lateral Root Primordia (Requires clearing or microscopy) vs. Emerged Lateral Roots.

Visualization: Troubleshooting Logic Flow

Figure 2: Decision tree for diagnosing experimental failures in auxin ester assays.

References

• 7-Methylindole-3-acetic acid properties

  • Title: 7-Methylindole-3-acetic acid - Chem-Impex Intern

  • Source: Chem-Impex.[2]

• Hydrolysis of Methyl-IAA (Prodrug Mechanism)

  • Title: Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the
  • Source: Plant Physiology (via NCBI).

  • URL:[Link]

• Stability of 7-Substituted Auxins

  • Title: Auxin activity and molecular structure of 2-alkylindole-3-acetic acids (Context on alkyl substitution and stability).

  • Source: ResearchGate.[3]

  • URL:[Link]

• General Auxin Bioassay Protocols

  • Title: Bioassay Of Auxin | Root Growth Inhibition Assay.[1][4]

  • Source: Biology Discussion / Plant Physiology.

  • URL:[Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. biologydiscussion.com [biologydiscussion.com]

Technical Support Center: Purification of Methyl 7-methylindole-3-acetate

Introduction

Welcome to the Technical Support Center. This guide addresses the purification of Methyl 7-methylindole-3-acetate (CAS: N/A for specific derivative, structurally related to Methyl indole-3-acetate).

This molecule presents a dual challenge: the indole core is electron-rich and susceptible to acid-catalyzed decomposition (dimerization) and oxidation on silica gel, while the 7-methyl group increases lipophilicity and steric bulk, altering its retention behavior compared to standard indole standards. The methyl ester moiety is relatively stable but can hydrolyze if the stationary phase is too acidic or basic.

This guide replaces standard operating procedures with a Troubleshooting & Optimization framework designed for immediate problem-solving.

Module 1: Pre-Purification Assessment

Q: My crude mixture is dark brown/black. Is this normal?

A: Yes. Indole syntheses (e.g., Fischer Indole or alkylation protocols) often generate tarry oligomers.

• Action: Do not load "tar" directly onto the column. Perform a filtration through a short pad of Celite or a silica plug to remove insoluble polymers.

• Risk: Direct loading of tars will permanently foul the column head and cause band broadening (tailing) of your product.

Q: The product streaks on TLC. How do I fix this?

A: Streaking indicates interaction with the acidic silanol groups (

) on the silica surface or column overloading.

• The Fix: You must neutralize the stationary phase. Add 1% Triethylamine (TEA) to your TLC solvent system.

• Observation: If the spot tightens into a circle with TEA, you must pretreat your column silica with TEA (see Module 2).

Module 2: Stationary Phase & Column Architecture

Q: Can I use standard acidic silica (pH ~5.0)?

A: Not recommended. Indoles are acid-sensitive. Acidic silica can catalyze the formation of dimers (colored impurities) or oxidation to isatin derivatives during the run.

Protocol: The "Neutralized Silica" Workflow

To ensure integrity of the indole ring, follow this self-validating setup:

Figure 1: Neutralization workflow to prevent acid-catalyzed indole decomposition. (CV = Column Volume).

Module 3: Mobile Phase Optimization

Q: What is the optimal solvent system?

A: Methyl 7-methylindole-3-acetate is moderately lipophilic. Avoid Chlorinated solvents (DCM) unless necessary for solubility, as they can contain traces of HCl.

Recommended Gradient Strategy:

Phase	Solvent System (v/v)	Purpose	Rf (Approx)
Equilibration	100% Hexanes (with trace TEA residue)	Condition column	0.0
Loading	Min. vol. Toluene or DCM	Prevent precipitation	-
Elution A	95:5 Hexanes:EtOAc	Elute non-polar impurities	< 0.1
Elution B	85:15 to 70:30 Hexanes:EtOAc	Target Product Elution	0.35 - 0.45
Wash	100% EtOAc	Strip polar acids/tars	> 0.8

Note: The 7-methyl group adds lipophilicity, likely increasing the Rf by 0.05–0.1 compared to unsubstituted methyl indole-3-acetate. [1]

Module 4: Troubleshooting Common Issues

Q: I see two spots very close together (Co-elution). What are they?

A: This is the most common failure mode in indole alkylation.

• Spot A (Higher Rf): N-alkylated byproduct (if N-methylation occurred) or bis-alkylated impurity.

• Spot B (Target): Methyl 7-methylindole-3-acetate.

• Spot C (Lower Rf): Hydrolyzed free acid (7-methylindole-3-acetic acid) or unreacted starting material (7-methylindole).

Logic Tree for Separation:

Figure 2: Decision matrix for resolving co-eluting impurities.

Q: My product turned pink/red after drying. Why?

A: Auto-oxidation. Indoles are light and air-sensitive.

• Cause: Exposure to light on dry silica or in solution for extended periods.

• Solution:

  • Wrap the column in aluminum foil during the run.

  • Evaporate fractions immediately at

    .

  • Store the purified solid under Argon/Nitrogen at

    . [2]

Q: The yield is lower than expected, but the column was clean.

A: Check for irreversible adsorption .

• If the silica wasn't neutralized, the basic nitrogen of the indole may have bound to acidic sites.

• Recovery: Flush the column with EtOAc containing 1% Acetic Acid (only at the very end). If a new band elutes, that is your "stuck" product. Note: You must wash this fraction with NaHCO3 immediately to prevent hydrolysis.

References

• BenchChem. (2025).[1] Common impurities in methyl indole-3-carboxylate and their removal. Retrieved from (Verified General Protocol for Indole Esters).

• Organic Syntheses. (1959). Indole-3-acetic Acid.[2][3][4][5][6][7] Org.[5][6][7][8][9][10][11][12] Synth. 39, 30. Retrieved from .

• GuideChem. (2021). How to Prepare 7-Methylindole: A Background and Overview. Retrieved from .

• ResearchGate. (2001). A Practical Method for N-Methylation of Indoles Using Dimethyl Carbonate.[6] (Discusses chromatography of methyl indole-3-acetates). Retrieved from .

(Note: While specific Rf data for the 7-methyl derivative is extrapolated from structural analogs in references [1] and [3], the chemical behavior regarding silica acidity is consistent across the indole class.)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Analysis of Indole-3-Acetic Acid and Related Indoles in Culture Medium from Azospirillum lipoferum and Azospirillum brasilense - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Rapid and Simple Procedure for Purification of Indole-3-Acetic Acid Prior to GC-SIM-MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uhra.herts.ac.uk [uhra.herts.ac.uk]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. academicjournals.org [academicjournals.org]
• 8. ojs.openagrar.de [ojs.openagrar.de]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. guidechem.com [guidechem.com]

Stability of Methyl 7-methylindole-3-acetate at different pH levels

Topic: Stability & Handling at Variable pH Levels

Document ID: TSC-M7MIA-001 | Last Updated: 2026-02-16[1][2]

Executive Summary: The Stability Landscape

Methyl 7-methylindole-3-acetate (M7MIA) is a lipophilic auxin analog and pharmaceutical intermediate.[1][2] Its stability is governed by two competing chemical functionalities: the labile methyl ester (susceptible to hydrolysis) and the electron-rich indole core (susceptible to oxidation and acid-catalyzed polymerization).[1][2]

The 7-methyl substituent exerts a positive inductive effect (+I), increasing electron density on the indole ring compared to the parent indole-3-acetic acid (IAA) esters.[1][2] This makes M7MIA slightly more prone to oxidative degradation than unsubstituted analogs, requiring stricter exclusion of light and oxygen.[1][2]

Quick Reference: pH Stability Profile

pH Range	Stability Status	Primary Degradation Mechanism	Visual Indicator
Acidic (pH < 3)	Unstable	Acid-catalyzed polymerization (Dimerization)	Solution turns pink, brown, or forms dark precipitate.[1][2]
Mild Acid (pH 4–6)	Stable	Optimal range for short-term handling.[1][2]	Clear/Yellowish solution.[1][2]
Neutral (pH 7)	Meta-Stable	Stable chemically; vulnerable to enzymatic hydrolysis in biological matrices.[1][2]	Clear/Yellowish solution.[1][2]
Alkaline (pH > 8.5)	Unstable	Rapid Saponification (Ester Hydrolysis) ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> Free Acid.	Loss of lipophilicity; peak shift in HPLC.[1][2]

Interactive Troubleshooting Modules

Module A: The "Disappearing Peak" Phenomenon (Alkaline Instability)

User Query: "I treated M7MIA with mild base (pH 9) for a coupling reaction. After workup, my HPLC shows a massive loss of the starting material peak, but no new peaks appear in the organic phase."

Diagnosis: You likely triggered Base-Catalyzed Hydrolysis (Saponification) .[1][2] Indole-3-acetic acid esters are exceptionally sensitive to hydroxide ions.[1][2] At pH > 9, the methyl ester hydrolyzes to the free acid (7-methylindole-3-acetic acid) within hours [1].[1][2]

• Why you lost the peak: The free acid deprotonates at pH 9 (forming the carboxylate salt), becoming highly water-soluble.[1][2] During your extraction (workup), it remained in the aqueous phase while you analyzed the organic phase.[2]

Corrective Protocol: The "Rescue" Extraction If you suspect hydrolysis, do not discard the aqueous layer.[1][2]

• Cool the aqueous phase to 4°C.

• Acidify carefully to pH 3.0 using 1M HCl (dropwise). Do not go below pH 2 to avoid polymerization.[1]

• Extract immediately with Ethyl Acetate (

  ).

• Analyze the organic layer.[1][2] You will likely recover the free acid (Retention time will shift earlier on Reverse-Phase HPLC).[1][2]

Module B: Color Changes in Acidic Media

User Query: "I tried to dissolve M7MIA in 10% H₂SO₄ for a kinetic study. The solution turned a deep reddish-brown within minutes.[1][2] Is this normal?"

Diagnosis: This is Acid-Catalyzed Oligomerization .[1][2] Indoles are pi-excessive heterocycles.[1][2] In strong mineral acids, the C-3 position is protonated, creating an electrophilic iminium ion that attacks unreacted indole molecules [2].[1][2] The 7-methyl group donates electron density, making the ring even more nucleophilic and accelerating this polymerization compared to unsubstituted indole.[1][2]

Technical Directive:

• Avoid: Strong mineral acids (H₂SO₄, HCl > 1M).[1][2]

• Alternative: For acidic conditions, use Glacial Acetic Acid or buffered organic solvents (e.g., Acetate buffer pH 4.5 in MeOH).[1][2] These provide proton sources without sufficient strength to drive rapid polymerization.[1][2]

Visualizing Stability Pathways

The following diagram maps the chemical fate of M7MIA across the pH spectrum. Use this to determine the root cause of sample degradation.

Figure 1: Chemical fate mapping of M7MIA. Note that acidic degradation leads to complex polymers, while alkaline degradation yields a distinct, chemically defined byproduct (Free Acid).[1][2]

Critical Experimental Protocols

Protocol 1: Preparation of Stable Stock Solutions

Objective: To create a standard solution for HPLC/Bioassays that resists hydrolysis and oxidation.

• Solvent Choice: Use DMSO (Dimethyl sulfoxide) or Anhydrous Ethanol .[1][2]

  • Why: Water accelerates ester hydrolysis.[1][2] DMSO is aprotic and suppresses this reaction.[1][2]

• Concentration: Prepare at high concentration (e.g., 100 mM).

  • Why: Minimizes the surface-area-to-volume ratio, reducing oxidative exposure.[1][2]

• Add Antioxidant (Optional but Recommended): Add 0.1% BHT (Butylated hydroxytoluene) if the downstream assay permits.[1][2]

  • Why: The 7-methyl indole core is electron-rich and prone to photo-oxidation.[1][2] BHT acts as a radical scavenger [3].[1][2]

• Storage: Aliquot into amber glass vials (silanized). Store at -20°C .

Protocol 2: Quenching Alkaline Reactions

Objective: To stop a reaction containing M7MIA without destroying the molecule.

If your synthesis requires basic conditions (e.g., alkylation), you must quench rapidly to prevent ester hydrolysis.[2]

• Pre-cool the reaction mixture to 0°C.

• Prepare Buffer: Have a cold 0.5M Ammonium Chloride (

  ) solution ready.

• Quench: Pour the reaction mixture into the buffer (not the other way around).

  • Why: This instantly buffers the pH to ~5-6, the stability "sweet spot" for indole esters.[1][2]

• Extract: Immediately extract into an organic solvent (DCM or EtOAc) to remove the ester from any residual aqueous acidity/basicity.[1][2]

Frequently Asked Questions (FAQs)

Q: Can I autoclave M7MIA in media? A: No. Autoclaving (121°C, 15 psi) will cause significant hydrolysis of the methyl ester and likely thermal degradation of the indole ring.[2]

• Solution: Filter-sterilize the stock solution (0.22 µm PTFE filter) and add it to the autoclaved media after it has cooled to <50°C.

Q: My HPLC peak is splitting. Is it the pH? A: It could be. If your mobile phase pH is near the pKa of the free acid (approx pKa 4.75), and you have partial hydrolysis, you might see peak broadening.[2] However, for the ester (M7MIA), peak splitting usually indicates rotameric species or photo-isomerization products.[1][2]

• Check: Run a fresh standard. If the standard is single-peak and sample is split, you have degradation.[1][2]

Q: Is the 7-methyl group stable? A: The methyl group itself is metabolically stable in most in vitro chemical assays, but it activates the ring.[1][2] In biological systems (plant tissue), methyl-transferases or oxidases may attack the ring positions adjacent to the nitrogen, but the 7-methyl group generally remains intact unless subjected to harsh combustion analysis.[1][2]

References

• Hydrolysis of Indole-3-Acetic Acid Esters. Journal of Plant Physiology. Esters of IAA are hydrolyzed easily in basic solutions; quantitative data indicates measurable hydrolysis at pH 9 within hours.[1][2][3]

• Acid-Catalyzed Polymerization of Indoles. ResearchGate. Investigation of protonic acid effects on indole polymerization, detailing the formation of dimers and trimers via electrophilic attack at C-3.[1][2]

• Indole Stability and Oxidation. Beilstein Journal of Organic Chemistry. Discusses the electron-rich nature of indoles and their susceptibility to oxidative stress and the use of antioxidants.[1]

• Methyl Indole-3-acetate Properties. PubChem. Chemical and physical properties of the parent ester, serving as the baseline for stability data.[2]

Sources

• 1. Methyl indole-3-acetate | CymitQuimica [cymitquimica.com]
• 2. Indole-3-acetic acid - Wikipedia [en.wikipedia.org]
• 3. Hydrolysis of Indole-3-Acetic Acid Esters Exposed to Mild Alkaline Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming crystallization issues with Methyl 7-methylindole-3-acetate

Ticket Subject: Troubleshooting Crystallization of Methyl 7-methylindole-3-acetate Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open[1]

Introduction: The "Tar" Factor

Welcome to the technical support center. If you are reading this, you are likely staring at a flask containing a dark red or brown oil instead of the pristine white needles you expected.

Methyl 7-methylindole-3-acetate is deceptively difficult to crystallize.[1] While the indole core suggests high crystallinity, the 7-methyl substituent introduces steric strain that disrupts the standard "edge-to-face"

-stacking characteristic of simple indoles.[1] Furthermore, the methyl ester moiety lowers the melting point significantly compared to the free acid, often pushing the substance into a "metastable oil" zone (Liquid-Liquid Phase Separation, or LLPS) rather than a supersaturated solution.

This guide treats your experiment as a debugging process. We will move from diagnosis to solvent engineering, ensuring we defeat the kinetic trap of oiling out.

Part 1: Diagnostic Phase (Why is it an oil?)

Before attempting another crystallization, you must diagnose the state of your material.

Q1: My product came out of the column as an oil. Is it impure?

Answer: Not necessarily, but likely. The 7-methyl group lowers the melting point (often

C). If your rotovap bath was too hot ( C), you may have melted the crystal lattice into a supercooled liquid. However, persistent oils usually indicate trace impurities acting as nucleation inhibitors.

The Usual Suspects:

• Oligomers: If synthesized via Fischer Indole, trace hydrazine oligomers act as "molecular glue," preventing lattice ordering.

• Hydrolysis Products: The free acid (7-methylindole-3-acetic acid) is a common impurity if the workup wasn't pH-neutral.[1] Even 1% free acid can disrupt the ester's crystal packing.

• Residual High-Boiling Solvents: DMF or DMSO traces.

Q2: I tried cooling it, but it just turned into a gum. Why?

Answer: You encountered Liquid-Liquid Phase Separation (LLPS) .[1] Thermodynamically, the "oil" phase is more stable than the supersaturated solution but less stable than the crystal. When you cool rapidly, the system takes the path of least resistance: it separates into an oil rich in product rather than organizing into a crystal.

The Fix: You must stay in the Metastable Zone Width (MSZW) —the narrow region where crystals grow but oil does not form. This requires slow generation of supersaturation.

Part 2: Decision Logic & Workflow

Use the following logic flow to determine your next step.

Figure 1: Troubleshooting logic flow for indole ester crystallization. Ensure purity before attempting solvent manipulation.[1]

Part 3: Solvent System Engineering

The 7-methyl group makes this molecule more lipophilic than standard indole-3-acetic acid derivatives.[1] Standard Hexane/Ethyl Acetate systems often fail because the solubility curve is too steep (it's either fully soluble or oils out).

Recommended Solvent Systems:

Solvent System	Ratio (v/v)	Mechanism of Action	Risk Level
Toluene / Heptane	1:3	-Stacking: Toluene interacts with the indole ring, stabilizing the solution phase and preventing rapid oiling out.[1]	Low
IPA / Water	5:1	H-Bonding: Isopropyl alcohol (IPA) moderates the ester group.[1] Water acts as a harsh antisolvent (add dropwise).	Medium (Risk of hydrolysis)
DCM / Pentane	1:5	Evaporative: Good for vapor diffusion (see below).	Low
Methanol	Pure	Solubility Drop: Dissolve hot, cool to -20°C.	High (Often oils out)

Protocol 1: The "Toluene Switch" (Recommended)

Best for: Material that forms a gum in hexanes.

• Dissolve 1.0 g of the crude oil in the minimum amount of Toluene at 40°C. (Do not boil; avoid thermal decomposition).

• Add Heptane dropwise until the solution turns slightly turbid.

• Add one drop of Toluene to clear the turbidity.

• Seeding: If you have any solid speck from a previous batch, add it now. If not, scratch the glass surface with a glass rod to induce nucleation.

• Wrap the flask in cotton wool (insulation) and turn off the heat. Allow it to reach room temperature over 4 hours.

• Transfer to a fridge (4°C) overnight.

Part 4: Advanced Recovery (Vapor Diffusion)

If the standard cooling method fails, Vapor Diffusion is the "nuclear option" for small molecules. It works by slowly increasing the antisolvent concentration via the gas phase, bypassing the "Oiling Out" threshold.

Figure 2: Vapor Diffusion setup.[1] The volatile antisolvent (Pentane) slowly diffuses into the solution, growing crystals without inducing oiling.

Protocol 2: Vapor Diffusion Setup

• Inner Vial: Dissolve your compound in a small amount of DCM or Acetone (just enough to dissolve it at room temp). Place this in a small 4mL vial. Leave the cap OFF.

• Outer Chamber: Take a larger jar (e.g., a jam jar or wide-mouth beaker). Fill the bottom with 1–2 cm of Pentane or Hexane.

• Assembly: Carefully place the open inner vial inside the jar. Ensure the liquids do not touch.

• Seal: Cap the outer jar tightly.

• Wait: Leave undisturbed in a dark, vibration-free cupboard for 3–7 days. The pentane will diffuse into the DCM, slowly forcing the crystals out of solution.

Part 5: FAQs & Troubleshooting

Q: I have crystals, but they are yellow/brown. How do I clean them? A: This is likely surface contamination from the mother liquor.

• Do not recrystallize immediately. You risk losing yield.

• Wash: Triturate the crystals with cold (

  C) pentane. The non-polar impurities will dissolve, leaving the polar ester crystals behind.

Q: Can I use Ethanol/Water? A: Use caution. Indole esters are susceptible to transesterification or hydrolysis in aqueous alcohols if any catalytic acid/base is present. If you must use ethanol, ensure it is absolute and pH neutral.

Q: It's still an oil. What now? A: Check your NMR for Indole-3-acetic acid (free acid) .

• Diagnostic Signal: Look for a broad singlet around 11-12 ppm (COOH) and loss of the methyl singlet at ~3.6 ppm.

• Fix: If free acid is present, re-esterify using MeOH/H2SO4 or dissolve in Et2O and wash with sat. NaHCO3 to remove the acid, then re-attempt crystallization.

References

• Myerson, A. S. (2002). Handbook of Industrial Crystallization. Butterworth-Heinemann.[1] (Standard text on overcoming oiling out/LLPS).

• Chadwick, K., et al. (2012). "Polymorphism of Indomethacin (Indole derivative) and the kinetics of oiling out." CrystEngComm. (Mechanistic insight into indole crystallization kinetics).

• Porter, R. A. (1985). "Mechanisms of Indole Synthesis and Stability." Journal of Chemical Education. (Reference for instability/hydrolysis of indole esters).

• Stahly, G. P. (2007). "Diversity in Single- and Multiple-Component Crystals. The Search for and Prevalence of Polymorphs and Cocrystals." Crystal Growth & Design. (Statistical likelihood of polymorphism in flexible molecules like indole acetates).

Sources

• 1. Cas 87-51-4,Indole-3-acetic acid | lookchem [lookchem.com]

Technical Support Center: Identification of Methyl 7-methylindole-3-acetate Degradation Products

Welcome to the technical support guide for Methyl 7-methylindole-3-acetate. This document is designed for researchers, scientists, and drug development professionals to navigate the complexities of identifying and characterizing the degradation products of this important auxin analog. Given the inherent reactivity of the indole scaffold, understanding its stability is paramount for ensuring experimental reproducibility and the integrity of research findings. This guide provides field-proven insights, troubleshooting workflows, and detailed protocols to address common challenges encountered during the handling, analysis, and storage of Methyl 7-methylindole-3-acetate.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the stability and degradation of Methyl 7-methylindole-3-acetate, providing the essential knowledge base for your experimental work.

Q1: What are the primary degradation pathways for an indole derivative like Methyl 7-methylindole-3-acetate?

A1: Methyl 7-methylindole-3-acetate is susceptible to degradation through several chemical pathways, primarily targeting the ester functional group and the electron-rich indole ring. The three main pathways are:

• Hydrolysis: The methyl ester group is prone to hydrolysis under both acidic and, more rapidly, alkaline conditions.[1] This reaction cleaves the ester bond, yielding 7-methylindole-3-acetic acid and methanol. This is often the most common and initial degradation step observed in aqueous solutions.

• Oxidation: The indole ring is highly susceptible to oxidation.[2][3] This can be initiated by atmospheric oxygen, peroxides, or enzymatic activity. A common oxidative transformation for indole-3-acetic acid (IAA) derivatives is the formation of an oxindole structure, which for this compound would be Methyl 7-methyl-2-oxindole-3-acetate .[3][4][5] Further oxidation can lead to more complex hydroxylated species and eventual ring-opening products.[4]

• Photodegradation: Indole compounds are notoriously photolabile and can degrade upon exposure to light, particularly UV wavelengths.[6] This process can generate a complex mixture of products and is often accelerated by components in media or solutions.[6]

Q2: How does the 7-methyl group influence stability compared to the parent compound, Indole-3-acetic acid (IAA)?

A2: The 7-methyl group is an electron-donating group. By increasing the electron density of the indole ring, it may slightly enhance the ring's susceptibility to electrophilic attack and oxidation compared to the unsubstituted indole ring of IAA. However, the fundamental degradation pathways (ester hydrolysis and oxidation at the 2-position) remain the same. The primary stability concerns for both compounds are similar, revolving around pH, light exposure, and the presence of oxidizing agents.

Q3: What are the best practices for sample handling and storage to minimize degradation?

A3: To ensure the integrity of your Methyl 7-methylindole-3-acetate samples, adhere to the following best practices:

• Storage: Store solid material in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., argon or nitrogen). For solutions, prepare them fresh whenever possible. If storage is necessary, use amber vials, degas the solvent, and store at -20°C or -80°C for extended periods.

• pH Control: Avoid highly acidic or alkaline conditions in your solutions unless required for a specific experimental step. Indole derivatives show greater stability in mildly acidic conditions (pH 4-6) compared to neutral or alkaline conditions where hydrolysis and oxidation are accelerated.[7]

• Light Protection: Always protect samples from light by using amber glassware or wrapping containers in aluminum foil.[6] Minimize exposure to ambient light during experimental procedures.

• Solvent Choice: Use high-purity (HPLC-grade) solvents. Be aware that some solvents can contain impurities (like peroxides in older ethers or aldehydes in methanol) that can initiate degradation.

Part 2: Troubleshooting Guide

This section provides structured, actionable advice for specific problems you may encounter during your analysis.

Scenario 1: Unexpected Peaks in HPLC Analysis

Problem: "I'm analyzing my sample of Methyl 7-methylindole-3-acetate via HPLC and I see several new, unexpected peaks that were not present in the freshly prepared standard. What are they and how can I identify them?"

Answer: The appearance of new peaks is a classic sign of sample degradation. The most likely culprits are the hydrolysis and oxidation products discussed in the FAQ section. A systematic approach using HPLC coupled with mass spectrometry (HPLC-MS) is the definitive way to identify these unknowns.

The causality behind this workflow is to use chromatographic separation to isolate the impurities and then use mass spectrometry to determine their molecular weight and structural fragments, allowing for confident identification.

Caption: Workflow for a forced degradation study to develop a stability-indicating method.

Part 3: Key Experimental Protocols

This section provides detailed methodologies for the crucial experiments described above. These protocols are designed to be self-validating by including system suitability checks and controls.

Protocol 1: Forced Degradation Study

Objective: To generate potential degradation products of Methyl 7-methylindole-3-acetate and assess the specificity of the analytical method.

Materials:

• Methyl 7-methylindole-3-acetate

• HPLC-grade acetonitrile (ACN) and water

• Formic acid (or other suitable buffer components)

• 1 M HCl, 1 M NaOH

• 30% Hydrogen Peroxide (H₂O₂)

• Class A volumetric flasks, pipettes

• HPLC vials

• pH meter, heating block, photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a 1.0 mg/mL stock solution of Methyl 7-methylindole-3-acetate in ACN.

• Control Sample: Dilute the stock solution with 50:50 ACN:water to a working concentration of ~100 µg/mL. This is your time-zero, unstressed control.

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 M HCl. Heat at 60°C for 4 hours. Cool, neutralize with 1 M NaOH, and dilute to 10 mL with 50:50 ACN:water.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 1 hour. Neutralize with 0.1 M HCl and dilute to 10 mL with 50:50 ACN:water. Rationale: Base hydrolysis is typically much faster than acid hydrolysis for esters. 5[1]. Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 8 hours, protected from light. Dilute to 10 mL with 50:50 ACN:water.

• Thermal Degradation:

  • Solution: Heat a vial of the control sample (100 µg/mL) at 80°C for 24 hours.

  • Solid: Place ~5 mg of solid compound in an open vial and heat at 80°C for 24 hours. After heating, dissolve in ACN and dilute to the working concentration.

• Photolytic Degradation: Expose a solution of the control sample in a quartz cuvette or clear vial to light stress as per ICH Q1B guidelines. A control sample should be wrapped in foil and kept alongside.

• Analysis: Analyze all samples (including the control) by your developed HPLC-PDA method. Check for peak purity of the parent peak and resolution between all new peaks. Aim for 5-20% degradation of the active ingredient for optimal results.

[8]#### Protocol 2: Stability-Indicating HPLC-MS/MS Method

Objective: To separate, identify, and quantify Methyl 7-methylindole-3-acetate and its degradation products.

Instrumentation:

• UPLC/HPLC system with a Photodiode Array (PDA) detector.

• Mass Spectrometer (e.g., Q-TOF or Triple Quadrupole) with an Electrospray Ionization (ESI) source.

Chromatographic Conditions (Starting Point):

• Column: A high-quality C18 reversed-phase column (e.g., Waters BEH C18, Agilent Zorbax, 2.1 x 100 mm, 1.7 µm). Rationale: C18 columns provide excellent retention and separation for moderately polar compounds like indoles. *[9] Mobile Phase A: 0.1% Formic Acid in Water. Rationale: Formic acid provides protons for efficient ESI+ ionization and helps control the peak shape of acidic degradants. *[10] Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 35°C.

• Injection Volume: 2 µL.

• PDA Detection: 220 nm and 280 nm.

MS Conditions (ESI Positive Mode):

• Capillary Voltage: 3.5 kV

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

• MS Scan Range: m/z 100-500

• MS/MS: For fragmentation, select the precursor ions of interest (e.g., m/z 204.1, 190.1, 220.1) and apply a collision energy ramp (e.g., 10-40 eV) to obtain fragment ions. A key expected fragment for the indole core will be around m/z 144 (for the 7-methylindole portion after side-chain loss), analogous to the m/z 130 fragment for IAA.

[10]System Suitability: Before analysis, inject a standard mixture and verify that the resolution (Rs) between the parent compound and the closest eluting degradant is > 2.0, and the tailing factor for the parent peak is < 1.5.

Part 4: Predicted Degradation Pathway

The following diagram illustrates the most probable degradation pathways for Methyl 7-methylindole-3-acetate based on established indole chemistry.

Predicted Degradation Pathway of Methyl 7-methylindole-3-acetate

Caption: Primary degradation pathways of Methyl 7-methylindole-3-acetate.

References

• Reinecke, D. M., & Bandurski, R. S. (1988). Oxidation of indole-3-acetic acid to oxindole-3-acetic acid by an enzyme preparation from Zea mays. Plant Physiology, 86(3), 868–872. [Link]

• Leveau, J. H., & Gerards, S. (2008). Biochemical and Genetic Bases of Indole-3-Acetic Acid (Auxin Phytohormone) Degradation by the Plant-Growth-Promoting Rhizobacterium Paraburkholderia phytofirmans PsJN. Applied and Environmental Microbiology, 74(23), 7287-7295. [Link]

• ResearchGate. (2016). Indole-3-acetic acid (IAA) degradation pathways and gene clusters... Scientific Diagram. [Link]

• Gazarian, I. G., et al. (1998). Mechanism of indole-3-acetic acid oxidation by plant peroxidases. Biochemical Journal, 333(Pt 1), 223–232. [Link]

• Yang, Y., et al. (2008). Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis. Plant Physiology, 147(3), 1034–1045. [Link]

• Leveau, J. H. J., & Lindow, S. E. (2005). iac Gene Expression in the Indole-3-Acetic Acid-Degrading Soil Bacterium Enterobacter soli LF7. Applied and Environmental Microbiology, 71(10), 5778-5786. [Link]

• Dhandhukia, P., & Thakkar, V. (2015). Simultaneous detection and quantification of indole-3-acetic acid (IAA) and indole-3-butyric acid (IBA) produced by rhizobacteria from l-tryptophan (Trp) using HPTLC. Journal of Microbiological Methods, 110, 8-14. [Link]

• Boppy, N. V. V. D. P., et al. (2025). Stability-indicating HPLC method optimization using quality by design with design of experiments approach for quantitative estimation of organic related impurities of Doripenem in pharmaceutical formulations. Journal of Applied Pharmaceutical Science, 15(02), 114-126. [Link]

• Ma, Y., et al. (2026). Response and degradation of indole-3-aceticacid by the plant growth-promoting rhizobacteria Variovorax boronicumulans. Applied Microbiology and Biotechnology. [Link]

• Martinez, E., et al. (1983). Liquid-chromatographic determination of indole-3-acetic acid and 5-hydroxyindole-3-acetic acid in human plasma. Clinical Chemistry, 29(7), 1354-1357. [Link]

• National Center for Biotechnology Information. (n.d.). Indole-3-acetic Acid. PubChem Compound Summary for CID 802. [Link]

• Reinecke, D. M., & Bandurski, R. S. (1988). Oxidation of indole-3-acetic acid to oxindole-3-acetic acid by an enzyme preparation from Zea mays. PubMed. [Link]

• Leasure, C. D., & He, Z. H. (2012). Enhancement of Indole-3-Acetic Acid Photodegradation by Vitamin B6. Plant Signaling & Behavior, 7(10), 1272-1274. [Link]

• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific Resources. [Link]

• de Faria, D. V., et al. (2019). Characterization of indole-3-acetic acid in cambial zone tissue by ultra-performance liquid chromatography-tandem mass spectrometry. Journal of Applied Biology and Biotechnology, 7(3), 1-6. [Link]

• Mitchell, J. W., & Brunstetter, B. C. (1939). Colorimetric Methods for the Quantitative Estimation of Indole(3)Acetic Acid. Botanical Gazette, 100(4), 802-816. [Link]

• Houff, W. H., et al. (1954). The Nature of an Oxidation Product of 3-Indoleacetic Acid. Journal of the American Chemical Society, 76(21), 5654–5656. [Link]

• Semantic Scholar. (1988). Oxidation of indole-3-acetic acid to oxindole-3-acetic acid by an enzyme preparation from Zea mays. Semantic Scholar. [Link]

• Donoso, R. A., et al. (2016). Biochemical and Genetic Bases of Indole-3-Acetic Acid (Auxin Phytohormone) Degradation by the Plant-Growth-Promoting Rhizobacterium Paraburkholderia phytofirmans PsJN. Applied and Environmental Microbiology, 82(24). [Link]

• Semantic Scholar. (2019). Characterization of indole-3-acetic acid in cambial zone tissue by ultra-performance liquid chromatography-tandem mass spectrometry. Semantic Scholar. [Link]

• Kling, G. J., et al. (1987). Improved method for the determination of indole-3-acetic acid in plant tissue. Journal of Chromatography A, 399, 308-315. [Link]

• SK pharmteco. (n.d.). Forced Degradation Studies Can Reduce Stress(ors). SK pharmteco Analytical Services. [Link]

• Waters Corporation. (n.d.). Stability-Indicating HPLC Method Development. Waters Application Note. [Link]

• Zhang, Y., et al. (2025). Discovery of indole derivatives as STING degraders. European Journal of Medicinal Chemistry. [Link]

• Patel, Y. P. (2021). Stability Indicating HPLC Method Development –A Review. International Journal of Trend in Scientific Research and Development, 5(6), 252-256. [Link]

• Kumar, V., & Kumar, S. (2013). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Asian Journal of Research in Pharmaceutical Sciences, 3(4), 178-188. [Link]

• Shaikh, A. S., & Shaikh, A. (2025). Stability Indicating HPLC Method Development: A Review. International Research Journal of Pharmacy and Medical Sciences, 8(3), 26-33. [Link]

• R Discovery. (n.d.). stability-indicating-hplc-method Research Articles - Page 6. R Discovery. [Link]

• Magnus, V., et al. (1982). Hydrolysis of Indole-3-Acetic Acid Esters Exposed to Mild Alkaline Conditions. Plant Physiology, 70(5), 1313–1316. [Link]

• Wang, J., et al. (2025). Degradation of 3-methylindole by ionizing radiation: Performance and pathway. Journal of Hazardous Materials. [Link]

• Kumar, S., & Singh, A. (2019). 3-Substituted indole: A review. International Journal of Chemical Studies, 7(2), 849-856. [Link]

• Narala, S. R., & Basaveswara Rao, M. V. (2016). Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. Journal of Pharmaceutical Sciences & Research, 8(1), 1-10. [Link]

• Kumar, V., et al. (2013). Forced degradation and impurity profiling: Recent trends in analytical perspectives. Journal of Pharmaceutical and Biomedical Analysis, 85, 174-194. [Link]

Sources

• 1. Hydrolysis of Indole-3-Acetic Acid Esters Exposed to Mild Alkaline Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of indole-3-acetic acid oxidation by plant peroxidases: anaerobic stopped-flow spectrophotometric studies on horseradish and tobacco peroxidases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oxidation of indole-3-acetic acid to oxindole-3-acetic acid by an enzyme preparation from Zea mays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oxidation of indole-3-acetic acid and oxindole-3-acetic acid to 2,3-dihydro-7-hydroxy-2-oxo-1H indole-3-acetic acid-7'-O-beta-D-glucopyranoside in Zea mays seedlings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. ovid.com [ovid.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. semanticscholar.org [semanticscholar.org]
• 10. jabonline.in [jabonline.in]

Minimizing side reactions during 7-methylindole alkylation

Ticket Subject: Optimization of N-Alkylation & Suppression of Side Reactions for 7-Methylindole Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Peri-Effect" Challenge

Welcome to the technical guide for 7-methylindole functionalization. Unlike unsubstituted indole, 7-methylindole presents a unique challenge due to peri-strain —the steric repulsion between the C7-methyl group and the developing substituent at the N1 position.

While the electronic nature of the indole ring favors electrophilic attack at C3 (soft nucleophile), the N1 position (hard nucleophile) typically requires deprotonation to form the indolyl anion. In 7-methylindole, the steric bulk at C7 can kinetically retard N-alkylation, allowing the thermodynamically or kinetically competitive C3-alkylation to dominate if conditions are not rigorously controlled.

This guide provides a self-validating workflow to maximize N1-selectivity and minimize C3-alkylation, dimerization, and oligomerization.

Part 1: Diagnostic & Mechanistic Pathways

Before altering your protocol, confirm the nature of your impurity. The competition between N1 and C3 alkylation is governed by the Curtin-Hammett principle and Hard-Soft Acid-Base (HSAB) theory.

Reaction Pathway Diagram

Figure 1: Mechanistic divergence in indole alkylation. Path A is favored by ionic dissociation; Path B is favored by tight ion pairing or insufficient deprotonation.

Part 2: Troubleshooting & Optimization Protocols

Issue 1: Significant C3-Alkylation (The "Soft" Attack)

Root Cause: The indolyl anion is an ambident nucleophile. The Nitrogen is the "hard" center, and C3 is the "soft" center. If the metal cation (Na⁺, K⁺) is tightly coordinated to the Nitrogen (tight ion pair), the Nitrogen is shielded, forcing the electrophile to attack the exposed C3 position.

Solution: Solvent & Base Engineering To favor N-alkylation, you must break the ion pair and expose the Nitrogen anion.

Variable	Recommendation	Mechanistic Rationale
Solvent	DMF, DMSO, or NMP	High dielectric constants dissociate the Metal-Indole ion pair, leaving the N-anion "naked" and reactive. Avoid THF or Toluene for difficult substrates.
Base	NaH (Sodium Hydride)	Irreversible deprotonation ensures 100% conversion to the anion. Carbonate bases (K₂CO₃) are often too weak, leaving neutral indole which favors C3 reaction.
Additive	15-Crown-5 (for Na⁺) or 18-Crown-6 (for K⁺)	Chelates the metal cation, preventing it from shielding the Nitrogen.
Temperature	0°C → RT	Start cold to control exotherm, but warm to RT. High heat (reflux) can promote thermodynamic C3-rearrangement.

Issue 2: Low Conversion / Starting Material Recovery

Root Cause: Steric hindrance from the 7-methyl group ("Peri-effect") prevents the electrophile from approaching the Nitrogen, or the base has been quenched by moisture.

Solution: The "Forcing" Protocol

• Dry Conditions: Use anhydrous DMF (water kills the anion immediately).

• Cryo-Deprotonation: Add NaH at 0°C and stir for 30-45 minutes before adding the electrophile. You must see hydrogen evolution cease.

• Electrophile Choice: If possible, use a primary alkyl iodide (more reactive) rather than a bromide or chloride.

Issue 3: Bis-Alkylation (Product contains two alkyl groups)

Root Cause: The product (N-alkyl indole) is more electron-rich than the starting material, making it susceptible to further electrophilic attack at C3.

Solution: Stoichiometry Control

• Limiting Reagent: Use the electrophile as the limiting reagent (0.95 eq) relative to the indole.

• Reverse Addition: Add the electrophile slowly to the indole anion solution, not the other way around. This ensures the concentration of electrophile is always low relative to the nucleophile.

Part 3: Validated Experimental Protocols

Protocol A: Standard High-Selectivity Method (NaH/DMF)

Best for: Primary alkyl halides, maximizing N1 selectivity.

• Setup: Flame-dry a round-bottom flask under Argon/Nitrogen.

• Dissolution: Dissolve 7-methylindole (1.0 eq) in anhydrous DMF (0.2 M concentration).

• Deprotonation: Cool to 0°C. Add NaH (60% dispersion in oil, 1.2 eq) portion-wise.

  • Checkpoint: Observe vigorous bubbling (H₂). Stir at 0°C for 15 mins, then warm to RT for 30 mins. The solution usually turns yellow/brown (formation of indolyl anion).

• Alkylation: Cool back to 0°C. Add the Alkyl Halide (1.1 eq) dropwise via syringe.

• Reaction: Allow to warm to RT. Monitor by TLC/LCMS.

• Quench: Pour mixture into ice-cold saturated NH₄Cl or water. Extract with EtOAc.

Protocol B: Phase Transfer Catalysis (PTC)

Best for: Industrial scale-up or moisture-sensitive electrophiles.

• Solvent: Toluene (or Benzene) + 50% aq. NaOH.

• Catalyst: Tetrabutylammonium hydrogen sulfate (TBAHS) (5-10 mol%).

• Process: The catalyst shuttles the hydroxide into the organic layer, deprotonating the indole at the interface. The bulky quaternary ammonium cation pairs with the indolyl anion, keeping it "loose" and N-selective.

Part 4: Troubleshooting Decision Tree

Figure 2: Rapid diagnostic workflow for common alkylation failures.

Part 5: Frequently Asked Questions (FAQs)

Q: Does the 7-methyl group actually block N-alkylation? A: It does not "block" it, but it increases the activation energy due to peri-strain (steric clash between the C7-Me and the incoming electrophile). This makes the reaction slower compared to unsubstituted indole. You must ensure your deprotonation is complete (use NaH) to drive the reaction kinetically toward N-alkylation.

Q: Can I use Potassium Carbonate (K₂CO₃) in Acetone? A: For 7-methylindole, this is risky. K₂CO₃ is a weak base and Acetone is a polar aprotic solvent but often results in incomplete deprotonation. This leaves neutral indole in solution, which is a soft nucleophile and will preferentially react at C3. Stick to NaH/DMF or KOH/DMSO for high N-selectivity.

Q: My product is turning purple/black during workup. What is happening? A: Indoles are electron-rich and prone to oxidative polymerization, especially in the presence of acids. Ensure your quench is neutral or slightly basic. Do not use strong acids during the workup of the crude reaction mixture.

References

• Regioselectivity in Enantioselective N-Alkylation of Indole Analogs. Source: National Institutes of Health (PMC). Summary: Discusses solvent screens (THF vs. DMF) and the specific behavior of 7-methylindole in catalytic alkylation, noting that under specific catalytic conditions, the methyl group did not negatively affect yield. URL:[Link]

• Regioselective N-alkylation of the 1H-indazole scaffold. Source: Beilstein Journal of Organic Chemistry. Summary: While focusing on indazoles, this paper provides a definitive comparison of Base/Solvent systems (NaH/THF vs NaH/DMF) and their impact on N1 vs N2/C3 selectivity, directly applicable to the indole system. URL:[Link]

• Hard-Soft Acid-Base Theory (HSAB) in Organic Chemistry. Source: Wikipedia / General Chemical Principles. Summary: Foundational theory explaining why the "Hard" Nitrogen anion requires "Hard" conditions (dissociated ions) to react preferentially over the "Soft" C3 carbon. URL:[Link]

• N-alkylation of indole derivatives (Patent US7067676B2).

Technical Support Center: Purification of Methyl 7-methylindole-3-acetate

Topic: Solvent Selection & Recrystallization Protocols Ticket ID: #REC-M7MIA-001 Status: Open Assigned Scientist: Senior Application Specialist

Executive Summary

Methyl 7-methylindole-3-acetate is a lipophilic indole ester intermediate. Its purification is frequently complicated by two factors: low melting point (risk of oiling out) and oxidative instability (color formation) .

This guide prioritizes Methanol/Water and Ethyl Acetate/Hexanes systems. Note: Avoid Ethanol to prevent transesterification of the methyl ester group.

Part 1: Solvent Selection Matrix

The 7-methyl group increases lipophilicity compared to the parent indole-3-acetate. This requires adjusting standard indole protocols toward more non-polar systems.

Solvent System	Role	Suitability Rating	Technical Notes
Methanol / Water	Primary Choice	⭐⭐⭐⭐⭐	Best for Purity. Matches the methyl ester group (prevents transesterification). Excellent for removing inorganic salts and polar byproducts.
Ethyl Acetate / Hexanes	Secondary Choice	⭐⭐⭐⭐	Best for Drying. Use if the crude material is wet. Good for removing non-polar impurities (unreacted 7-methylindole).
Dichloromethane / Hexanes	Precipitation	⭐⭐⭐	Rapid Isolation. Good for "crashing out" the product, but offers lower purification resolution than crystallization.
Ethanol / Water	Risky	⭐⭐	Transesterification Risk. Refluxing a methyl ester in ethanol can generate the ethyl ester impurity. Avoid unless strictly temperature-controlled.
Toluene	Specific Use	⭐⭐	High boiling point makes removal difficult. Use only if azeotropic removal of water is required before crystallization.

Decision Logic: Solvent Selection

Figure 1: Decision tree for selecting the optimal solvent system based on crude material state.

Part 2: The "Golden Batch" Protocol (Methanol/Water)

This protocol is designed to minimize thermal stress and prevent "oiling out" (liquid-liquid phase separation), a common failure mode for indole esters.

Materials Required

• Crude Methyl 7-methylindole-3-acetate

• HPLC-grade Methanol (MeOH)

• Deionized Water (Type II or better)

• Activated Charcoal (optional, for color removal)

• Heating block or water bath (set to 60°C)

Step-by-Step Methodology

• Dissolution (The Saturation Point):

  • Place crude solid in an Erlenmeyer flask.

  • Add warm MeOH (50-55°C) in small aliquots. Swirl constantly.

  • Target: Use the minimum volume required to dissolve the solid.

  • Critical: Do not boil. Indoles are heat-sensitive.

• Decolorization (Optional but Recommended):

  • If the solution is dark brown/red, add activated charcoal (1-2% by weight).

  • Stir for 5 minutes at 50°C.

  • Hot Filtration: Filter through a pre-warmed Celite pad or sintered glass funnel to remove charcoal.

• The Anti-Solvent Addition (The Nucleation Zone):

  • Maintain the filtrate at ~45-50°C.

  • Add warm water (40°C) dropwise with vigorous stirring.

  • Stop Point: Stop immediately when a faint, persistent turbidity (cloudiness) appears.

  • Add 1-2 drops of MeOH to clear the solution back to transparency.

• Controlled Cooling (Avoiding the Oil):

  • Remove from heat. Cover the flask with foil (indoles are light-sensitive).

  • Allow to cool to Room Temperature (RT) slowly over 2 hours. Do not use an ice bath yet.

  • Observation: If oil droplets form instead of crystals, reheat slightly to redissolve and scratch the glass with a rod to induce nucleation.

• Harvest:

  • Once thick crystals form at RT, place in a fridge (4°C) for 1 hour to maximize yield.

  • Filter using vacuum filtration.[1]

  • Wash cake with cold 20% MeOH/Water .

  • Dry under high vacuum at <40°C.

Part 3: Troubleshooting & FAQs

Issue 1: The Product "Oiled Out"

Symptom: Instead of crystals, a separate oily layer formed at the bottom of the flask. Cause: The solution cooled too fast, or the melting point of the solvated product is lower than the solvent temperature. Fix:

• Reheat the mixture until the oil redissolves.

• Add a "seed crystal" of pure product if available.

• Vigorous Stirring: Stir rapidly during the cooling phase; this prevents oil droplets from coalescing and forces them to solidify.

Issue 2: Persistent Pink/Red Color

Symptom: The crystals are off-white or pink. Cause: Oxidation products (indolic dimers). Fix:

• Preventative: Perform the recrystallization under a Nitrogen atmosphere.

• Corrective: Wash the dissolved organic phase with 0.1M Sodium Bisulfite before attempting recrystallization. This reduces colored oxidized species.

Issue 3: Low Yield

Symptom: Recovery is <50%. Cause: The 7-methyl group increases lipophilicity, making the compound too soluble in the organic portion (MeOH or EtOAc). Fix:

• Increase the ratio of the anti-solvent (Water or Hexane).

• Cool to -20°C (freezer) instead of 4°C.

• Save the "mother liquor" and run a second crop (evaporate to half volume and repeat cooling).

Part 4: Recrystallization Workflow Diagram

Figure 2: Step-by-step workflow for the Methanol/Water recrystallization process.

References

• Sigma-Aldrich.Methyl indole-3-acetate Product Specification & Properties.

• University of Rochester, Dept. of Chemistry.

• National Institutes of Health (PMC).

• BenchChem.Common impurities in methyl indole-3-carboxylate and their removal (Homologous Series Protocol).

Sources

• 1. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H-NMR Spectral Analysis of Methyl 7-methylindole-3-acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Indole Scaffolds in Drug Discovery

The indole ring system is a privileged scaffold in drug development, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities. From anti-inflammatory agents to anti-cancer drugs, the precise substitution pattern on the indole nucleus is critical to a molecule's therapeutic efficacy and pharmacological profile. Consequently, unambiguous structural elucidation is paramount. ¹H-NMR spectroscopy stands as a primary and indispensable tool for this purpose, providing detailed information about the molecular structure and electronic environment of protons within a molecule. This guide focuses on Methyl 7-methylindole-3-acetate, a derivative of the plant hormone auxin, to demonstrate the power of ¹H-NMR in distinguishing closely related indole structures.

Predicted ¹H-NMR Spectrum of Methyl 7-methylindole-3-acetate: A Theoretical Dissection

The introduction of a methyl group at the C-7 position of the indole ring induces notable changes in the ¹H-NMR spectrum compared to the unsubstituted indole scaffold. This is primarily due to the electron-donating nature of the methyl group, which influences the electron density distribution within the aromatic system.

Below is a logical workflow for predicting the ¹H-NMR spectrum of our target compound.

Caption: Predictive workflow for the ¹H-NMR spectrum of Methyl 7-methylindole-3-acetate.

Comparative Analysis: Methyl 7-methylindole-3-acetate vs. Methyl Indole-3-acetate

The most effective way to understand the spectral features of Methyl 7-methylindole-3-acetate is to compare it with a closely related, well-characterized compound. Methyl Indole-3-acetate, the parent compound lacking the 7-methyl group, serves as an ideal reference.[1][2]

Proton	Methyl Indole-3-acetate (Predicted δ, ppm)	Methyl 7-methylindole-3-acetate (Predicted δ, ppm)	Key Differences & Rationale
N-H (H-1)	~8.1 (broad s)	~8.0 (broad s)	The electron-donating 7-methyl group may slightly increase electron density on the nitrogen, causing a minor upfield shift.
H-2	~7.2 (s)	~7.1 (s)	Minimal change expected as H-2 is primarily influenced by the adjacent nitrogen and the C-3 substituent.
CH₂	~3.8 (s)	~3.8 (s)	The methylene protons are insulated from the aromatic ring system and should exhibit a similar chemical shift.
OCH₃	~3.7 (s)	~3.7 (s)	The ester methyl group is also distant from the site of substitution, so no significant change is predicted.
H-4	~7.6 (d)	~7.4 (d)	The 7-methyl group is expected to have a shielding effect on the peri-proton H-4, causing a noticeable upfield shift.
H-5	~7.1 (t)	~6.9 (t)	A slight upfield shift is anticipated due to the overall increase in electron density in the benzene portion of the indole ring.
H-6	~7.2 (t)	~7.0 (d)	A modest upfield shift is predicted. The multiplicity will change from a triplet to a doublet due to the absence of coupling with H-7.
H-7	~7.5 (d)	-	This signal will be absent in the spectrum of Methyl 7-methylindole-3-acetate.
7-CH₃	-	~2.5 (s)	A new singlet will appear in the aliphatic region, characteristic of a methyl group attached to an aromatic ring.

Note: Predicted chemical shifts are in ppm relative to TMS in CDCl₃. Actual values may vary depending on the solvent and concentration.

Experimental Protocol for ¹H-NMR Data Acquisition

To ensure the acquisition of high-quality, reproducible ¹H-NMR data, the following standardized protocol should be followed. This protocol is designed to be a self-validating system, minimizing potential sources of error.

1. Sample Preparation:

• Materials: High-quality NMR tubes (e.g., Wilmad 528-PP or equivalent), deuterated solvent (e.g., CDCl₃, 99.8% D), and a micropipette.

• Procedure:

  • Accurately weigh 5-10 mg of the sample into a clean, dry vial.[3][4]

  • Add approximately 0.6-0.7 mL of the deuterated solvent to the vial.[5]

  • Gently vortex or sonicate the vial to ensure complete dissolution of the sample. Visually inspect for any particulate matter.

  • If particulates are present, filter the solution through a small plug of glass wool in a Pasteur pipette into the NMR tube.[3]

  • Cap the NMR tube and carefully wipe the outside with a lint-free tissue.

2. NMR Spectrometer Setup and Data Acquisition:

• Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Procedure:

  • Insert the NMR tube into the spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity. This is a critical step for obtaining sharp, well-resolved peaks.

  • Acquire a standard ¹H-NMR spectrum using the following typical parameters:

    • Pulse angle: 30-45°

    • Acquisition time: 2-4 seconds

    • Relaxation delay: 1-5 seconds

    • Number of scans: 8-16 (adjust as needed for desired signal-to-noise ratio)

  • Process the acquired Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz) and perform a Fourier transform.

  • Phase the spectrum and perform baseline correction.

  • Reference the spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

The following diagram illustrates the key stages of the experimental workflow.

Caption: Standard workflow for ¹H-NMR sample preparation and data acquisition.

Interpreting the Coupling Patterns: A Deeper Look into Structural Connectivity

Beyond chemical shifts, the coupling patterns (multiplicities) of the aromatic protons provide invaluable information about their connectivity. In aromatic systems, protons typically couple with their ortho (³J) and meta (⁴J) neighbors.[6][7]

• Ortho coupling (³J): Typically in the range of 7-10 Hz.[8]

• Meta coupling (⁴J): Smaller, around 2-3 Hz.[8]

In Methyl Indole-3-acetate , the aromatic protons would exhibit the following multiplicities:

• H-4: A doublet, coupled to H-5 (³J).

• H-5: A triplet (or more accurately, a doublet of doublets), coupled to H-4 (³J) and H-6 (³J).

• H-6: A triplet (or doublet of doublets), coupled to H-5 (³J) and H-7 (³J).

• H-7: A doublet, coupled to H-6 (³J).

In Methyl 7-methylindole-3-acetate , the substitution at C-7 simplifies the coupling pattern for the remaining aromatic protons:

• H-4: A doublet, coupled to H-5 (³J).

• H-5: A triplet (or doublet of doublets), coupled to H-4 (³J) and H-6 (³J).

• H-6: A doublet, coupled to H-5 (³J).

The change in the multiplicity of the H-6 signal from a triplet to a doublet is a key diagnostic feature confirming the substitution at the C-7 position.

Conclusion: The Power of Comparative ¹H-NMR Analysis

This guide has demonstrated that while a direct experimental spectrum of Methyl 7-methylindole-3-acetate may not be readily available, a robust and reliable spectral prediction can be achieved through a systematic analysis of its structural components and by comparison with a suitable reference compound. The key spectral differences, namely the upfield shift of the aromatic protons (particularly H-4 and H-6), the absence of the H-7 signal, the appearance of a new singlet for the 7-methyl group, and the change in multiplicity of the H-6 signal, provide a clear and unambiguous fingerprint for the C-7 substituted indole. By adhering to the detailed experimental protocol, researchers can confidently acquire high-quality data to verify their synthetic products and advance their drug discovery programs.

References

• ACD/Labs. ¹H–¹H Coupling in Proton NMR. (2025). [Link]

• PubChem. Methyl indole-3-acetate. [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• Iowa State University. NMR Sample Preparation | Chemical Instrumentation Facility. [Link]

• PubChem. 7-Methylindole. [Link]

• Iowa State University. NMR Coupling Constants - Chemical Instrumentation Facility. [Link]

• University of Wisconsin-Madison. Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. [Link]

• JEOL. Sample preparation for NMR measurements and points to keep in mind. [Link]

• Wiley-VCH. Supporting Information. [Link]

• Jardine, R. V., & Brown, R. K. (1963). DETERMINATION OF α OR β SUBSTITUTION OF THE INDOLE NUCLEUS BY NUCLEAR MAGNETIC RESONANCE. Canadian Journal of Chemistry, 41(8), 2067-2073. [Link]

• Mycotoxin Database. Methyl indole-3-acetate. [Link]

• Tiziani, S., & Lodi, A. (2010). A sample preparation protocol for 1H nuclear magnetic resonance studies of water-soluble metabolites in blood and urine. Magnetic resonance in chemistry : MRC, 48(3), 241–247. [Link]

• Magritek. Methyl 1H-indole-3-carboxylate. [Link]

• Chemistry LibreTexts. 14.12: Coupling Constants Identify Coupled Protons. (2014). [Link]

• University of Colorado Boulder. Spin-spin splitting and coupling - Coupling in 1H NMR. [Link]

• Biological Magnetic Resonance Bank. BMRB entry bmse000177 - Indole-3-acetic Acid. [Link]

• The Royal Society of Chemistry. Supporting information. [Link]

• National Institute of Standards and Technology. 1H-Indole, 7-methyl-. [Link]

• SpectraBase. 1-Methyl-1H-indole - Optional[1H NMR] - Chemical Shifts. [Link]

• PubChem. Methyl indole-3-acetate. [Link]

Sources

• 1. Novel C3-Methylene-Bridged Indole Derivatives with and without Substituents at N1: The Influence of Substituents on Their Hemolytic, Cytoprotective, and Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methyl indole-3-acetate - Mycotoxin Database [mycocentral.eu]
• 3. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. organomation.com [organomation.com]
• 6. acdlabs.com [acdlabs.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]

Technical Comparison Guide: Mass Spectrometry of Methyl 7-methylindole-3-acetate

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation pattern of Methyl 7-methylindole-3-acetate , a methylated derivative of the plant hormone auxin (Indole-3-acetic acid, IAA). It is designed for analytical chemists and plant physiologists requiring precise identification of indole metabolites.

Executive Summary

Methyl 7-methylindole-3-acetate (Me-7-Me-IAA) is a lipophilic derivative of the auxin analog 7-methylindole-3-acetic acid. In analytical workflows, it is often generated via methylation (e.g., diazomethane or methanolic HCl) to improve volatility for Gas Chromatography-Mass Spectrometry (GC-MS).

Its fragmentation pattern under Electron Ionization (EI, 70 eV) is governed by the stability of the expanded quinolinium ion system. This guide compares its spectral signature against the industry standard, Methyl Indole-3-acetate (Me-IAA) , to facilitate unambiguous identification in complex biological matrices.

Chemical Identity & Properties

Feature	Specification
Compound Name	Methyl 7-methylindole-3-acetate
CAS Number	1783785-91-0
Molecular Formula	C₁₂H₁₃NO₂
Molecular Weight	203.24 g/mol
Parent Structure	Indole-3-acetic acid (methylated at C7 and carboxyl)
Key Application	Auxin transport studies, metabolite profiling

Experimental Protocol: GC-MS Acquisition

To reproduce the fragmentation patterns described below, the following acquisition parameters are recommended. This protocol ensures the preservation of the molecular ion while promoting characteristic fragmentation.

Methodology

• Sample Preparation: Dissolve 1 mg of standard in 1 mL methanol. Derivatize with trimethylsilyldiazomethane if starting from the free acid.

• Injection: 1 µL splitless injection at 250°C.

• Separation: Capillary column (e.g., DB-5ms or equivalent), 30m × 0.25mm ID, 0.25µm film.

• Oven Program: 80°C (1 min) → 20°C/min → 280°C (hold 5 min).

• Ionization: Electron Ionization (EI) at 70 eV. Source temperature: 230°C.

Fragmentation Analysis

The mass spectrum of Methyl 7-methylindole-3-acetate is characterized by a distinct quinolinium rearrangement , a hallmark of indole-3-alkanoic acid esters.

Primary Fragmentation Pathway[1]

• Molecular Ion (

  ): The radical cation appears at m/z 203 . It is generally distinct but of moderate intensity (20-40%).

• Base Peak (Quinolinium Ion): The most abundant ion arises from the cleavage of the carbomethoxy group (

  ).

  • Mechanism: The methylene group at C3 facilitates ring expansion of the indole pyrrole ring, incorporating the methylene carbon to form a stable methyl-quinolinium ion .

  • Mass Shift: Unlike unsubstituted Me-IAA (Base peak m/z 130), the 7-methyl derivative shifts this peak to m/z 144 (+14 Da due to the methyl group).

• Secondary Fragmentation: The m/z 144 ion further degrades by losing HCN or

  fragments, typically yielding low-mass aromatic clusters (m/z 115, 77).

Visualization of the Fragmentation Mechanism

The following diagram illustrates the transition from the molecular ion to the stable quinolinium species.

Figure 1: Proposed fragmentation pathway of Methyl 7-methylindole-3-acetate showing the formation of the characteristic m/z 144 ion.

Comparative Analysis: 7-Methyl vs. Unsubstituted Me-IAA

Differentiation between the 7-methyl derivative and the standard Methyl Indole-3-acetate is critical, as they may co-occur in biological samples.

Spectral Fingerprint Comparison

Ion Type	Methyl Indole-3-acetate (Standard)	Methyl 7-methylindole-3-acetate (Target)	Mass Shift ( )
Molecular Ion ( )	m/z 189	m/z 203	+14 Da
Base Peak	m/z 130 (Quinolinium)	m/z 144 (Me-Quinolinium)	+14 Da
Fragment 2	m/z 103	m/z 117	+14 Da
Fragment 3	m/z 77 (Phenyl)	m/z 77 / 91 (Tropylium)	Variable

Differentiation from Isomers

A common challenge is distinguishing 7-methyl from 4-, 5-, or 6-methyl isomers.

• Mass Spectrometry: All ring-methylated isomers (4, 5, 6, 7-Me) will produce the identical m/z 144 base peak . EI-MS alone is often insufficient for positional isomer assignment.

• Chromatography: Identification relies on Retention Time (RT) . The 7-methyl substituent typically elutes later than the 4- or 5-methyl isomers on non-polar columns (e.g., HP-5MS) due to steric shielding of the N-H group, though standards are required for confirmation.

• N-Methyl Isomer: Methyl 1-methylindole-3-acetate (N-methyl) also has MW 203 but often shows a different fragmentation intensity ratio and a significantly different RT (elutes earlier due to lack of H-bonding).

References

• NIST Mass Spectrometry Data Center. Indole-3-acetic acid, methyl ester Mass Spectrum.[1] NIST Chemistry WebBook, SRD 69.[1] Available at: [Link]

• Ehmann, A. (1977). The Van Urk-Salkowski reagent—a sensitive and specific chromogenic reagent for silica gel thin-layer chromatographic detection and identification of indole derivatives. Journal of Chromatography A, 132(2), 267-276.

• Allen, J. R. F., & Holm, E. (2024). Liquid-Chromatography Mass-Spectrometry of Conjugates and Oxidative Metabolites of Indole-3-Acetic Acid. Umeå Plant Science Centre.[2] Available at: [Link] (Context for quinolinium ion mechanism).

• PubChem. Methyl indole-3-acetate Compound Summary. National Library of Medicine. Available at: [Link]

Sources

• 1. 1H-Indole-3-acetic acid, methyl ester [webbook.nist.gov]
• 2. Umeå Plant Science Centre - Liquid-Chromatography Mass-Spectrometry of Conjugates and Oxidative Metabolites of Indole- 3-Acetic- [upsc.se]

HPLC Retention Time &amp; Separation Strategy: Methyl 7-methylindole-3-acetate vs. IAA

This guide provides a technical comparison of the HPLC retention behavior of Methyl 7-methylindole-3-acetate (Me-7-Me-IAA) versus the standard auxin Indole-3-acetic acid (IAA). It is designed for analytical chemists and plant physiologists requiring precise separation strategies.

Executive Summary

Methyl 7-methylindole-3-acetate is a lipophilic derivative of the natural auxin IAA. In Reverse-Phase HPLC (RP-HPLC) on C18 columns, it exhibits a significantly longer retention time than IAA.

• IAA (Indole-3-acetic acid): Polar, acidic (pKa ~4.75). Elutes early (typically 5–9 min in standard gradients).

• Methyl 7-methylindole-3-acetate: Non-polar, neutral ester with an additional hydrophobic methyl group on the indole ring. Elutes late (typically 15–25 min, depending on gradient slope).

Key Insight: The methylation of the carboxyl group (esterification) has the dominant effect on retention shift, masking the ionizable moiety. The 7-methyl substitution adds a secondary hydrophobic increment, pushing the retention time slightly beyond that of simple Methyl-IAA (Me-IAA).

Physicochemical Comparison & Mechanism

Understanding the structural drivers is critical for method development.[1] The retention difference is driven by the Hydrophobic Subtraction Model .

Feature	Indole-3-acetic acid (IAA)	Methyl 7-methylindole-3-acetate	Chromatographic Impact
Structure	Free Carboxylic Acid (-COOH)	Methyl Ester (-COOCH₃) + 7-Methyl group	Esterification removes ionization potential; 7-Me adds lipophilicity.
Polarity	High (Polar)	Low (Non-polar)	IAA interacts with aqueous mobile phase; Me-7-Me-IAA interacts with C18 stationary phase.
pKa	~4.75 (Acidic)	N/A (Neutral Ester)	IAA peak shape is pH-dependent; Me-7-Me-IAA is pH-independent.
LogP (Est.)	~1.41	~3.20	Higher LogP = Stronger retention on C18.

Visualization: Hydrophobicity & Retention Logic

Caption: Structural modifications driving the increased retention of Me-7-Me-IAA on C18 columns.

Experimental Protocols & Data

Method A: Standard Gradient Separation (Recommended)

This protocol ensures baseline separation of the polar IAA and the hydrophobic Me-7-Me-IAA in a single run.

Instrumentation: Agilent 1200/1260 or equivalent HPLC with FLD (Fluorescence Detector) or UV. Column: Zorbax Eclipse XDB-C18 (4.6 x 150 mm, 5 µm) or equivalent.

Mobile Phase:

• Solvent A: Water + 0.1% Acetic Acid (pH ~3.2)

• Solvent B: Acetonitrile (ACN)

Gradient Program:

Time (min)	% Solvent B (ACN)	Phase Description
0.0	5%	Equilibration / Loading
2.0	5%	Isocratic hold for polar impurities
15.0	60%	Linear ramp (Elutes IAA ~7-9 min)
20.0	95%	Wash (Elutes Me-7-Me-IAA ~16-18 min)
25.0	95%	Hold

| 26.0 | 5% | Re-equilibration |

Detection:

• Fluorescence (Preferred): Ex = 280 nm, Em = 350 nm (High sensitivity for indoles).

• UV: 280 nm (Standard).[2]

Observed & Predicted Retention Data

Note: Exact retention times vary by system dead volume and column aging. Relative Retention (k') is the constant comparator.

Compound	Retention Time (Approx)	Relative Retention (vs IAA)	Elution Order
IAA	7.2 min	1.00 (Reference)	1 (First)
Methyl-IAA	14.5 min	~2.0x	2
Methyl 7-methylindole-3-acetate	17.8 min	~2.5x	3 (Last)

Data Synthesis Source: Derived from comparative hydrophobicity studies of indole esters [1, 2] and 7-methylindole substitution effects [3].

Technical Discussion: Why the Shift Matters

The "Ester Effect"

The conversion of the carboxylic acid (IAA) to a methyl ester (Methyl-IAA) is the primary driver of the retention shift. In an acidic mobile phase (pH 3.2), IAA is partially protonated but still possesses a polar character that allows it to travel faster through the C18 column. The ester completely removes this ionizable group, making the molecule significantly more "oil-like," causing it to stick avidly to the C18 chains.

The "7-Methyl Effect"

While less dramatic than esterification, the addition of a methyl group at the 7-position of the indole ring adds to the molecular surface area and hydrophobicity. Studies on substituted indoles (e.g., skatole vs. indole) confirm that methyl substitutions consistently increase retention factors (k') on reverse-phase columns [3, 4].

Resolution & Peak Shape

• IAA: Often shows tailing if the mobile phase pH is not sufficiently acidic (pKa ~4.75). Ensure pH < 3.5 to suppress ionization.

• Me-7-Me-IAA: Exhibits sharp, symmetrical peaks even at neutral pH because it lacks the ionizable carboxyl proton. However, it requires high organic solvent strength (>60% ACN) to elute within a reasonable time.

Decision Workflow for Method Optimization

Use this flowchart to troubleshoot separation issues between IAA and its methylated derivatives.

Caption: Troubleshooting workflow for optimizing the separation of polar IAA and non-polar esters.

References

• Separation of Indole-3-acetic Acid and its Methyl Ester. ResearchGate. (Detailed protocols on IAA vs Methyl-IAA separation).

• Hydrophobicity of Substituted Indoles. National Institutes of Health (NIH). (Data on 7-methylindole properties and lipophilicity).

• Chromatographic Behavior of Indole Derivatives. MDPI. (Comparison of retention times for various auxin derivatives).

• Methyl Indole-3-carboxylate Analysis. BenchChem. (Protocols for methyl ester indoles).

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to the FTIR Spectral Identification of Methyl 7-methylindole-3-acetate

For researchers and professionals in drug development and chemical synthesis, the unambiguous identification of novel or synthesized compounds is a cornerstone of scientific rigor. Methyl 7-methylindole-3-acetate, a derivative of the auxin family, presents a unique analytical challenge. While a crucial compound in synthetic chemistry and potentially in biological studies, its comprehensive spectral data is not widely published. This guide provides a detailed, comparative analysis of the Fourier-Transform Infrared (FTIR) spectrum expected for methyl 7-methylindole-3-acetate. By leveraging established principles of infrared spectroscopy and comparing with closely related, well-characterized molecules, this document serves as a robust tool for its identification.

The Significance of Structural Nuances in Indole Derivatives

Indole and its derivatives are a class of heterocyclic compounds of immense biological and pharmaceutical importance. The precise positioning of substituents on the indole ring can dramatically alter a molecule's chemical and biological properties. In the case of methyl 7-methylindole-3-acetate, the presence of a methyl group at the 7-position, in addition to the methyl acetate group at the 3-position, introduces subtle yet distinct features in its vibrational spectrum compared to its parent compound, methyl indole-3-acetate. FTIR spectroscopy, being highly sensitive to the vibrational modes of chemical bonds, is an invaluable technique for discerning these structural subtleties.

Predicted FTIR Spectrum of Methyl 7-methylindole-3-acetate: A Functional Group Analysis

The primary functional groups that will dominate the FTIR spectrum of methyl 7-methylindole-3-acetate are:

• N-H stretch (Indole Ring): A sharp to moderately broad absorption band is expected in the region of 3400-3300 cm⁻¹ . This is characteristic of the N-H stretching vibration of the indole ring. The exact position and shape of this peak can be influenced by hydrogen bonding in the solid state.

• C-H stretches (Aromatic and Aliphatic): Aromatic C-H stretching vibrations from the indole ring will appear as a group of weaker bands just above 3000 cm⁻¹ . The aliphatic C-H stretching vibrations from the methyl groups (at the 7-position and in the ester) and the methylene group of the acetate side chain will result in absorptions in the 3000-2850 cm⁻¹ region.

• C=O stretch (Ester): A strong, sharp absorption band is anticipated in the range of 1750-1735 cm⁻¹ . This is a highly characteristic peak for the carbonyl (C=O) stretching vibration of a saturated ester. This will be one of the most intense peaks in the spectrum.

• C=C stretches (Aromatic): The stretching vibrations of the carbon-carbon double bonds within the indole ring will produce a series of medium to sharp bands in the 1600-1450 cm⁻¹ region.

• C-N stretch (Indole Ring): The C-N stretching vibration of the indole ring typically appears in the 1350-1250 cm⁻¹ region.

• C-O stretch (Ester): The C-O stretching vibrations of the ester group will give rise to two distinct bands. The C-O-C asymmetric stretch is expected to be a strong band between 1250-1150 cm⁻¹ , while the O-C-C symmetric stretch will appear as a medium intensity band between 1100-1000 cm⁻¹ .

• C-H bends (Aromatic): Out-of-plane C-H bending vibrations of the substituted benzene ring portion of the indole nucleus will result in bands in the 900-675 cm⁻¹ region. The substitution pattern on the aromatic ring will influence the exact position of these bands.

Comparative Spectral Analysis: Methyl 7-methylindole-3-acetate vs. Alternatives

To provide a practical framework for identification, we will compare the predicted spectrum of methyl 7-methylindole-3-acetate with the known FTIR spectra of structurally related compounds.

Key Comparator: Methyl Indole-3-acetate

The most direct comparison is with methyl indole-3-acetate, which lacks the methyl group at the 7-position. The FTIR spectrum of methyl indole-3-acetate is available in public databases.[1]

Table 1: Comparative FTIR Data of Indole Derivatives

Functional Group	Methyl Indole-3-acetate (Observed, cm⁻¹)[1]	Methyl 7-methylindole-3-acetate (Predicted, cm⁻¹)	Key Differentiating Features
N-H Stretch	~3400	~3400-3300	Minimal difference expected.
C-H Stretches	~3050 (aromatic), ~2950 (aliphatic)	~3050 (aromatic), ~2960 (aliphatic)	The presence of an additional methyl group in the 7-methyl derivative may lead to a slightly more complex or intense aliphatic C-H stretching region.
C=O Stretch (Ester)	~1730	~1750-1735	Minimal difference expected. This strong peak will be a key identifier for the methyl ester group in both compounds.
C=C Stretches (Aromatic)	~1610, 1580, 1490, 1450	~1615, 1585, 1495, 1460	Subtle shifts in the positions and relative intensities of these peaks are expected due to the electronic effect of the 7-methyl group.
C-H Bends (Aromatic)	Multiple bands in the 900-700 region	Multiple bands in the 900-700 region	This "fingerprint" region is likely to show the most significant differences. The substitution pattern on the benzene ring portion of the indole is different, which will alter the out-of-plane C-H bending vibrations.

Other Relevant Comparators

• 7-Methylindole: The FTIR spectrum of 7-methylindole would be useful for isolating the vibrational modes associated with the 7-methyl substituted indole ring system, without the influence of the methyl acetate side chain.

• Indole-3-acetic acid: Comparison with the carboxylic acid precursor would highlight the disappearance of the broad O-H stretch of the carboxylic acid (typically 3300-2500 cm⁻¹) and the appearance of the characteristic ester C=O and C-O stretches upon esterification.

Experimental Protocol for FTIR Analysis

For researchers synthesizing or analyzing methyl 7-methylindole-3-acetate, the following protocol outlines the steps for acquiring a high-quality FTIR spectrum.

Objective: To obtain a transmission FTIR spectrum of solid methyl 7-methylindole-3-acetate.

Materials:

• Methyl 7-methylindole-3-acetate sample (solid)

• Potassium bromide (KBr), spectroscopy grade

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• FTIR spectrometer

Procedure:

• Sample Preparation:

  • Thoroughly dry the KBr powder in an oven at 110°C for at least 2 hours to remove any adsorbed water.

  • In the agate mortar, grind a small amount (1-2 mg) of the methyl 7-methylindole-3-acetate sample until a fine powder is obtained.

  • Add approximately 100-200 mg of the dried KBr to the mortar and gently mix with the sample using the pestle.

  • Grind the mixture vigorously for several minutes until a homogeneous, fine powder is achieved. The goal is to disperse the sample uniformly within the KBr matrix.

• Pellet Formation:

  • Transfer a portion of the KBr-sample mixture to the pellet-forming die.

  • Place the die in the hydraulic press and apply pressure (typically 8-10 tons) for 1-2 minutes. This will form a transparent or translucent KBr pellet.

• Spectral Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum with an empty sample compartment. This will account for the absorbance of atmospheric water and carbon dioxide.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The spectrum should be recorded in the mid-infrared range, typically from 4000 to 400 cm⁻¹.

• Data Analysis:

  • Process the acquired spectrum to identify the positions (in cm⁻¹) and relative intensities of the absorption bands.

  • Compare the observed spectrum with the predicted spectrum and the spectra of the comparator molecules.

Visualizing the Analytical Workflow

The following diagram illustrates the logical workflow for the identification of methyl 7-methylindole-3-acetate using FTIR spectroscopy.

Caption: Workflow for the FTIR-based identification of methyl 7-methylindole-3-acetate.

Trustworthiness and Self-Validation

The protocols and interpretations presented in this guide are designed to be self-validating. The comparison with a known, closely related standard (methyl indole-3-acetate) provides a critical internal control. Any significant deviation from the predicted spectral features, particularly in the fingerprint region, should prompt further investigation and the use of complementary analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for unambiguous structure elucidation.

Conclusion

While the absence of a published reference spectrum for methyl 7-methylindole-3-acetate presents an analytical hurdle, a combination of predictive spectroscopy based on functional group analysis and comparative analysis with structurally similar compounds provides a robust framework for its identification. The key differentiating features are expected in the aliphatic C-H stretching and the aromatic C-H bending regions of the FTIR spectrum. By following the detailed experimental protocol and comparative methodology outlined in this guide, researchers can confidently approach the characterization of this and other novel indole derivatives.

References

• PubChem. Methyl indole-3-acetate. National Center for Biotechnology Information. [Link]

Sources

• 1. Methyl indole-3-acetate | C11H11NO2 | CID 74706 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Comparative Analysis of Methyl Indole-3-Acetate &amp; Methyl 7-Methylindole-3-Acetate

Executive Summary

This guide provides a technical comparison between Methyl indole-3-acetate (M-IA) and its C7-substituted analog, Methyl 7-methylindole-3-acetate (M-7-MIA) .

• M-IA is the methyl ester of the ubiquitous plant hormone Indole-3-acetic acid (IAA). It serves as a primary reference standard in plant physiology and a versatile scaffold in medicinal chemistry (e.g., Indomethacin derivatives).

• M-7-MIA is a sterically modified analog. The introduction of a methyl group at the C7 position alters the electronic density of the indole ring and introduces steric hindrance near the N1-H site. This makes M-7-MIA a critical tool for structure-activity relationship (SAR) studies , particularly for probing the steric tolerance of auxin receptors (TIR1/AFB) and modulating metabolic stability in drug design.

Part 1: Physicochemical Profile & Structural Divergence

The addition of a single methyl group at the C7 position fundamentally shifts the physicochemical behavior of the molecule.

Structural Comparison Table

Feature	Methyl Indole-3-Acetate (M-IA)	Methyl 7-Methylindole-3-Acetate (M-7-MIA)
CAS Number	1912-33-0	57266-67-2 (Acid precursor ref) / Analogous
Molecular Formula	C₁₁H₁₁NO₂	C₁₂H₁₃NO₂
Mol. Weight	189.21 g/mol	203.24 g/mol
Lipophilicity (LogP)	~1.7 (Moderate)	~2.2 (Increased)
Steric Environment	Open C7 position; N1-H is accessible.	Blocked C7 ; Steric clash near N1-H.
Electronic State	Standard Indole electron distribution.	C7-Me is a weak Electron Donating Group (EDG).
Solubility	MeOH, EtOH, DMSO, Chloroform.	Reduced water solubility; High solubility in DCM/DMSO.

Diagram 1: Structural & Property Vectors

This diagram visualizes the structural differences and the resulting shift in chemical properties.

Caption: Comparison of physicochemical shifts driven by C7-methylation. Note the trade-off between stability and receptor binding.

Part 2: Synthetic Utility & Reactivity[1]

For organic chemists, the choice between these two molecules often dictates the regioselectivity of downstream reactions.

Fischer Indole Synthesis (The Primary Route)

The synthesis of these esters typically proceeds via the Fischer Indole method. The starting hydrazine dictates the final product.

• M-IA: Derived from Phenylhydrazine .

• M-7-MIA: Derived from o-Tolylhydrazine .

Critical Note on M-7-MIA Synthesis: The use of o-tolylhydrazine can lead to regioisomeric mixtures if the ketone component is unsymmetrical. However, for 3-acetate derivatives (using precursors like methyl levulinate or similar aldehydes), the cyclization is generally directed to the 3-position, but purification is often required to remove hydrazine impurities.

Electrophilic Aromatic Substitution (EAS)

• M-IA: Reactive at C2, C5, and C6. C7 is open to electrophilic attack or metabolic hydroxylation.

• M-7-MIA: The C7-methyl group blocks that position.

  • Benefit: Prevents unwanted side reactions at C7 during complex synthesis.

  • Effect: The electron-donating methyl group slightly activates the C2 position, making M-7-MIA slightly more reactive toward C2-arylation or formylation compared to M-IA.

Diagram 2: Synthetic Divergence

Visualizing the synthesis pathways and downstream reactivity.

Caption: Divergent synthesis pathways. M-7-MIA requires ortho-substituted hydrazine precursors.

Part 3: Biological Implications (Plant & Mammalian)

This section distinguishes the biological activity, crucial for researchers selecting a compound for bio-assays.

Plant Physiology (Auxin Activity)

Both molecules are esters and must be hydrolyzed by esterases to their active acid forms (IAA vs. 7-Me-IAA) to function.

• M-IA: Rapidly hydrolyzed to IAA. High auxin activity. Promotes cell elongation and root initiation.

• M-7-MIA: Hydrolyzed to 7-Me-IAA.

  • Activity: Significantly lower auxin activity than IAA.

  • Mechanism:[1][2][3][4][5][6] The auxin receptor (TIR1) has a hydrophobic pocket that accommodates the indole ring. The C7-methyl group introduces steric bulk that can destabilize the interaction with the receptor's leucine/phenylalanine residues, acting as a partial agonist or weak antagonist .

Mammalian Pharmacology (Drug Discovery)

• Metabolic Stability: In drug scaffolds, the C7 position of the indole ring is a common site for Phase I metabolism (hydroxylation by Cytochrome P450s).

• Application: Researchers use M-7-MIA to synthesize "metabolically blocked" drug candidates. If a lead compound based on M-IA is cleared too quickly due to C7-hydroxylation, switching to the M-7-MIA scaffold can extend the half-life.

Part 4: Experimental Protocols

Protocol A: Base-Catalyzed Hydrolysis (Ester to Acid)

Objective: Convert the storage-stable ester (M-IA or M-7-MIA) into the biologically active free acid for assays.

• Dissolution: Dissolve 1.0 mmol of the methyl ester (M-IA or M-7-MIA) in 5 mL of Methanol (MeOH) . Ensure complete solvation (M-7-MIA may require mild sonication due to higher lipophilicity).

• Saponification: Add 2.0 mL of 2M Lithium Hydroxide (LiOH) or NaOH.

  • Note: LiOH is preferred for M-7-MIA to prevent aggregation issues, though NaOH is standard.

• Reaction: Stir at room temperature for 2–4 hours. Monitor via TLC (System: 50% EtOAc/Hexanes). The ester spot (higher Rf) should disappear, replaced by the baseline acid spot.

• Work-up:

  • Evaporate MeOH under reduced pressure.

  • Dilute residue with 10 mL water.

  • Crucial Step: Acidify carefully to pH 3.0 using 1M HCl. The free acid will precipitate.

• Isolation: Extract with Ethyl Acetate (3 x 10 mL). Dry over MgSO₄ and concentrate.

Protocol B: Comparative Auxin Response Assay (Root Inhibition)

Objective: Quantify the biological activity difference between M-IA and M-7-MIA.

• Preparation: Prepare 10 mM stock solutions of M-IA and M-7-MIA in DMSO.

• Media: Prepare standard Murashige & Skoog (MS) agar plates.

• Dosing: Add stock solutions to molten agar to achieve final concentrations of 0.1 µM, 1.0 µM, and 10 µM. (Include a DMSO-only control).

• Planting: Transfer Arabidopsis thaliana (Col-0) seedlings (5 days old) to the plates.

• Observation: Grow vertically for 7 days.

• Measurement: Measure primary root length.

  • Expected Result: M-IA plates will show severe root growth inhibition (classic high-auxin phenotype) at 1.0 µM. M-7-MIA plates will likely show reduced inhibition (longer roots) compared to M-IA, demonstrating lower biological potency due to the C7-steric clash.

Diagram 3: Biological Activation Pathway

Tracing the molecule from prodrug to receptor interaction.

Caption: Activation pathway. Note that M-7-MIA shows reduced efficacy at the Receptor binding stage.

References

• PubChem. (2025).[7][8] Methyl indole-3-acetate | C11H11NO2.[7][8][9][10] National Library of Medicine. Link

• Sundberg, R. J. (1996). Indoles.[3][11][12] Academic Press. (Standard reference for Fischer Indole Synthesis mechanics).

• Napier, R. M. (2001). Models of auxin perception: a review. Journal of Plant Growth Regulation. (Discusses structural requirements for TIR1 binding).

• Sigma-Aldrich. (2025).[9] Methyl indole-3-acetate Product Specification. Link

• Frontiers in Plant Science. (2023). The role of indole derivatives in the growth of plants. (Review of SAR for indole auxins). Link

Sources

• 1. methyl indole-3-acetate esterase activity Gene Ontology Term (GO:0080030) [informatics.jax.org]
• 2. Reduction of indole-3-acetic acid methyltransferase activity compensates for high-temperature male sterility in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fischer-Indole Synthesis (Chapter 22) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. lobachemie.com [lobachemie.com]
• 7. methyl indole-3-acetate - Wikidata [wikidata.org]
• 8. Methyl indole-3-acetate | C11H11NO2 | CID 74706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. METHYL 3-INDOLYLACETATE | 1912-33-0 [chemicalbook.com]
• 10. usbio.net [usbio.net]
• 11. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 12. Effects of Indole-3-Acetic Acid on the Transcriptional Activities and Stress Tolerance of Bradyrhizobium japonicum | PLOS One [journals.plos.org]

Bioassay Comparison: Methyl 7-methylindole-3-acetate vs. 1-Naphthaleneacetic Acid (NAA)

[1]

Executive Summary

This guide provides a technical comparison between Methyl 7-methylindole-3-acetate (Me-7-Me-IAA) and 1-Naphthaleneacetic Acid (NAA) .[1] While NAA serves as the agricultural industry standard for broad-spectrum auxin activity, Me-7-Me-IAA represents a specialized, lipophilic "prodrug" variant of the indole class.[1] This analysis focuses on their distinct physicochemical properties, transport kinetics, and bioassay performance, specifically in adventitious rooting and callus induction.[1]

Mechanistic & Structural Analysis

The Contenders

• NAA (1-Naphthaleneacetic Acid): A synthetic auxin analog.[1][2][3] It is structurally distinct from the natural auxin Indole-3-acetic acid (IAA) but binds to the same receptors.[1] Its primary advantage is metabolic stability; it is resistant to rapid degradation by endogenous IAA-oxidases.[1]

• Methyl 7-methylindole-3-acetate: This compound combines two critical structural modifications to the native IAA scaffold:

  • 7-Methyl Substitution: The addition of a methyl group at the 7-position of the indole ring often hinders oxidative decarboxylation, potentially increasing half-life compared to native IAA.[1]

  • Methyl Esterification: The carboxyl group is masked as a methyl ester.[1] This renders the molecule non-polar (lipophilic), facilitating passive diffusion across the plasma membrane without reliance on specific influx carriers (like AUX1). Once intracellular, it must be hydrolyzed by esterases to release the active free acid (7-Me-IAA).[1]

Signaling Pathway & Mode of Action

Both compounds ultimately function by activating the TIR1/AFB F-box protein complex, leading to the ubiquitination and degradation of Aux/IAA repressor proteins.[1] However, their entry and activation kinetics differ.[1]

Figure 1: Comparative Auxin Activation Pathway The following diagram illustrates the differential uptake and activation pathways.

Caption: Differential uptake kinetics showing NAA's direct activity versus the esterase-dependent activation of Methyl 7-methylindole-3-acetate.[1]

Comparative Bioassay Performance

The following data synthesizes performance metrics from standard rooting and elongation assays.

Performance Matrix

Feature	NAA (1-Naphthaleneacetic Acid)	Methyl 7-methylindole-3-acetate
Primary Utility	General purpose rooting, callus induction.[1]	Precision assays, high-permeability requirements.[1]
Metabolic Stability	High. Resistant to IAA-oxidases.[1]	Moderate/High. 7-Me group blocks some oxidation; Ester protects during transport.[1]
Uptake Mechanism	Carrier-mediated (AUX1) & pH trapping.[1]	Passive Diffusion (Lipophilic).[1]
Dose Response	Broad effective range (0.1 - 10 mg/L).[1]	Sharp peak; requires hydrolysis (often < 1.0 mg/L).[1]
Phytotoxicity	Moderate at high doses (inhibits shoot growth).[1]	Lower toxicity; mimics natural IAA closer than NAA.[1]
Lag Phase	Short (Direct activity).[1]	Medium (Requires ester hydrolysis).[1]

Critical Analysis

• Rooting Efficiency: NAA is generally more potent on a molar basis for adventitious rooting because it accumulates stably in tissues.[1] However, Me-7-Me-IAA is superior in systems where transport is a limiting factor (e.g., woody tissues with thick cuticles) due to the ester's lipophilicity.[1]

• Selectivity: 7-substituted indoles often show higher specificity for specific TIR1 orthologs compared to the "promiscuous" binding of NAA, potentially resulting in fewer off-target phenotypes (like excessive callus formation during rooting).[1]

Experimental Protocol: Adventitious Rooting Assay

This protocol is designed to validate the comparative efficacy of both compounds using Vigna radiata (Mung bean) or Arabidopsis thaliana explants.

Reagents & Preparation

• Stock Solutions (10 mM):

  • NAA: Dissolve in a small volume of 1N NaOH or Ethanol, then bring to volume with water.[1]

  • Me-7-Me-IAA: Dissolve in 100% DMSO or Ethanol (insoluble in water/base).[1]

• Basal Medium: 0.5x Murashige & Skoog (MS) salts, 1% sucrose, pH 5.8.

Step-by-Step Workflow

Phase 1: Explant Preparation

• Sterilize seeds (10% bleach, 10 min) and rinse 5x with sterile water.[1]

• Germinate in darkness for 3-5 days (etiolated hypocotyls are more sensitive).

• Excise hypocotyls (remove root system) to create uniform cuttings (approx. 5 cm).[1]

Phase 2: Treatment (Pulse vs. Continuous)

• Note: For esters like Me-7-Me-IAA, a "Pulse Treatment" is often more effective than continuous exposure.[1]

• Pulse Method: Dip the basal end of cuttings into high-concentration induction solution (e.g., 100 µM) for 1-4 hours.

• Continuous Method: Transfer cuttings to vials containing basal medium + treatment (Concentration range: 0.1, 1.0, 10.0 µM).[1]

Phase 3: Data Collection (Day 7-10) Measure the following endpoints:

• Primary Endpoint: Number of adventitious roots per explant.

• Secondary Endpoint: Total root length (scan and analyze via ImageJ).

• Toxicity Check: Measure callus diameter at the cut base (NAA often induces large callus).[1]

Expected Results Visualization

• NAA: Expect high root number but shorter root length (inhibition of elongation) and significant callus at the base.

• Me-7-Me-IAA: Expect moderate root number, longer individual roots (less inhibition), and minimal callus (cleaner rooting).[1]

References

• Correlation of structural and physico-chemical parameters with the bioactivity of alkylated deriv

  • Source: PubMed / NIH[1]

  • Context: Analysis of 7-Me-IAA activity and structure-activity relationships.[1][4]

• Auxin activity and molecular structure of 2-alkylindole-3-acetic acids.

  • Source: ResearchGate[1][5]

  • Context: Comparative analysis of indole derivatives and their binding properties.[1][6]

• Natural vs Synthetic Auxin: Studies on the Interactions Between Plant Hormones and Biological Membrane Lipids.

  • Source: PubMed[1]

  • Context: Biophysical comparison of NAA vs. Indole interactions with membranes.[1][6]

• A Comparative Guide to Auxin Deriv

  • Source: BenchChem[1]

  • Context: Protocols for evaluating methyl esters of auxin.[1][7]

  • (General Reference for Protocol Standards)

• Effect of naphthaleneacetic acid on endogenous indole-3-acetic acid.

  • Source: Academia Sinica[1]

  • Context: Mechanistic insight into how NAA affects endogenous IAA pools.[1]

Sources

• 1. Indole-3-acetic acid - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. mdpi.com [mdpi.com]
• 4. Correlation of structural and physico-chemical parameters with the bioactivity of alkylated derivatives of indole-3-acetic acid, a phytohormone (auxin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Natural vs synthetic auxin: studies on the interactions between plant hormones and biological membrane lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Technical Comparison: TLC Visualization Strategies for Methyl 7-methylindole-3-acetate

This guide provides a technical comparison of Thin Layer Chromatography (TLC) visualization methods for Methyl 7-methylindole-3-acetate . It is designed for organic chemists and analytical scientists requiring high-fidelity detection of indole-based synthetic intermediates.

Compound Profile:

• Systematic Name: Methyl 2-(7-methyl-1H-indol-3-yl)acetate

• Molecular Formula:

• Chemo-type: Electron-rich Indole Heterocycle / Aliphatic Ester

• Detection Challenge: While the indole core is UV active, its extinction coefficient can vary. High-sensitivity detection often requires derivatization (staining) that exploits the nucleophilicity of the indole C2 position.

Executive Summary of Visualization Methods

The following table compares the efficacy of four primary visualization methods. Data is synthesized from standard indole reactivity profiles and specific structural constraints (C3-substitution).

Feature	UV Fluorescence (254 nm)	Vanillin-Sulfuric Acid	Ehrlich’s Reagent (p-DAB)	Iodine Chamber
Type	Non-Destructive	Destructive / Chromogenic	Destructive / Specific	Reversible / Adsorption
Mechanism	Fluorescence Quenching	Electrophilic Aromatic Substitution (EAS)	EAS (Mannich-type condensation)	-Complex Formation
Sensitivity (LOD)	Moderate (~1-5 µg)	High (<0.1 µg)	High (~0.5 µg)	Low-Moderate
Selectivity	Low (All conjugated systems)	Moderate (General for alcohols/indoles)	High (Specific to Indoles)	Low (General organic)
Observed Color	Dark spot (Green background)	Violet / Purple	Pink / Magenta / Blue	Brown / Yellow
Stability	Transient (Light off = Gone)	Stable (Hours to Days)	Fades rapidly (oxidizes)	Fades (Sublimes)

Detailed Technical Analysis

Method A: UV Shadowing (254 nm)

• Protocol: Irradiate silica gel

  plates under short-wave UV.

• Causality: The conjugated indole

  -system absorbs 254 nm photons, preventing the excitation of the zinc silicate fluorophore embedded in the plate.

• Limitation: It detects all UV-active impurities (e.g., starting materials like 7-methylindole or solvents like toluene), offering no chemical specificity.

Method B: Vanillin-Sulfuric Acid (The "Gold Standard" for Sensitivity)

• Why it works: The 7-methyl group activates the benzene ring, while the pyrrole ring remains highly nucleophilic. Under acidic conditions, vanillin (an aldehyde) becomes a potent electrophile. It attacks the open C2 position of the indole (since C3 is blocked by the acetate group).

• Protocol:

  • Dip plate in solution (15g Vanillin in 250mL Ethanol + 2.5mL conc.

    ).

  • Blot excess solution.

  • Heat at 120°C for 2-5 minutes.

• Result: Methyl 7-methylindole-3-acetate typically appears as a deep violet or purple spot . The color intensity is often higher than Ehrlich's due to the harsh acidic conditions promoting full conversion.

Method C: Ehrlich’s Reagent (The "Identity Check")

• Why it works: p-Dimethylaminobenzaldehyde (p-DAB) condenses with the indole.

• Structural Nuance: Classical Ehrlich reaction targets the C3 position. However, in Methyl 7-methylindole-3-acetate, C3 is substituted .

  • Reaction Pathway: The electrophilic iminium ion attacks the C2 position .

  • Note: C2-attack products often exhibit a "blue shift" or different hue compared to C3-attack products. While unsubstituted indoles turn pink/red, C3-substituted indoles (like tryptamines or IAA esters) often yield blue or violet hues upon prolonged heating.

• Protocol:

  • Dissolve 1g p-DAB in 50mL conc. HCl and 50mL Ethanol.

  • Spray plate (do not dip, as HCl can dissolve silica binder).

  • Warm gently with a heat gun.

Mechanistic Insight & Visualization[2]

The following diagram illustrates the decision logic for selecting a method and the chemical mechanism of the specific staining reaction.

Figure 1: Decision matrix for visualization selection and mechanistic flow for C3-substituted indoles.

Chemical Mechanism (Graphviz)

Figure 2: Simplified reaction mechanism showing the regioselectivity at C2 due to C3 substitution.

Recommended Experimental Workflow

For the purification or analysis of Methyl 7-methylindole-3-acetate, the following workflow ensures data integrity:

• Elution: Use a solvent system of Hexane : Ethyl Acetate (3:1) .

  • Expected Rf: ~0.45 - 0.55 (The ester is less polar than the free acid).

• Primary Check: Mark UV-active spots under 254 nm with a pencil.

• Secondary Confirmation: Cut the TLC plate in half vertically.

  • Stain Half A (Vanillin): To check for purity and faint impurities (high sensitivity).

  • Stain Half B (Ehrlich): To confirm the spot is indeed the indole derivative and not a UV-active solvent impurity or non-indole byproduct.

References

• Lamb, A. C., et al. (2015).[1][2] Product in indole detection by Ehrlich's reagent. Analytical Biochemistry. Link

• Sejer, D. (2006). TLC Stains: The Vanillin Stain.[3][4] Curly Arrow. Link

• Gold Biotechnology. (n.d.). 7-Methylindole-3-acetic acid Product Specifications. Link

• Eyman, D. (n.d.). TLC Visualization Reagents. University of Illinois Urbana-Champaign. Link

Sources

• 1. Product in indole detection by Ehrlich's reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. Curly Arrow: Let's talk about TLCs Part 1 - Vanillin Stain [curlyarrow.blogspot.com]
• 4. devthechemist.com [devthechemist.com]

Technical Validation Guide: Methyl 7-methylindole-3-acetate Purity via GC-MS

Executive Summary & Strategic Context

Methyl 7-methylindole-3-acetate (Me-7-MIA) is a critical synthetic intermediate and auxin analog. Its structural integrity is defined not just by chemical composition (

), but by its isomeric purity. In synthetic pathways involving Fischer indole cyclization, the formation of regioisomers (4-, 5-, or 6-methyl analogs) is a common side reaction.

While HPLC-UV is the industry workhorse for routine purity, it often fails to resolve positional isomers of alkyl-indoles due to identical UV chromophores. Gas Chromatography-Mass Spectrometry (GC-MS) is the superior validation tool for this compound because it leverages two orthogonal separation mechanisms:

• Boiling Point & Polarity: High-resolution capillary GC separates positional isomers based on steric hindrance and volatility differences.

• Electron Ionization (EI) Fingerprinting: MS provides structural confirmation through characteristic fragmentation patterns that UV detection cannot offer.

Comparative Analysis: Method Selection

The following matrix justifies the selection of GC-MS over alternative techniques for purity validation.

Feature	GC-MS (Recommended)	HPLC-UV (PDA)	1H-NMR
Differentiation Principle	Volatility & EI Fragmentation	Hydrophobicity & UV Absorption	Magnetic Environment of Protons
Isomer Specificity	High. 7-Me vs 5-Me isomers often have distinct retention times ( RT > 0.2 min) on phenyl-arylene columns.	Medium/Low. Isomers often co-elute; UV spectra are virtually identical.	High. Distinct chemical shifts for aromatic protons, but requires pure isolation.
Sensitivity (LOD)	High (ppb range). Ideal for detecting trace synthetic byproducts (<0.1%).	Medium (ppm range). Good for main peak, poor for trace impurities.	Low (>0.5%). Not suitable for trace impurity profiling.
Throughput	Medium (20-30 min run).	High (10-15 min run).	Low (Sample prep & scan time).
Self-Validating?	Yes. Mass spectrum confirms the peak identity immediately.	No. Requires reference standards for every peak to confirm identity.	Yes. Structural proof is absolute.

Expert Insight: Use 1H-NMR for the initial structural confirmation of the bulk lot. Use GC-MS for the Certificate of Analysis (CoA) purity assignment to ensure no trace isomers or unreacted starting materials (e.g., 7-methylindole) are present.

Experimental Protocol: The Self-Validating System

This protocol is designed to be "self-validating," meaning the data generated intrinsically confirms the method's success (e.g., resolution of critical pairs).

Sample Preparation[1]

• Solvent: Ethyl Acetate (HPLC Grade). Reasoning: Indoles are highly soluble, and EtOAc is volatile, preventing solvent tailing in GC.

• Concentration: 1.0 mg/mL.

• Derivatization: None required. Note: Unlike the free acid (7-methylindole-3-acetic acid), the methyl ester is thermally stable and volatile enough for direct injection.

GC-MS Parameters[2][3][4][5]

• System: Agilent 7890/5977 or equivalent single quadrupole system.

• Column: DB-5ms or HP-5ms (30m

  0.25mm 0.25 m).

  • Why: The 5% phenyl phase provides the necessary

    - interaction to separate aromatic isomers.

• Inlet: Split Mode (20:1), 250°C.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Oven Program:

  • Hold 80°C for 1 min (Solvent delay).

  • Ramp 15°C/min to 200°C (Elution of lower boiling impurities).

  • Ramp 5°C/min to 260°C (High resolution window for isomer separation).

  • Hold 260°C for 5 min.

MS Detection (EI Source)[4]

• Source Temp: 230°C.

• Ionization: 70 eV (Standard EI).

• Scan Range: m/z 40–400.

• Solvent Delay: 3.5 min.

Workflow Visualization

The following diagram illustrates the decision logic and workflow for validating the purity of Me-7-MIA.

Figure 1: Analytical workflow for purity validation, highlighting the critical decision points based on MS spectral confirmation.

Data Interpretation & Validation Criteria

To ensure the "Trustworthiness" of your results, you must verify the specific fragmentation pattern.

Mass Spectral Fingerprint

Unlike simple UV absorption, the EI mass spectrum provides a structural fingerprint. For Methyl 7-methylindole-3-acetate (MW 203) , look for:

• Molecular Ion (

  ): Distinct peak at m/z 203 .

• Base Peak (The Quinolinium Shift):

  • Standard Indole-3-acetic acid methyl ester gives a base peak at m/z 130 (Quinolinium ion).

  • 7-Methyl Analog: Due to the methyl group on the ring (+14 Da), the base peak shifts to m/z 144 .

  • Mechanism:[1] Loss of the carbomethoxy group (

    , mass 59).
  • .

• Benzylic Cleavage: A peak at m/z 172 (

  ) corresponding to the loss of the methoxy group ( ).

Validation Rule: If the main peak has a retention time matching the standard but shows a base peak at m/z 130 instead of 144, your product is likely the non-methylated impurity (Indole-3-acetate).

Distinguishing Isomers (Specificity)

Positional isomers (e.g., Methyl 5-methylindole-3-acetate) will have the same mass spectrum (m/z 203, 144).

• Differentiation: Rely on Retention Time (RT) .

• Trend: On non-polar columns (DB-5), the 7-methyl isomer typically elutes earlier than the 5-methyl or 6-methyl isomers due to the "ortho-effect" (proximity to the NH group) which slightly increases volatility or reduces interaction with the stationary phase compared to the more exposed 5-position.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Peak Tailing	Active sites in inlet liner.	Replace liner with deactivated (silanized) wool liner.
Missing Molecular Ion	Ion source temp too high.	Lower source temp to 230°C to reduce fragmentation energy.
Co-eluting Isomers	Ramp rate too fast.	Slow the ramp to 2°C/min between 200°C and 240°C.
Ghost Peaks	Carryover.	Run a blank solvent injection; bake column at 280°C for 10 min.

References

• ICH Harmonised Tripartite Guideline. (2005).[2] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[2]

• NIST Mass Spectrometry Data Center. (2023). Indole-3-acetic acid, methyl ester Mass Spectrum.[1][3] NIST Chemistry WebBook, SRD 69.

• Tusell, J. M., et al. (1984).[4] Comparison of high-performance liquid chromatography and gas chromatography-mass spectrometry for the analysis of indole-3-acetic acid in brain tissue. Journal of Chromatography B.

• Sparkman, O. D., et al. (2011). Gas Chromatography and Mass Spectrometry: A Practical Guide. Academic Press.

Sources

• 1. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS [mdpi.com]
• 2. database.ich.org [database.ich.org]
• 3. Simultaneous Quantitation of Indole 3-Acetic Acid and Abscisic Acid in Small Samples of Plant Tissue by Gas Chromatography/Mass Spectrometry/Selected Ion Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of high-performance liquid chromatography and gas chromatography-mass spectrometry for the analysis of indole-3-acetic acid in brain tissue - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Comparison Guide: Methyl 7-methylindole-3-acetate vs. Methyl 5-methylindole-3-acetate

This guide provides a technical comparison between Methyl 7-methylindole-3-acetate and Methyl 5-methylindole-3-acetate , focusing on their distinct roles as chemical probes in plant physiology (auxin signaling) and as versatile scaffolds in medicinal chemistry.

Executive Summary

Methyl 7-methylindole-3-acetate (7-Me-MeIAA) and Methyl 5-methylindole-3-acetate (5-Me-MeIAA) are lipophilic methyl ester derivatives of substituted indole-3-acetic acids. While they share a core indole scaffold, the position of the methyl group dictates their biological trajectory:

• 5-Me-MeIAA acts as a potent pro-auxin . Upon hydrolysis, its free acid form (5-Me-IAA) mimics natural auxin (IAA) with high affinity for TIR1/AFB receptors, often used to study auxin redundancy and transport without the instability of IAA.

• 7-Me-MeIAA serves as a steric probe and pharmaceutical intermediate . The 7-methyl substitution introduces steric hindrance near the indole N-H, altering receptor binding kinetics (partial agonism) and serving as a critical building block for anti-diabetic and anti-obesity therapeutics.

Chemical & Physical Properties

The methylation position significantly impacts the electronic distribution and steric environment of the indole ring, affecting both receptor docking and chemical reactivity.

Feature	Methyl 7-methylindole-3-acetate	Methyl 5-methylindole-3-acetate
CAS Registry	54321-XX-X (Generic Ref)	12345-XX-X (Generic Ref)
Molecular Formula	C₁₂H₁₃NO₂	C₁₂H₁₃NO₂
Steric Profile	High : 7-Me group shields the N1-H, affecting H-bond donation.	Low : 5-Me group is distal to the binding pharmacophore.
Lipophilicity (LogP)	~2.8 (Predicted)	~2.6 (Predicted)
Plant Activity	Partial Agonist / Modulator : Weak auxin activity; promotes specific root phenotypes.	Full Agonist : Potent auxin mimic; induces epinasty and lateral rooting.
Key Application	Synthesis of -amino-indole drugs (Anti-diabetic); Steric probe.	Auxin transport studies; YUCCA pathway mimetic.

Biological Mechanisms & Signaling Pathways

Plant Physiology: The Pro-Drug Activation Pathway

Both compounds function as "pro-hormones" in plant systems. They are inactive until hydrolyzed by methyl indole-3-acetate esterases (MES).

• 5-Me-MeIAA Pathway :

  • Transport : Diffuses rapidly across membranes due to ester lipophilicity.

  • Activation : Hydrolyzed by AtMES1/16 to 5-Me-IAA.

  • Perception : 5-Me-IAA binds the TIR1-IAA7 co-receptor pocket. The 5-position points outward, causing minimal steric clash, allowing full SCF^TIR1 complex assembly and degradation of Aux/IAA repressors.

• 7-Me-MeIAA Pathway :

  • Activation : Hydrolyzed to 7-Me-IAA.

  • Perception : The 7-methyl group creates steric interference at the "bottom" of the tryptophan-binding pocket in TIR1. This weakens the "molecular glue" interaction, resulting in partial agonism . It promotes root development but may fail to induce other auxin responses (e.g., hypocotyl elongation) as effectively as IAA.

Medicinal Chemistry: Therapeutic Scaffolds

• 7-Me-MeIAA : The 7-methyl indole core is a privileged structure in the synthesis of PPAR agonists and GPR40 modulators used in treating Type 2 Diabetes. The methyl group prevents oxidative metabolism at the 7-position and locks the conformation of attached side chains.

Visualization: Activation & Signaling Logic

Figure 1: Activation pathway of Methyl-IAA derivatives. Esters act as membrane-permeable pro-drugs, hydrolyzed intracellularly to free acids which differentially engage the TIR1 receptor based on steric fit.

Experimental Protocols

Protocol A: Comparative Root Growth Inhibition Assay (Arabidopsis)

Objective: Quantify the bioactivity of 5-Me vs. 7-Me derivatives.

Reagents:

• Stock solutions (100 mM) of Methyl 7-methylindole-3-acetate and Methyl 5-methylindole-3-acetate in DMSO.

• 0.5x MS (Murashige & Skoog) medium + 1% Sucrose + 0.8% Agar.

Step-by-Step:

• Media Preparation: Autoclave MS agar. Cool to 55°C.

• Treatment: Add compounds to reach final concentrations of 10 nM, 100 nM, 1 µM, and 10 µM. Include a DMSO solvent control and an IAA positive control.

• Plating: Pour plates and allow to solidify.

• Sowing: Surface sterilize Arabidopsis thaliana (Col-0) seeds. Stratify at 4°C for 2 days. Sow seeds in a single line (10 seeds/plate).

• Growth: Orient plates vertically in a growth chamber (22°C, 16h light).

• Measurement: After 7 days, scan plates. Measure primary root length using ImageJ.

• Analysis: Plot Dose-Response curves.

  • Expectation:5-Me-MeIAA will show strong inhibition (short roots) similar to IAA (IC₅₀ ~50-100 nM). 7-Me-MeIAA will show reduced inhibition (longer roots) or require higher concentrations (IC₅₀ > 1 µM) to elicit the same effect.

Protocol B: Chemical Synthesis (Fischer Indole Strategy)

Objective: Synthesize the methyl ester derivatives from substituted hydrazines.

• Hydrazone Formation: React 5-methylphenylhydrazine (or 2-methylphenylhydrazine for the 7-isomer) with methyl pyruvate in ethanol/acetic acid reflux for 2 hours.

• Cyclization: Treat the isolated hydrazone with polyphosphoric acid (PPA) at 100°C for 4 hours (Fischer Indole Cyclization).

• Esterification: The resulting indole-3-acetic acid intermediate is dissolved in Methanol. Add catalytic H₂SO₄ and reflux for 6 hours.

• Purification: Neutralize with NaHCO₃, extract with Ethyl Acetate. Purify via silica gel chromatography (Hexane:EtOAc gradient).

  • Note: 7-methylindole synthesis often requires specific catalytic conditions to avoid steric clashes during the sigmatropic rearrangement.

References

• Katz, E., et al. (2015). The tetrazole analogue of the auxin indole-3-acetic acid binds preferentially to TIR1.[1] Plant Physiology. Retrieved from [Link]

• Qin, G., et al. (2005).[2][3] An indole-3-acetic acid carboxyl methyltransferase regulates Arabidopsis leaf development. The Plant Cell.[4] Retrieved from [Link]

• Zhao, Y. (2012). Auxin biosynthesis: a simple two-step pathway converts tryptophan to indole-3-acetic acid. Molecular Plant. Retrieved from [Link]

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reduction of indole‐3‐acetic acid methyltransferase activity compensates for high‐temperature male sterility in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Straight vs blended applications of IAA (Indole Acetic Acid) and Boron (B) for the improvement of crop productivity in maize (Zea mays L.) - PMC [pmc.ncbi.nlm.nih.gov]

Crystal Structure Determination of Methyl 7-methylindole-3-acetate: A Comparative Technical Guide

Audience: Structural Biologists, Medicinal Chemists, and Drug Development Professionals. Content Type: Technical Publish Comparison Guide.

Executive Summary: The Structural Imperative

In the development of auxin analogs and indole-based therapeutics, the Methyl 7-methylindole-3-acetate (7-Me-IAM) scaffold represents a critical structural pivot. While solution-state NMR provides connectivity data, it fails to capture the rigid conformational locking induced by the 7-methyl substituent—a steric feature known to modulate binding affinity in auxin-binding proteins (ABP1) and TIR1 receptors.

This guide compares the Single Crystal X-Ray Diffraction (SC-XRD) workflow for 7-Me-IAM against alternative structural determination methods (NMR, Powder Diffraction, and Computational Modeling). We establish SC-XRD as the requisite standard for defining the specific influence of the 7-methyl group on crystal packing and side-chain orientation.

Comparative Analysis: SC-XRD vs. Alternatives

The "product" in this context is the high-resolution structural model derived from SC-XRD. We evaluate its performance against standard alternatives.

Table 1: Structural Determination Performance Matrix

Feature	SC-XRD (The Gold Standard)	Solution NMR (1H/13C)	Powder Diffraction (PXRD)	Computational (DFT/Docking)
Resolution	Atomic (< 0.8 Å)	Functional Group Connectivity	Bulk Phase ID	Theoretical
Conformation	Precise (Frozen)	Averaged (Dynamic)	Unit Cell Only	Predicted (Gas Phase)
Packing Forces	Direct Observation (π-π, H-bonds)	N/A	Inferential	N/A
7-Me Sterics	Quantifiable Torsion Angles	NOE Inference (Low Precision)	N/A	Force-field Dependent
Throughput	Low (Days/Weeks)	High (Minutes)	High (Minutes)	Very High (Seconds)

Why SC-XRD for this Compound?

The 7-methyl group in Methyl 7-methylindole-3-acetate introduces a specific steric clash with the C2-H and the acetate side chain at C3.

• NMR shows chemical shifts but cannot definitively resolve the static torsion angle of the acetate group relative to the indole plane.

• SC-XRD directly visualizes the "herringbone" disruption caused by the 7-Me group compared to the parent Methyl indole-3-acetate.

Experimental Protocol: From Synthesis to Structure

To ensure scientific integrity, this protocol integrates synthesis validation with crystallization optimization.

Phase 1: Synthesis & Purification

Objective: Obtain >99% purity 7-Me-IAM to prevent defect incorporation during crystal growth.

• Reagents: 7-Methylindole-3-acetic acid (1.0 eq), Methanol (anhydrous, excess),

  (catalytic).

• Reflux: Heat at 65°C for 4 hours. Monitor via TLC (30% EtOAc/Hexane).

• Workup: Neutralize with

  , extract into EtOAc, dry over .

• Purification: Flash column chromatography (Silica gel 60).

  • Checkpoint: 1H NMR must show distinct singlet at

    ppm (ester methyl) and disappearance of broad acid proton.

Phase 2: Crystallization Screening (The Critical Step)

Causality: The methyl ester increases lipophilicity compared to the free acid, altering solubility. Slow evaporation often yields needles; vapor diffusion is required for block-like diffraction-quality crystals.

Protocol A: Slow Evaporation (Baseline)

• Solvent: Ethyl Acetate/Hexane (1:1).

• Method: Dissolve 20 mg in 2 mL solvent. Cover with parafilm, punch 3 pinholes.

• Outcome: Often yields thin needles (poor diffraction).

Protocol B: Vapor Diffusion (Recommended)

• Inner Vial: 15 mg 7-Me-IAM in 0.5 mL Acetone or THF.

• Outer Vial: 3 mL Pentane or Water (precipitant).

• Mechanism: Slow diffusion of the precipitant lowers solubility gradually, promoting nucleation of fewer, higher-quality crystals.

• Target: Block or prism morphology, dimensions

  mm.

Phase 3: Data Collection & Refinement

• Mounting: Mount crystal on a MiTeGen loop using paratone oil.

• Cooling: Flash cool to 100 K using a nitrogen stream. Reason: Reduces thermal vibration (atomic displacement parameters), improving resolution of the methyl hydrogens.

• Source: Mo-K

  ( Å) or Cu-K ( Å).

  • Note: Indoles are organic; Cu source often provides better intensity for small crystals but Mo is preferred to minimize absorption if crystals are large.

• Strategy: Collect full sphere (redundancy > 4).

• Refinement: Use SHELXL (Sheldrick).

  • Specific Constraint: Treat the 7-methyl group hydrogens as a rotating group (AFIX 137) if electron density is toroidal.

Visualizing the Workflow

The following diagram illustrates the critical decision pathways in the structural determination of 7-Me-IAM.

Caption: Workflow for isolating diffraction-quality crystals of 7-Me-IAM. Green path indicates the optimal protocol for high-resolution data.

Structural Insights & Expected Outcomes

Based on comparative crystallographic data of 7-methylindole (Space Group

) and Methyl indole-3-acetate , the determination of 7-Me-IAM yields specific insights:

• Space Group Determination:

  • Likely Orthorhombic (

    or ) or Monoclinic ( ).

  • Comparison: 7-methylindole crystallizes in

    and is isostructural with indole, forming N-H... interactions.[1] The addition of the acetate ester at C3 disrupts this simple herringbone packing.

• Intermolecular Interactions (The "Performance" Metric):

  • H-Bonding: The Indole N-H acts as a donor. In 7-Me-IAM, the ester carbonyl (C=O) is the strongest acceptor.

  • Expectation: Formation of

    chains or dimers, contrasting with the interactions seen in the parent 7-methylindole.

  • Steric Influence: The 7-methyl group prevents coplanar packing on one side of the indole ring, potentially increasing the unit cell volume relative to Methyl indole-3-acetate.

• Biological Relevance:

  • The structure defines the active conformation . The torsion angle

    (C2-C3-C -C_carboxylate) is critical for auxin activity. SC-XRD reveals if the 7-Me group forces the side chain out of the preferred "tilted" conformation found in active auxins.

References

• Gold Biotechnology. 7-Methylindole-3-acetic acid Product Specifications. Retrieved from

• Smolecule. 3-Ethyl-2-methyl-1H-indole-5-carboxylic acid & Methyl 7-methylindole-3-acetate Structure Data. Retrieved from

• ACS Omega. Structure and Morphology of Indole Analogue Crystals (Discussion of 7-methylindole packing). Retrieved from

• PubChem. Methyl indole-3-acetate (Compound Summary). Retrieved from

• MedChemExpress. Indole Derivatives and Biological Reagents. Retrieved from

Sources

• 1. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Methyl 7-Methylindole-3-acetate proper disposal procedures

Executive Summary: Operational Safety First

Do NOT dispose of Methyl 7-Methylindole-3-acetate down the drain or in general trash. DO treat this compound as a bioactive organic ester. It requires segregation into Non-Halogenated Organic Waste streams for incineration.

This guide provides the technical protocol for the safe disposal of Methyl 7-Methylindole-3-acetate (CAS: 1783785-91-0 / Analog CAS: 1912-33-0). As an indole-3-acetic acid (IAA) derivative, this compound possesses biological activity (auxin-like properties) and potential environmental toxicity that necessitates strict containment to prevent groundwater contamination.

Chemical Profile & Hazard Assessment

Before initiating disposal, you must validate the material's state. In drug development, this intermediate is often found as a crystalline solid or dissolved in organic solvents (e.g., DMSO, Methanol).

Parameter	Technical Specification	Operational Implication
Chemical Name	Methyl 7-methylindole-3-acetate	Label as "Indole Ester Derivative"
Molecular Formula	C₁₂H₁₃NO₂	Non-Halogenated (C, H, N, O only)
Physical State	Solid (Off-white to brown powder)	Dust explosion hazard if aerosolized
Solubility	Soluble in DMSO, MeOH, EtOAc; Insoluble in Water	Do not use aqueous cleanup methods
Primary Hazards	Irritant (Skin/Eye), Aquatic Toxicity	H315, H319, H400 (Class Assumption)
RCRA Status	Not P-Listed; Treat as Characteristic Waste	Discard based on solvent carrier properties

Scientist's Note: Specific toxicological data for the 7-methyl isomer is rare. We apply the "Safety Proxy Principle" , adopting the safety profile of the parent compound, Methyl Indole-3-acetate (CAS 1912-33-0), which is classified as an irritant and potentially hazardous to aquatic environments [1].

Disposal Workflow: The Decision Matrix

The disposal route is determined strictly by the physical state of the waste. Follow this logic gate to ensure compliance with EPA (RCRA) and local EHS regulations.

Protocol A: Solid Waste (Pure Substance)

Applicable for: Expired dry reagents, weighing boat residues, contaminated gloves.

• Containment: Transfer solid material into a wide-mouth high-density polyethylene (HDPE) or glass jar.

• Labeling: Affix a hazardous waste label.

  • Constituents: "Methyl 7-methylindole-3-acetate, Solid."

  • Hazard Checkbox: "Toxic" and "Irritant."

• Segregation: Place the container in the Solid Hazardous Waste drum.

  • Critical: Do not mix with oxidizers (e.g., nitrates, perchlorates) as indoles are electron-rich and can react exothermically.

Protocol B: Liquid Waste (Solutions/Mother Liquors)

Applicable for: HPLC waste, reaction mixtures, dissolved stocks.

• Solvent Identification: Identify the carrier solvent.

  • Scenario 1 (Non-Halogenated): Methanol, DMSO, Acetone, Ethyl Acetate.

  • Scenario 2 (Halogenated): Dichloromethane (DCM), Chloroform.

• Segregation:

  • Pour into the Non-Halogenated Organic Waste carboy (unless DCM is present).

  • Do not fill >90% capacity to allow for thermal expansion.

• Quenching (Optional but Recommended for Large Scale):

  • If disposing of >10g active ester, treat with 1N NaOH to hydrolyze the ester to the carboxylate salt (less lipophilic), though direct incineration is preferred for standard lab quantities.

Visualizing the Workflow

The following diagram illustrates the logical flow for disposing of Methyl 7-Methylindole-3-acetate to prevent cross-contamination.

Figure 1: Decision matrix for segregating indole ester waste streams based on physical state and solvent compatibility.

Emergency Response: Spill Protocol

In the event of a benchtop spill, immediate containment is required to prevent aerosolization of the indole powder.

• Evacuate & PPE: Clear the immediate area. Don nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use an N95 respirator.

• Containment:

  • Solid: Cover with wet paper towels (dampened with water) to prevent dust generation.

  • Liquid: Surround with absorbent pads or vermiculite.

• Cleanup:

  • Sweep/scoop material into a sealable bag.

  • Clean the surface with Ethanol (70%) followed by soap and water. Indoles are lipophilic; water alone will smear the residue [2].

• Disposal: Place all cleanup materials (gloves, pads, towels) into the Solid Hazardous Waste container.

Regulatory Compliance (RCRA)

While Methyl 7-Methylindole-3-acetate is not explicitly "P-Listed" (acutely toxic) or "U-Listed" by specific name under 40 CFR § 261.33, it must be managed as Hazardous Waste due to:

• Toxicity Characteristic: If the waste stream exhibits aquatic toxicity or irritation properties.

• Ignitability (D001): If dissolved in flammable solvents (Flash point <60°C).

Compliance Checklist:

Waste container closed when not in use (EPA requirement).

No funnel left in the bottle neck.

Secondary containment tray used for liquid waste bottles.

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 70275, 7-Methylindole. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2023). Resource Conservation and Recovery Act (RCRA) Regulations.[1] Retrieved from [Link]

Sources

• 1. alsglobal.com [alsglobal.com]

Personal protective equipment for handling Methyl 7-Methylindole-3-acetate

CAS Number: 1783785-91-0 (Verify against vendor label; structural analogs include CAS 1912-33-0) Chemical Class: Indole-3-acetic acid derivative / Auxin Analog Physical State: Solid (typically off-white to yellow powder)[1]

Executive Summary & Risk Context

The "Why" Behind the Protocol Methyl 7-Methylindole-3-acetate is a specialized research chemical often used as a synthetic intermediate or a biological probe in auxin signaling pathways.[1] Unlike bulk solvents or common salts, specific toxicological data for this 7-methyl derivative is limited. Therefore, the Precautionary Principle dictates that we handle it as a bioactive, potential sensitizer, and irritant.[1]

Core Hazards (Read-Across from Indole-3-acetate analogs):

• Bioactivity: As an auxin analog, it may possess potent biological activity at low concentrations.[1]

• Irritation: High probability of causing Skin Irritation (H315), Serious Eye Irritation (H319), and Respiratory Irritation (H335).[1][2]

• Sensitization: Indole derivatives can induce allergic dermatitis upon repeated exposure.[1]

PPE Selection Matrix (Personal Protective Equipment)

This matrix is designed to provide a self-validating safety barrier.[1] Do not deviate without a documented risk assessment.

PPE Component	Specification	Scientific Rationale (Causality)
Eye Protection	Chemical Safety Goggles (ANSI Z87.1 / EN 166)	Why: Standard safety glasses have gaps.[1] Fine powders (static-charged) can bypass side shields.[1] Goggles provide a seal against airborne particulates and splashes during solubilization.
Hand Protection	Double Nitrile Gloves (Outer: 5 mil, Inner: 4 mil)	Why: Indole esters are lipophilic and can permeate latex.[1] Double gloving creates a breakthrough redundancy. If the outer glove is compromised by solvent (e.g., DMSO), the inner glove protects during doffing.[1]
Respiratory	N95/P2 Mask (Solids) or Fume Hood (Solutions)	Why: Preventing inhalation is critical for bioactive compounds.[1] If weighing outside a hood, N95 is the minimum requirement to prevent mucous membrane absorption.
Body Defense	Lab Coat (Cotton/Poly blend) + Tyvek Sleeves	Why: Wrist gaps are the most common exposure point.[1] Tyvek sleeves bridge the gap between the glove cuff and lab coat sleeve.

Risk Assessment & Decision Workflow

The following logic tree dictates your operational setup based on the state of the chemical.

Figure 1: Operational decision tree for selecting engineering controls and PPE based on the physical state of the compound.

Operational Protocol: Step-by-Step

Phase A: Preparation & Weighing

Objective: Minimize static-driven dispersion of the powder.[1]

• Engineering Check: Verify Fume Hood face velocity is 0.5 m/s (100 fpm) or higher.

• Static Control: Indole derivatives are often fluffy, static-prone solids.[1] Use an antistatic gun or wipe the spatula with an antistatic cloth before insertion.[1]

• Weighing:

  • Best Practice: Place the analytical balance inside the fume hood.[1]

  • Alternative: If weighing on an open bench, use the "Tare-Transfer" method : Tare a closed vial, move to hood, add compound, close vial, return to balance.[1] Never open the stock container outside the hood.

Phase B: Solubilization (The Critical Moment)

Objective: Prevent splash-back and exothermic decomposition.[1]

• Solvent Choice: Methyl 7-Methylindole-3-acetate is lipophilic.[1]

  • Preferred: DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide) for stock solutions.[1]

  • Secondary: Ethanol or Methanol (higher volatility requires stricter hood use).[1]

• Procedure:

  • Add solvent slowly down the side of the vial to wash down powder.[1]

  • Vortex with the cap tightly sealed .[1]

  • Self-Validating Check: Invert the vial and check for leaks before removing it from the hood.

Phase C: Waste Disposal

Directive: Do not treat as general trash.

• Solid Waste: Contaminated gloves, weigh boats, and paper towels go into Hazardous Solid Waste (labeled "Toxic/Irritant Solids").[1]

• Liquid Waste: Dispose of in Organic Solvent Waste (Non-Halogenated, unless dissolved in DCM/Chloroform).[1]

• Rinsing: Triple-rinse empty vials with acetone; collect rinsate in liquid waste.

Emergency Response Plan

Scenario	Immediate Action	Secondary Action
Skin Contact	Wash immediately with soap and water for 15 mins.[1][3] Do NOT use ethanol (enhances absorption).[1]	Inspect skin for redness. Consult SDS.
Eye Contact	Flush at eyewash station for 15 mins.[1] Hold eyelids open.	Seek medical attention (ophthalmologist).[1][4]
Spill (Solid)	Cover with wet paper towel to prevent dust.[1] Wipe up.[3][4][5][6]	Clean area with 10% bleach or detergent.
Spill (Liquid)	Absorb with vermiculite or spill pads.[1]	Place in sealed bag for hazardous disposal.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 74706, Methyl indole-3-acetate. Retrieved from [Link][1]

  • Note: Used as the primary structural analog for toxicological read-across.[1]

• Source for H-codes (H315, H319, H335) and P-codes.

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance. Retrieved from [Link]

  • Basis for fume hood velocity and PPE standards.
• Verific

Sources

• 1. Methyl indole-3-acetate | C11H11NO2 | CID 74706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. agscientific.com [agscientific.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. lobachemie.com [lobachemie.com]
• 6. biocrick.com [biocrick.com]